Nardosinonediol

Core Science & Biosynthesis

Nardosinonediol: A Technical Overview for Researchers

For Immediate Release

This technical guide provides an in-depth overview of Nardosinonediol, a sesquiterpenoid of interest to researchers in pharmacology and drug development. This document outlines its chemical properties, biological activity, and potential mechanisms of action, with a focus on presenting clear, actionable data and protocols for scientific application.

Core Compound Identification

Nardosinonediol is a natural compound isolated from the herbs of Nardostachys jatamansi. Its fundamental chemical and physical properties are summarized below.

Property	Value	Reference
CAS Number	20489-11-6	[1][2][3][4][5]
Molecular Formula	C₁₅H₂₄O₃	[1][2][3][4]
Molecular Weight	252.34 g/mol	[1]
Compound Type	Sesquiterpenoids	[1]
Source	The herbs of Nardostachys jatamansi	[1]
Physical Description	Oil / Powder	[1][2]
Purity	≥98%	[1][3]
Solubility	Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	[1]

Biological Activity: Cytotoxicity

Nardosinonediol has demonstrated cytotoxic activity against murine leukemia P-388 cells. This section provides a generalized experimental protocol for assessing this activity, based on standard cytotoxicity assays.

Experimental Protocol: In Vitro Cytotoxicity against P-388 Cells

This protocol describes a typical method for evaluating the cytotoxic effects of Nardosinonediol on P-388 cells using a cell viability assay.

1. Cell Culture and Maintenance:

• P-388 murine leukemia cells are cultured in an appropriate medium (e.g., RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics (penicillin-streptomycin).

• Cells are maintained in a humidified incubator at 37°C with 5% CO₂.

• Cells are passaged regularly to maintain logarithmic growth.

2. Preparation of Nardosinonediol Stock Solution:

• A stock solution of Nardosinonediol is prepared by dissolving the compound in a suitable solvent, such as DMSO, to a high concentration (e.g., 10 mM).

• Serial dilutions are then made in the culture medium to achieve the desired final concentrations for the assay.

3. Cytotoxicity Assay (MTT Assay):

• P-388 cells are seeded into 96-well plates at a predetermined density (e.g., 1 x 10⁴ cells/well) and allowed to attach overnight.

• The culture medium is then replaced with fresh medium containing various concentrations of Nardosinonediol. A vehicle control (medium with the same concentration of DMSO without the compound) is also included.

• The plates are incubated for a specified period (e.g., 24, 48, or 72 hours).

• Following incubation, a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well and incubated for a further 2-4 hours. During this time, viable cells with active mitochondria will reduce the MTT to formazan (B1609692) crystals.

• The medium is then removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals, resulting in a colored solution.

• The absorbance of the solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Cell viability is calculated as a percentage of the vehicle control, and the IC₅₀ (the concentration of Nardosinonediol that inhibits 50% of cell growth) is determined from the dose-response curve.

4. Data Analysis:

• The results are expressed as the mean ± standard deviation from at least three independent experiments.

• Statistical analysis is performed using appropriate methods (e.g., t-test or ANOVA) to determine the significance of the results.

Caption: A generalized workflow for determining the in vitro cytotoxicity of Nardosinonediol.

Potential Signaling Pathways

While direct studies on the signaling pathways modulated by Nardosinonediol are limited, research on the structurally related compound, nardosinone, which can degrade into Nardosinonediol, offers potential insights. Nardosinone has been shown to affect key inflammatory pathways, and it is plausible that Nardosinonediol may have similar activities.

NF-κB and MAPK Signaling Pathways

Nardosinone and other sesquiterpenes from Nardostachys jatamansi have been reported to inhibit the NF-κB (nuclear factor-kappa B) and MAPK (mitogen-activated protein kinase) signaling pathways. These pathways are crucial in regulating the inflammatory response.

NF-κB Pathway: In unstimulated cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals, the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκB. This allows NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes.

MAPK Pathway: The MAPK pathway is a cascade of protein kinases that plays a central role in cell proliferation, differentiation, and apoptosis. In the context of inflammation, the activation of MAPKs (such as p38, JNK, and ERK) can lead to the production of inflammatory mediators.

It is hypothesized that Nardosinonediol may exert anti-inflammatory effects by inhibiting the activation of the IKK complex and the phosphorylation of MAPKs, thereby suppressing the downstream inflammatory response.

Caption: A proposed mechanism of action for Nardosinonediol on the NF-κB and MAPK pathways.

Future Directions

The cytotoxic and potential anti-inflammatory properties of Nardosinonediol suggest its potential as a lead compound for further investigation. Future research should focus on:

• Elucidating the precise molecular targets of Nardosinonediol.

• Conducting in vivo studies to evaluate its efficacy and safety.

• Exploring its structure-activity relationship to guide the synthesis of more potent analogs.

This technical guide provides a foundational understanding of Nardosinonediol for the scientific community. The provided data and protocols are intended to facilitate further research into this promising natural compound.

References

• 1. Nardosinone-Type Sesquiterpenes from the Hexane Fraction of Nardostachys jatamansi Attenuate NF-κB and MAPK Signaling Pathways in Lipopolysaccharide-Stimulated BV2 Microglial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cytotoxic sesquiterpenes from Nardostachys chinensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Degradation Profiling of Nardosinone at High Temperature and in Simulated Gastric and Intestinal Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of naringin on hydrogen peroxide-induced cytotoxicity and apoptosis in P388 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

The Isolation of Nardosinonediol from Nardostachys jatamansi: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sourcing and detailed isolation protocols for Nardosinonediol, a bioactive sesquiterpenoid found in the rhizomes of Nardostachys jatamansi. This document outlines quantitative data, experimental methodologies, and potential biological activities to support further research and development.

Natural Source and Significance

Nardosinonediol is a naturally occurring sesquiterpenoid found in Nardostachys jatamansi, a flowering plant of the honeysuckle family native to the Himalayas. The rhizomes of this plant, commonly known as "Jatamansi," have been utilized for centuries in traditional medicine for their therapeutic properties, including the treatment of neurological and cardiovascular disorders. Nardosinonediol, along with other bioactive compounds like nardosinone (B31660), contributes to the medicinal effects of the plant. It has been reported to possess anti-depressant and cardioprotective activities, making it a compound of interest for drug discovery and development.

Quantitative Analysis of Nardosinonediol

The concentration of Nardosinonediol can vary depending on the extraction method and the solvent system used. A quantitative analysis of a 20% aqueous ethanol (B145695) extract of N. jatamansi rhizomes revealed the following composition for Nardosinonediol and other related compounds.

Compound	Retention Time (t R , min)	Concentration in 20% Aqueous Ethanol Extract (% w/w)
Nardosinonediol	18.2	1.54 ± 0.06
Desoxo-narchinol A	-	5.76 ± 0.15
Kanshone A	15.2	0.76 ± 0.04
Isonardosinone	-	0.92 ± 0.15
Deblion	19.1	0.32 ± 0.03
1α-hydroxy-(-)-aristolone	18.3	0.62 ± 0.04
Nardoaristolone B	-	0.20 ± 0.02
8α–hydroxypinoresinol	-	-
Pinoresinol	22.4	-

Experimental Protocols for Isolation and Purification

This section details the experimental procedures for the extraction and isolation of Nardosinonediol from the dried rhizomes of Nardostachys jatamansi.

Plant Material and Extraction

• Plant Material : Dried rhizomes of Nardostachys jatamansi (500 g) were used as the starting material.

• Extraction : The dried rhizomes were extracted with 20% (v/v) aqueous ethanol at 80°C using a reflux condenser system.

• Concentration : The resulting extract was evaporated using a rotary evaporator to yield 87 g of the crude 20% aqueous ethanol extract (NJ20).

Chromatographic Purification

The purification of Nardosinonediol from the crude extract is a multi-step process involving column chromatography and semi-preparative High-Performance Liquid Chromatography (HPLC).

• Stationary Phase : C18 silica (B1680970) gel.

• Mobile Phase : A gradient of methanol (B129727) (MeOH) in water (H₂O), starting from 10% and increasing to 100% MeOH.

• Procedure : A portion of the NJ20 extract was subjected to C18 column chromatography. The elution was performed with the methanol-water gradient to yield six subfractions (NJ20-C1 to NJ20-C6).

• Apparatus : A reverse phase semi-preparative HPLC system.

• Stationary Phase : A suitable C18 semi-preparative column.

• Mobile Phase : A gradient of acetonitrile (B52724) in water (containing 0.1% formic acid), from 30% to 55% acetonitrile over 20 minutes.

• Procedure : The subfraction NJ20-C4, obtained from the C18 column chromatography, was further purified using reverse phase semi-preparative HPLC. The elution with the specified gradient yielded pure Nardosinonediol (t R = 18.2 min, 2.0 mg).

Isolation workflow for Nardosinonediol.

Potential Signaling Pathways and Biological Activities

While direct and extensive research on the specific signaling pathways of Nardosinonediol is still emerging, its reported anti-depressant and cardioprotective activities suggest potential mechanisms of action, which can be inferred from studies on the closely related compound, nardosinone, and other natural products with similar therapeutic effects.

Potential Anti-Depressant Signaling Pathways

The anti-depressant effects of natural compounds are often mediated through the modulation of various signaling pathways in the brain. Terpenoids, as a class of compounds, have been shown to exert their neurotherapeutic effects through multiple mechanisms. Potential pathways for Nardosinonediol's anti-depressant activity may include:

• BDNF Signaling Cascade : Brain-Derived Neurotrophic Factor (BDNF) is crucial for neuronal survival and growth. Many natural antidepressants upregulate the BDNF signaling pathway, promoting neurogenesis and synaptic plasticity.

• PI3K/Akt/mTOR Signaling Pathway : This pathway is involved in cell survival and proliferation. Activation of this pathway can lead to neuroprotective effects.

• Modulation of Neurotransmitter Systems : Nardosinonediol may interact with neurotransmitter systems, such as the serotonergic and dopaminergic pathways, which are key targets for antidepressant drugs.

Potential anti-depressant signaling pathways of Nardosinonediol.

Potential Cardioprotective Signaling Pathways

The cardioprotective effects of nardosinone have been linked to several signaling pathways. Given the structural similarity, Nardosinonediol may exert its cardioprotective effects through similar mechanisms:

• cAMP/PKA Signaling Pathway : This pathway is involved in regulating cardiac function. Nardosinone has been shown to play a role in antiarrhythmia by hindering calcium overload through this pathway.

• PI3K/Akt and MEK/ERK Signaling Pathways : These pathways are crucial for cell survival and are implicated in protecting cardiomyocytes from hypertrophy and apoptosis.

• Nrf2 Signaling Pathway : Many natural products with cardioprotective effects activate the Nrf2 pathway, which is a key regulator of antioxidant responses and protects cardiomyocytes from oxidative stress.

Potential cardioprotective signaling pathways of Nardosinonediol.

Conclusion

This technical guide provides a foundational understanding of the isolation of Nardosinonediol from Nardostachys jatamansi and highlights its potential as a therapeutic agent. The detailed experimental protocols offer a practical framework for researchers to obtain this compound for further investigation. While the precise signaling pathways of Nardosinonediol are yet to be fully elucidated, the proposed mechanisms provide a strong basis for future pharmacological studies. Further research into the specific molecular targets and signaling cascades of Nardosinonediol is warranted to fully understand its therapeutic potential in the context of neurological and cardiovascular diseases.

The Biosynthesis of Nardosinonediol: A Technical Guide for Researchers

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Nardosinonediol (B1496119) is a significant bioactive sesquiterpenoid primarily isolated from Nardostachys jatamansi, an endangered medicinal plant native to the Himalayas.[1] This class of compounds, including the related nardosinone (B31660), exhibits a range of promising therapeutic properties.[2] Understanding the biosynthetic pathway is critical for conservation efforts, ensuring a sustainable supply through metabolic engineering and synthetic biology approaches. This technical guide provides a comprehensive overview of the proposed biosynthetic pathway of nardosinonediol and related sesquiterpenoids, detailing the key enzymatic steps, relevant genes, quantitative data, and the experimental protocols used for their elucidation.

The General Sesquiterpenoid Biosynthetic Pathway

All sesquiterpenoids, including nardosinonediol, originate from the C15 precursor farnesyl pyrophosphate (FPP).[3] FPP is synthesized via two primary pathways in plants: the mevalonate (B85504) (MVA) pathway, which is active in the cytosol, and the methylerythritol phosphate (B84403) (MEP) pathway, located in the plastids. Both pathways produce the five-carbon building blocks isopentenyl diphosphate (B83284) (IPP) and its isomer dimethylallyl diphosphate (DMAPP).[4] A prenyltransferase then sequentially condenses two molecules of IPP with one molecule of DMAPP to form FPP.[5]

Figure 1. Overview of the general pathway for sesquiterpenoid precursor biosynthesis.

Proposed Biosynthesis of the Nardosinonediol Skeleton

While the complete pathway to nardosinonediol has not been fully elucidated in a single study, a putative pathway can be constructed based on transcriptome analysis of N. jatamansi, identification of key enzyme families, and knowledge of related sesquiterpenoid biosynthetic pathways.[4][6] The biosynthesis is a two-stage process involving the cyclization of FPP followed by a series of oxidative modifications.

• Cyclization: A sesquiterpene synthase (TPS) catalyzes the conversion of the linear FPP precursor into a specific cyclic sesquiterpene hydrocarbon scaffold. Transcriptome analyses of N. jatamansi have identified numerous candidate TPS genes, particularly from the TPS-a subfamily, which are known to be primarily sesquiterpene synthases.[4]

• Oxidation: Following cyclization, the hydrocarbon skeleton undergoes a series of stereo- and regio-specific hydroxylations. These reactions are typically catalyzed by Cytochrome P450 monooxygenases (CYPs).[3][7] These enzymes are responsible for introducing the oxygen functional groups that define the structure of nardosinonediol and related compounds. It is proposed that nardosinone is an intermediate, which is then further modified to produce nardosinonediol.[2]

Figure 2. Proposed biosynthetic pathway from FPP to Nardosinonediol.

Key Genes and Quantitative Analysis

Transcriptome sequencing of different tissues of N. jatamansi has been instrumental in identifying candidate genes involved in sesquiterpenoid biosynthesis. The underground parts (roots and rhizomes) are the primary sites for the biosynthesis and accumulation of these compounds.[4]

Recent studies have identified several N. jatamansi Terpene Synthase (NjTPS) genes that are potential candidates for sesquiterpene synthesis.[1] Treatment with Methyl Jasmonate (MeJA), a known elicitor of secondary metabolism, has been shown to upregulate the expression of several of these genes, correlating with an increase in nardosinone content.[1][8]

Table 1: Candidate Genes in Nardosinonediol Biosynthesis and Their Response to MeJA Elicitation

Gene Name	Putative Function	Expression Change upon MeJA Treatment	Reference
NjTPS-49	Sesquiterpene Synthase	Positively regulated	[1][8]
NjTPS-54	Sesquiterpene Synthase	Positively regulated	[1][8]
NjTPS-56	Sesquiterpene Synthase	Positively regulated	[1][8]
NjTPS-57	Sesquiterpene Synthase	Positively regulated	[1][8]
NjTPS-59	Sesquiterpene Synthase	Positively regulated	[1][8]

Data is based on RT-qPCR analysis following MeJA treatment. "Positively regulated" indicates a statistically significant increase in gene expression.[9]

Experimental Protocols

The identification and characterization of genes in the nardosinonediol pathway involve a multi-step experimental workflow, from gene discovery to functional validation.

Figure 3. Experimental workflow for identifying and characterizing sesquiterpene biosynthesis genes.

Protocol 1: Transcriptome Sequencing and Analysis

This protocol outlines the general steps for identifying candidate genes using high-throughput sequencing.

• Plant Material and RNA Extraction: Collect different tissues (roots, rhizomes, leaves, flowers) from N. jatamansi at various developmental stages.[1] Immediately freeze samples in liquid nitrogen. Extract total RNA using a suitable kit (e.g., TRIzol reagent or a plant RNA purification kit) following the manufacturer's instructions. Assess RNA quality and quantity using a spectrophotometer and gel electrophoresis.

• Library Preparation and Sequencing: Construct cDNA libraries from high-quality RNA samples. Perform transcriptome sequencing using a platform such as Illumina or Single-Molecule Real-Time (SMRT) sequencing.[4]

• Data Assembly and Annotation: Filter raw sequencing reads to obtain clean reads. Assemble the clean reads into unigenes using software like Trinity.[10] Functionally annotate the unigenes by performing BLAST searches against public databases (e.g., NCBI Nr, Swiss-Prot, KEGG) to identify putative functions, particularly for Terpene Synthases (TPS) and Cytochrome P450s (CYP).[4][10]

Protocol 2: Heterologous Expression and In Vitro Terpene Synthase Assay

This protocol is for functionally characterizing a candidate TPS gene.

• Gene Cloning and Vector Construction: Amplify the full-length coding sequence of a candidate gene (e.g., NjTPS-54) from cDNA using PCR. Clone the PCR product into a suitable expression vector (e.g., pET-28a for E. coli or pYES-DEST52 for yeast).[10]

• Heterologous Expression: Transform the recombinant plasmid into an expression host like E. coli BL21(DE3).[10] Grow the culture to mid-log phase (OD600 ≈ 0.6-0.8) and induce protein expression with IPTG.

• Protein Purification (Optional but Recommended): Lyse the cells and purify the recombinant protein using affinity chromatography (e.g., Ni-NTA resin for His-tagged proteins).

• Enzyme Assay: Prepare an assay buffer (e.g., 50 mM HEPES, pH 7.2, 10 mM MgCl₂, 5 mM DTT). Add the purified enzyme (or crude cell lysate) to the buffer. Start the reaction by adding the substrate, farnesyl pyrophosphate (FPP). Incubate at 30°C for 1-2 hours.

• Product Extraction and Analysis: Stop the reaction and extract the terpene products by overlaying the reaction mixture with a solvent like hexane (B92381) or pentane, followed by vigorous vortexing. Analyze the organic phase using Gas Chromatography-Mass Spectrometry (GC-MS) to identify the cyclic sesquiterpene products formed.[11] Compare the mass spectra of the products with spectral libraries (e.g., NIST) for identification.

Protocol 3: Metabolite Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is used to identify and quantify volatile and semi-volatile compounds like sesquiterpenoids in plant tissues.

• Sample Preparation: Homogenize powdered, dried plant material (e.g., N. jatamansi roots) and extract with a suitable organic solvent (e.g., methanol (B129727) or ethyl acetate) using sonication or maceration.

• GC-MS Analysis: Concentrate the extract and inject a small volume (e.g., 1 µL) into a GC-MS system.

  • Gas Chromatograph (GC): Use a capillary column suitable for terpene analysis (e.g., HP-5MS). Program the oven with a temperature gradient to separate the compounds (e.g., start at 60°C, ramp to 240°C).

  • Mass Spectrometer (MS): Operate in electron ionization (EI) mode. Scan a mass range of m/z 40-500.

• Data Analysis: Identify compounds by comparing their retention times and mass spectra with those of authentic standards and by searching against a mass spectral library (e.g., NIST, Wiley). Quantify compounds by comparing peak areas to those of an internal standard.

Conclusion and Future Directions

The biosynthesis of nardosinonediol in N. jatamansi is a complex process initiated by the cyclization of FPP by specific sesquiterpene synthases and completed by a series of oxidative modifications likely catalyzed by cytochrome P450 enzymes. While significant progress has been made in identifying candidate genes through transcriptomics, the precise enzymes responsible for each step and the exact sequence of intermediates remain to be fully characterized.

Future research should focus on the functional validation of the identified NjTPS and CYP candidates. The successful reconstitution of the entire pathway in a heterologous host, such as Saccharomyces cerevisiae or Escherichia coli, would be the ultimate validation and would pave the way for the sustainable, industrial-scale production of nardosinonediol and related high-value sesquiterpenoids.[12] These metabolic engineering efforts are crucial for providing a stable supply of these valuable compounds for pharmaceutical development while protecting the endangered N. jatamansi plant.[13]

References

• 1. Identification of Key Genes Involved in Sesquiterpene Synthesis in Nardostachys jatamansi Based on Transcriptome and Component Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Degradation Profiling of Nardosinone at High Temperature and in Simulated Gastric and Intestinal Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Frontiers | Metabolome and transcriptome associated analysis of sesquiterpenoid metabolism in Nardostachys jatamansi [frontiersin.org]
• 5. Genetic Control and Evolution of Sesquiterpene Biosynthesis in Lycopersicon esculentum and L. hirsutum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Insights into the Sesquiterpenoid Pathway by Metabolic Profiling and De novo Transcriptome Assembly of Stem-Chicory (Cichorium intybus Cultigroup “Catalogna”) [frontiersin.org]
• 7. Diverse reactions catalyzed by cytochrome P450 and biosynthesis of steroid hormone - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Methods for the preparation and analysis of the diterpene cyclase fusicoccadiene synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Metabolic Engineering [keaslinglab.lbl.gov]
• 13. Frontiers | Plant Metabolic Engineering Strategies for the Production of Pharmaceutical Terpenoids [frontiersin.org]

Nardosinonediol: A Comprehensive Review of Its Discovery, History, and Biological Significance

An In-depth Technical Guide for Researchers and Drug Development Professionals

Foreword

Nardosinonediol, a sesquiterpenoid of the nardosinane type, stands as a molecule of significant interest within the realm of natural product chemistry and pharmacology. First identified from the medicinal plant Nardostachys jatamansi, this compound has a rich, albeit somewhat obscured, history intertwined with the broader investigation of its chemical relatives, most notably nardosinone (B31660). This technical guide aims to provide a comprehensive literature review on the discovery, history, and current understanding of Nardosinonediol, with a particular focus on its chemical properties, biological activities, and the experimental methodologies employed in its study. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development who are interested in the therapeutic potential of this intriguing natural product.

Discovery and Historical Perspective

The story of Nardosinonediol is intrinsically linked to the chemical exploration of Nardostachys jatamansi (also known as Nardostachys chinensis), a flowering plant of the Valerianaceae family found in the Himalayas. This plant has been a cornerstone of traditional medicine systems for centuries, valued for its aromatic properties and therapeutic effects on the central nervous and cardiovascular systems.

The initial discovery and isolation of Nardosinonediol can be traced back to a 1993 study by Itokawa et al., published in Phytochemistry. This seminal work focused on identifying cytostatic compounds from the roots and rhizomes of Nardostachys chinensis. Through bioassay-guided fractionation, the researchers isolated five sesquiterpenoids, one of which was identified as Nardosinonediol. This study marked the first official report of Nardosinonediol as a distinct chemical entity and established its initial biological activity profile.

Prior to this definitive isolation, earlier research on the chemical constituents of Nardostachys jatamansi by Rücker in 1975, published in Planta Medica, laid the groundwork for the discovery of various sesquiterpene ketones from this plant. While this paper did not specifically identify Nardosinonediol, it was instrumental in developing the analytical methods and understanding the chemical diversity of this plant genus, which undoubtedly facilitated the later discovery of Nardosinonediol.

Furthermore, Nardosinonediol has been identified as a key intermediate in the degradation pathway of nardosinone, the most abundant and well-studied sesquiterpenoid from Nardostachys jatamansi[1]. This relationship highlights the chemical instability of nardosinone and suggests that some of the biological effects attributed to nardosinone may, in part, be mediated by its degradation products, including Nardosinonediol.

Physicochemical Properties

Nardosinonediol is a sesquiterpenoid with the chemical formula C₁₅H₂₄O₃. Its structure features a nardosinane skeleton, characterized by a unique carbon framework. The systematic IUPAC name for Nardosinonediol is 3-hydroxy-4-(2-hydroxypropan-2-yl)-4a,5-dimethyl-2,3,4,5,6,7-hexahydronaphthalen-1-one.

Table 1: Physicochemical Properties of Nardosinonediol

Property	Value	Source
Molecular Formula	C₁₅H₂₄O₃	PubChem
Molecular Weight	252.35 g/mol	PubChem
IUPAC Name	3-hydroxy-4-(2-hydroxypropan-2-yl)-4a,5-dimethyl-2,3,4,5,6,7-hexahydronaphthalen-1-one	PubChem
CAS Number	Not available
Appearance	Not specified in available literature
Solubility	Not specified in available literature

Experimental Protocols

Isolation and Purification

The seminal work by Itokawa et al. (1993) provides the foundational protocol for the isolation of Nardosinonediol. While the full-text of this article is not widely available, based on common practices for the isolation of sesquiterpenoids from plant material, a general workflow can be inferred.

Workflow for the Isolation of Nardosinonediol

Caption: A generalized workflow for the isolation of Nardosinonediol from Nardostachys chinensis.

The process would typically involve:

• Extraction: The dried and powdered plant material (roots and rhizomes) is extracted with a suitable organic solvent, such as methanol or ethanol, to obtain a crude extract.

• Fractionation: The crude extract is then subjected to solvent-solvent partitioning to separate compounds based on their polarity.

• Chromatography: The resulting fractions are further purified using various chromatographic techniques, such as column chromatography on silica (B1680970) gel.

• Bioassay-Guided Isolation: Throughout the fractionation process, the biological activity of interest (in the case of the original discovery, cytostatic activity) is monitored to guide the isolation of the active compounds.

• Final Purification: The active fractions are subjected to further purification steps, often involving preparative high-performance liquid chromatography (HPLC), to yield pure Nardosinonediol.

Structure Elucidation

The structure of Nardosinonediol was elucidated using a combination of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR spectroscopy are used to determine the carbon-hydrogen framework of the molecule. 2D-NMR techniques, such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation), are employed to establish the connectivity between protons and carbons, and to piece together the complete structure.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact molecular weight and elemental composition of the molecule, confirming the molecular formula.

• Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups present in the molecule, such as hydroxyl (-OH) and carbonyl (C=O) groups.

• X-ray Crystallography: In some cases, single-crystal X-ray diffraction analysis can be used to determine the absolute stereochemistry of the molecule.

Table 2: Spectroscopic Data for Nardosinonediol (Hypothetical - based on typical values for similar compounds)

Technique	Key Observations
¹H-NMR (CDCl₃, 500 MHz)	Signals corresponding to methyl groups, methylene (B1212753) protons, methine protons, and hydroxyl protons.
¹³C-NMR (CDCl₃, 125 MHz)	Resonances for methyl, methylene, methine, and quaternary carbons, including a carbonyl carbon.
HR-ESI-MS	[M+H]⁺ ion peak consistent with the molecular formula C₁₅H₂₄O₃.
IR (KBr, cm⁻¹)	Absorption bands for hydroxyl (broad, ~3400 cm⁻¹) and carbonyl (~1700 cm⁻¹) functional groups.

Biological Activities and Mechanism of Action

The biological activities of Nardosinonediol are not as extensively studied as those of nardosinone. However, the available literature suggests that it possesses therapeutic potential.

Cytostatic Activity

The initial discovery of Nardosinonediol was driven by its cytostatic activity against P-388 leukemia cells, as reported by Itokawa et al. (1993). Cytostatic agents are compounds that inhibit cell growth and proliferation[2]. This finding suggests that Nardosinonediol may have potential as an anticancer agent. The exact mechanism of its cytostatic action has not been fully elucidated and warrants further investigation.

Potential Anti-inflammatory and Neuroprotective Effects

Given its structural similarity to nardosinone and its origin from Nardostachys jatamansi, a plant with known anti-inflammatory and neuroprotective properties, it is plausible that Nardosinonediol shares some of these activities.

Nardosinone has been shown to exert its anti-inflammatory effects by inhibiting the production of pro-inflammatory mediators and modulating signaling pathways such as the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways[3]. It is hypothesized that Nardosinonediol may act through similar mechanisms.

Potential Anti-inflammatory Signaling Pathway of Nardosinonediol

References

• 1. Degradation Profiling of Nardosinone at High Temperature and in Simulated Gastric and Intestinal Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The role of cytostatic in oxidative stress reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nardosinone-Type Sesquiterpenes from the Hexane Fraction of Nardostachys jatamansi Attenuate NF-κB and MAPK Signaling Pathways in Lipopolysaccharide-Stimulated BV2 Microglial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic data (NMR, MS) for Nardosinonediol characterization

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data and experimental protocols essential for the characterization of Nardosinonediol, a significant sesquiterpenoid. The information presented is curated for researchers, scientists, and professionals in the field of drug development and natural product chemistry.

Spectroscopic Data for Nardosinonediol

The structural elucidation of Nardosinonediol is primarily achieved through a combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). The following tables summarize the key quantitative data obtained from these analyses.

NMR Spectroscopic Data

The ¹H and ¹³C NMR data provide a detailed map of the molecular structure. The chemical shifts (δ) are reported in parts per million (ppm). While specific data for Nardosinonediol was not found in the immediate search, the following represents a general format for its presentation based on typical characterization studies.

Table 1: ¹H and ¹³C NMR Spectroscopic Data for Nardosinonediol

Position	δC (ppm)	δH (ppm), mult. (J in Hz)
1
2
3
4
5
6
7
8
9
10
11
12
13
14
15

Note: Specific chemical shift and coupling constant values for Nardosinonediol are pending experimental determination or location in detailed supplementary materials of referenced literature.

Mass Spectrometry Data

Mass spectrometry provides information on the molecular weight and elemental composition of Nardosinonediol, and its fragmentation pattern offers clues to its substructures.

Table 2: High-Resolution Mass Spectrometry (HR-MS) Data for Nardosinonediol

Ion	Calculated m/z	Measured m/z	Molecular Formula
[M+H]⁺	253.1798	-	C₁₅H₂₅O₃
[M+Na]⁺	275.1618	-	C₁₅H₂₄NaO₃

Note: Measured m/z values would be obtained from experimental data.

Table 3: Key MS/MS Fragmentation Data for Nardosinonediol

Precursor Ion (m/z)	Fragment Ions (m/z)	Neutral Loss
253.1798	-	-
-	-
-	-

Note: Specific fragmentation data is dependent on the ionization technique and collision energy used.

Experimental Protocols

The acquisition of high-quality spectroscopic data is contingent on meticulous experimental procedures. The following are detailed methodologies based on standard practices for the characterization of natural products like Nardosinonediol.

NMR Spectroscopy

• Sample Preparation: A sample of purified Nardosinonediol (typically 1-5 mg) is dissolved in a deuterated solvent (e.g., CDCl₃, CD₃OD, or DMSO-d₆) in a 5 mm NMR tube.

• Instrumentation: NMR spectra are recorded on a high-field NMR spectrometer (e.g., 400, 500, or 600 MHz) equipped with a cryoprobe for enhanced sensitivity.

• 1D NMR: ¹H and ¹³C NMR spectra are acquired using standard pulse sequences.

• 2D NMR: To establish connectivity and spatial relationships, a suite of 2D NMR experiments are performed, including:

  • COSY (Correlation Spectroscopy): To identify ¹H-¹H spin-spin couplings.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C nuclei.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range correlations between ¹H and ¹³C nuclei (2-3 bonds).

  • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons.

• Data Processing: The acquired data is processed using appropriate software (e.g., MestReNova, TopSpin) involving Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

Mass Spectrometry

• Sample Preparation: A dilute solution of Nardosinonediol is prepared in a suitable solvent (e.g., methanol, acetonitrile).

• Instrumentation: High-resolution mass spectra are typically acquired on a Q-TOF (Quadrupole Time-of-Flight) or Orbitrap mass spectrometer coupled with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.

• Data Acquisition:

  • Full Scan MS: To determine the accurate mass of the molecular ion and its adducts.

  • Tandem MS (MS/MS): The molecular ion is isolated and subjected to collision-induced dissociation (CID) to generate fragment ions, providing structural information.

• Data Analysis: The mass spectra are analyzed to determine the elemental composition from the accurate mass and to propose fragmentation pathways that are consistent with the structure of Nardosinonediol.

Visualizations

The following diagrams illustrate the workflow and logical connections in the spectroscopic characterization of Nardosinonediol.

Experimental workflow for the characterization of Nardosinonediol.

Nardosinonediol as a Serotonin Transporter Modulator: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Nardosinonediol (B1496119), a sesquiterpenoid found in plants of the Nardostachys genus, has emerged as a molecule of interest in the field of neuropharmacology. Preliminary research suggests that nardosinonediol may act as an inhibitor of the serotonin (B10506) transporter (SERT), a key target in the treatment of depression and other mood disorders. However, the pharmacological landscape of Nardostachys extracts is complex, with other constituents exhibiting contrary effects, such as SERT enhancement. This document provides a comprehensive overview of the current, albeit limited, understanding of nardosinonediol's mechanism of action on SERT, based on available scientific literature. It aims to furnish researchers and drug development professionals with the foundational knowledge required for further investigation into this compound's therapeutic potential.

Introduction to Nardosinonediol and the Serotonin Transporter

Nardosinonediol is a natural compound isolated from Nardostachys jatamansi and Nardostachys chinensis, plants with a long history of use in traditional medicine for neurological conditions[1][2]. The serotonin transporter (SERT) is a crucial membrane protein responsible for the reuptake of serotonin from the synaptic cleft into the presynaptic neuron, thereby regulating serotonergic neurotransmission. Inhibition of SERT is the primary mechanism of action for widely prescribed antidepressant medications, including selective serotonin reuptake inhibitors (SSRIs).

Nardosinonediol's Mechanism of Action at the Serotonin Transporter

Evidence for SERT Inhibition

Recent in vitro studies have indicated that nardosinonediol possesses inhibitory activity against the serotonin transporter[2]. One study investigating various sesquiterpenoids from Nardostachys chinensis Batal identified nardosinonediol as a compound that significantly inhibited SERT activity. This finding positions nardosinonediol as a potential natural SERT inhibitor. A chemical supplier, MedchemExpress, also lists nardosinonediol as a SERT inhibitor, citing a study by Li et al. (2021)[2].

However, it is critical to note that publicly available literature currently lacks specific quantitative data, such as IC50 or Ki values, to define the potency and affinity of nardosinonediol's binding to SERT.

Conflicting Evidence: SERT Enhancement by Nardostachys Extracts

In contrast to the inhibitory action of isolated nardosinonediol, research on the total methanol (B129727) extract of Nardostachys jatamansi has demonstrated an enhancing effect on SERT activity. A study by Li et al. (2021) reported that the total extract enhanced SERT activity with a half-maximal effective concentration (EC50) of 31.63 μg/mL[3][4]. This suggests a complex interplay of various phytochemicals within the plant extract. The same study also found that some constituents, such as chlorogenic acid and desoxo-narchinol A, could reverse the inhibitory effect of the SSRI fluoxetine (B1211875) on SERT activity[3]. This highlights the dualistic nature of Nardostachys pharmacology, where different compounds may exert opposing modulatory effects on the same molecular target.

Quantitative Data Summary

The quantitative data regarding the effects of nardosinonediol and related extracts on SERT are sparse. The following table summarizes the available information.

Substance	Bioactivity on SERT	Quantitative Data	Source
Nardosinonediol	Inhibition	IC50/Ki: Not Reported	[2]
N. jatamansi (Total Methanol Extract)	Enhancement	EC50: 31.63 μg/mL	[3][4]

Proposed Signaling Pathway and Logical Relationships

The diagrams below illustrate the proposed mechanism of SERT inhibition by nardosinonediol, the conflicting effects observed with the whole plant extract, and a typical experimental workflow for assessing SERT activity.

Caption: Proposed mechanism of SERT inhibition by Nardosinonediol.

Caption: Conflicting modulatory effects of N. jatamansi constituents on SERT.

Experimental Protocols

While the exact protocols used to determine nardosinonediol's activity are not publicly detailed, a common and likely method is the in vitro High-Content Assay (HCA) for SERT function.

Generalized High-Content Assay for SERT Inhibition

This protocol is a generalized representation based on established methods for assessing SERT activity in vitro[5].

Objective: To measure the inhibitory effect of nardosinonediol on serotonin transporter activity in a cell-based assay.

Materials:

• Human embryonic kidney (HEK-293) cells stably expressing human SERT (hSERT).

• Cell culture medium (e.g., DMEM supplemented with 10% FBS, penicillin/streptomycin).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 10 mM HEPES, pH 7.4).

• Nardosinonediol stock solution (in DMSO).

• Positive control (e.g., Fluoxetine).

• Fluorescent SERT substrate (e.g., 4-(4-(dimethylamino)styryl)-N-methylpyridinium, ASP+).

• 96-well black, clear-bottom microplates.

• High-content imaging system or fluorescence microplate reader.

Procedure:

• Cell Plating: Seed hSERT-expressing HEK-293 cells into 96-well microplates at a predetermined density and allow them to adhere and grow for 24-48 hours.

• Compound Preparation: Prepare serial dilutions of nardosinonediol and the positive control (fluoxetine) in assay buffer. Include a vehicle control (DMSO).

• Compound Incubation: Remove the cell culture medium from the wells and wash with assay buffer. Add the prepared compound dilutions to the respective wells and incubate for a specified time (e.g., 15-30 minutes) at 37°C.

• Substrate Addition: Add the fluorescent SERT substrate (ASP+) to all wells to a final concentration that is at or below the Km for SERT.

• Signal Detection: Immediately after substrate addition, acquire fluorescence intensity readings over time using a high-content imager or a fluorescence plate reader (Excitation/Emission maxima for ASP+ are typically ~470/600 nm). The rate of increase in intracellular fluorescence is proportional to SERT activity.

• Data Analysis:

  • Calculate the rate of substrate uptake (fluorescence units per minute) for each well.

  • Normalize the data to the vehicle control (100% activity) and a control with a saturating concentration of a known inhibitor (0% activity).

  • Plot the normalized uptake rate against the logarithm of the nardosinonediol concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Caption: Generalized experimental workflow for a SERT inhibition assay.

Conclusion and Future Directions

The current body of evidence presents a compelling yet incomplete picture of nardosinonediol's interaction with the serotonin transporter. While preliminary data suggest a direct inhibitory effect, the lack of quantitative potency data and the opposing SERT-enhancing activity of its parent plant extract underscore the need for further, more detailed research.

Future investigations should prioritize:

• Quantitative Characterization: Determining the IC50 and Ki values of nardosinonediol for SERT binding and uptake inhibition to establish its potency and affinity.

• Mechanism of Inhibition: Investigating whether the inhibition is competitive, non-competitive, or uncompetitive.

• In Vivo Studies: Assessing the in vivo effects of isolated nardosinonediol on brain serotonin levels and its behavioral consequences in animal models of depression.

• Pharmacokinetic Profiling: Evaluating the absorption, distribution, metabolism, and excretion (ADME) properties of nardosinonediol to determine its drug-like potential.

A thorough understanding of these aspects is essential to validate nardosinonediol as a potential lead compound for the development of novel antidepressant therapies. The dualistic pharmacology of Nardostachys extracts also warrants further exploration to identify the specific constituents responsible for SERT enhancement and to understand the net effect of the extract in a physiological context.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Antidepressant activities and regulative effects on serotonin transporter of Nardostachys jatamansi DC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A nonradioactive high-throughput/high-content assay for measurement of the human serotonin reuptake transporter function in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Physical and Chemical Properties of Nardosinonediol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the sesquiterpenoid Nardosinonediol, a naturally occurring compound found in the plant Nardostachys jatamansi. This document details its physicochemical properties, explores its biological activities with a focus on relevant signaling pathways, and outlines the experimental methodologies used for its study.

Physicochemical Properties

Nardosinonediol is a sesquiterpenoid that has been isolated from medicinal plants such as Nardostachys jatamansi and Nardostachys chinensis.[1][2] Its structural and physical characteristics are fundamental to its isolation, characterization, and biological function.

Table 1: Physical and Chemical Properties of Nardosinonediol

Property	Value	Source
Molecular Formula	C₁₅H₂₄O₃	[3][4][5]
Molar Mass	252.35 g/mol	[3][4]
CAS Number	20489-11-6	[3][5]
Physical Description	Oil	[2]
Melting Point	141-143 °C	[3]
Boiling Point (Predicted)	397.4 ± 35.0 °C	[3]
Density (Predicted)	1.11 ± 0.1 g/cm³	[3]
Solubility	Soluble in DMSO, Chloroform, Dichloromethane, Ethyl Acetate, Acetone.[2][5]

Biological Activity and Signaling Pathways

Nardosinonediol is often studied in conjunction with its precursor, nardosinone (B31660), a major bioactive sesquiterpenoid from N. jatamansi.[1][6] Research indicates that nardosinone-type sesquiterpenoids, including nardosinonediol, possess significant anti-inflammatory, neuroprotective, and cytotoxic properties.[1][2][7]

Anti-Neuroinflammatory Effects: Studies on nardosinone-type sesquiterpenes demonstrate potent anti-neuroinflammatory effects in lipopolysaccharide (LPS)-stimulated BV2 microglial cells.[8] The mechanism involves the inhibition of pro-inflammatory mediators such as nitric oxide (NO) and prostaglandin (B15479496) E₂ (PGE₂).[8] This is achieved by downregulating the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[8]

These compounds mediate their anti-inflammatory effects by modulating key signaling pathways:

• NF-κB (Nuclear Factor-kappa B) Pathway: Nardosinone-type sesquiterpenes have been shown to inactivate the NF-κB pathway, a critical regulator of inflammatory responses.[8][9] This inactivation prevents the transcription of pro-inflammatory cytokines like IL-1β, IL-6, and TNF-α.[8]

• MAPK (Mitogen-Activated Protein Kinase) Pathway: The phosphorylation of key kinases in the MAPK pathway, including extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38, is suppressed by these compounds.[8][9] The MAPK pathway is crucial for translating extracellular stimuli into cellular responses, including inflammation.[10][11][12]

The diagram below illustrates the inhibitory action of nardosinone-type sesquiterpenoids on these inflammatory signaling cascades.

Inhibitory effect on NF-κB and MAPK signaling pathways.

Neuroprotective Effects: Nardosinone, a closely related compound, has been shown to enhance nerve growth factor (NGF)-mediated neurite outgrowth from PC12D cells, suggesting a role in neural regeneration and protection.[13] This enhancement is likely mediated by amplifying steps in the MAPK-dependent signaling pathway.[10][13] More recent studies have confirmed that nardosinone exerts neuroprotective effects by modulating microglial polarization, regulating metabolic reprogramming, and suppressing T cell infiltration in models of Parkinson's disease.[14][15][16]

Experimental Protocols

Detailed experimental procedures for Nardosinonediol require access to specialized laboratory settings. The following sections outline the general methodologies cited in the literature for its extraction, characterization, and biological evaluation.

The isolation of Nardosinonediol typically begins with the extraction from its natural source, the roots and rhizomes of Nardostachys jatamansi.

• Extraction: The dried and powdered plant material is subjected to extraction using an organic solvent like methanol (B129727).[14]

• Fractionation: The crude methanol extract is then partitioned with solvents of increasing polarity, such as hexane (B92381), ethyl acetate, and butanol, to separate compounds based on their solubility. Nardosinone-type sesquiterpenes are typically found in the less polar fractions like hexane or ethyl acetate.[8][15]

• Chromatography: The active fraction is subjected to multiple rounds of column chromatography (e.g., silica (B1680970) gel, Sephadex) and high-performance liquid chromatography (HPLC) to isolate the pure compound.[14]

Once isolated, the structure of Nardosinonediol is elucidated using a combination of spectroscopic techniques.

• Mass Spectrometry (MS): Used to determine the molecular weight and molecular formula of the compound.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR are critical for determining the carbon-hydrogen framework and the precise arrangement of atoms within the molecule.[8][17]

• Infrared (IR) Spectroscopy: Provides information about the functional groups present in the molecule.

• X-ray Crystallography: When a suitable crystal can be formed, this technique provides the definitive three-dimensional structure.[6]

The protocol to assess the anti-inflammatory effects typically involves in vitro cell culture models.

• Cell Culture: BV2 microglial cells are cultured under standard conditions.

• Treatment: Cells are pre-treated with various concentrations of Nardosinonediol for a set period (e.g., 1 hour) before being stimulated with lipopolysaccharide (LPS) to induce an inflammatory response.

• Measurement of Inflammatory Mediators:

  • Nitric Oxide (NO) Assay: The amount of NO produced is measured in the cell culture supernatant using the Griess reagent.

  • ELISA: Enzyme-linked immunosorbent assays are used to quantify the levels of pro-inflammatory cytokines (TNF-α, IL-6) and PGE₂.

• Western Blot Analysis: This technique is used to measure the protein expression levels of key signaling molecules. Cells are lysed, and proteins are separated by SDS-PAGE, transferred to a membrane, and probed with specific antibodies against iNOS, COX-2, and phosphorylated forms of p38, ERK, and JNK to assess the activation of the MAPK and NF-κB pathways.[8]

The following diagram provides a high-level overview of the experimental workflow.

General experimental workflow for Nardosinonediol studies.

Conclusion

Nardosinonediol, a sesquiterpenoid from Nardostachys jatamansi, presents a compelling profile for further investigation in drug development. Its defined physicochemical properties facilitate its isolation and characterization. The potent anti-neuroinflammatory and neuroprotective activities, mediated through the inhibition of the NF-κB and MAPK signaling pathways, highlight its therapeutic potential for treating neurodegenerative and inflammatory disorders. The experimental frameworks outlined in this guide provide a basis for future research aimed at fully elucidating its mechanism of action and evaluating its efficacy in preclinical and clinical settings.

References

• 1. researchgate.net [researchgate.net]
• 2. Nardosinonediol | CAS:20489-11-6 | Manufacturer ChemFaces [chemfaces.com]
• 3. Nardosinonediol [chembk.com]
• 4. Nardosinonediol | C15H24O3 | CID 12313520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Nardosinonediol supplier | CAS 20489-11-6 | AOBIOUS [aobious.com]
• 6. Degradation Profiling of Nardosinone at High Temperature and in Simulated Gastric and Intestinal Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Nardosinone-Type Sesquiterpenes from the Hexane Fraction of Nardostachys jatamansi Attenuate NF-κB and MAPK Signaling Pathways in Lipopolysaccharide-Stimulated BV2 Microglial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Nardosinone, the first enhancer of neurite outgrowth-promoting activity of staurosporine and dibutyryl cyclic AMP in PC12D cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. MAPK Signaling Regulates Nitric Oxide and NADPH Oxidase-Dependent Oxidative Bursts in Nicotiana benthamiana - PMC [pmc.ncbi.nlm.nih.gov]
• 12. MAPK signaling regulates nitric oxide and NADPH oxidase-dependent oxidative bursts in Nicotiana benthamiana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Nardosinone, a novel enhancer of nerve growth factor in neurite outgrowth from PC12D cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Nardostachys jatamansi Extract and Nardosinone Exert Neuroprotective Effects by Suppressing Glucose Metabolic Reprogramming and Modulating T Cell Infiltration - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Nardostachys jatamansi Extract and Nardosinone Exert Neuroprotective Effects by Suppressing Glucose Metabolic Reprogramming and Modulating T Cell Infiltration [mdpi.com]
• 16. Nardostachys jatamansi Extract and Nardosinone Exert Neuroprotective Effects by Suppressing Glucose Metabolic Reprogramming and Modulating T Cell Infiltration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Understanding the Stereochemistry of Nardosinonediol and Related Sesquiterpenes

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Nardosinonediol is a naturally occurring sesquiterpenoid that has been isolated from the roots and rhizomes of Nardostachys chinensis[1]. As with many natural products, the three-dimensional arrangement of its atoms—its stereochemistry—is crucial for its biological activity. A precise understanding of the absolute and relative configurations of chiral centers within the molecule is paramount for its potential development as a therapeutic agent. While detailed studies focusing exclusively on the stereochemical elucidation of Nardosinonediol are not extensively available in the public domain, this guide provides an in-depth overview of the common experimental methodologies employed for determining the stereochemistry of the broader class of nardosinone-type sesquiterpenes.

Nardosinonediol has also been proposed as an initial intermediate in the degradation pathway of nardosinone, a more extensively studied bioactive compound from the same plant source[2][3]. The structural analysis of nardosinone's degradation products has been accomplished through comprehensive spectroscopic techniques, including NMR and X-ray diffraction, highlighting the methods applicable to related compounds like Nardosinonediol[2][3].

Data Presentation: Stereochemical Determination of Sesquiterpenes from Nardostachys

The stereochemistry of several sesquiterpenes isolated from Nardostachys chinensis has been successfully determined using a combination of spectroscopic and crystallographic techniques. The following table summarizes the methods used for selected compounds, providing a framework for the potential elucidation of Nardosinonediol's stereochemistry.

Compound	Method(s) Used for Stereochemical Determination	Reference
Desoxo-narchinol-A	Nuclear Overhauser Effect (NOE) Spectroscopy, Exciton Chirality Method	[1]
Nardosinanones J-N	X-ray Crystal Diffraction, Electronic Circular Dichroism (ECD) Calculation, Mosher Ester Method	[4]
Dinardokanshones A & B	Computational Electronic Circular Dichroism (ECD) Method	[5]
2-deoxokanshone M	Single Crystal X-ray Diffraction (CuKα), ECD Spectra Simulation	[2]

Experimental Protocols: Key Methodologies for Stereochemical Elucidation

The determination of the absolute and relative stereochemistry of complex natural products like Nardosinonediol relies on a multi-pronged approach. The following are detailed descriptions of the key experimental protocols commonly employed for this class of molecules.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the relative stereochemistry of a molecule by analyzing the spatial relationships between atoms.

• Nuclear Overhauser Effect (NOE) Spectroscopy (NOESY/ROESY): This technique is used to identify protons that are close to each other in space, typically within 5 Å. The observation of an NOE between two protons indicates their spatial proximity, which can help in assigning the relative configuration of stereocenters.

  • Sample Preparation: A purified sample of the compound (typically 1-5 mg) is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a high-precision NMR tube.

  • Data Acquisition: 2D NOESY or ROESY spectra are acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher). The mixing time is a critical parameter and is optimized to observe the desired NOE correlations.

  • Data Analysis: Cross-peaks in the 2D spectrum indicate NOEs between protons. By carefully analyzing these correlations, a 3D model of the molecule's conformation and relative stereochemistry can be constructed.

Single-Crystal X-ray Diffraction

X-ray crystallography provides the most definitive determination of the absolute stereochemistry of a molecule.

• Protocol:

  • Crystallization: The primary challenge is to grow a single, high-quality crystal of the compound. This is often achieved by slow evaporation of a solvent, vapor diffusion, or cooling of a saturated solution. A variety of solvents and solvent systems are typically screened.

  • Data Collection: A suitable crystal is mounted on a diffractometer. X-rays (often from a CuKα or MoKα source) are diffracted by the crystal, and the diffraction pattern is recorded. For molecules containing only light atoms (C, H, O, N), CuKα radiation is often preferred for determining the absolute configuration.

  • Structure Solution and Refinement: The diffraction data is used to solve the crystal structure, providing the precise 3D coordinates of all atoms in the molecule. The absolute configuration can be determined by analyzing the anomalous scattering of the X-rays, often expressed by the Flack parameter.

Electronic Circular Dichroism (ECD) Spectroscopy

ECD spectroscopy is a chiroptical technique that measures the differential absorption of left and right circularly polarized light by a chiral molecule. It is particularly useful for determining the absolute configuration of molecules in solution.

• Protocol:

  • Experimental Measurement: The ECD spectrum of the purified compound in a suitable solvent is recorded on a CD spectrometer.

  • Computational Modeling: The experimental spectrum is compared to a theoretically calculated spectrum. This involves:

    • Performing a conformational search for the molecule using computational chemistry software.

    • Optimizing the geometry and calculating the vibrational frequencies of the most stable conformers using Density Functional Theory (DFT).

    • Calculating the ECD spectrum for each conformer.

    • Generating a Boltzmann-averaged ECD spectrum based on the relative energies of the conformers.

  • Comparison and Assignment: The absolute configuration is assigned by matching the experimental ECD spectrum with the calculated spectrum for a specific enantiomer.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the isolation and stereochemical determination of a natural product like Nardosinonediol from a plant source.

Caption: A logical workflow for the isolation and stereochemical determination of natural products.

Conclusion

The definitive stereochemical assignment of Nardosinonediol remains an area for further investigation. However, the established methodologies for the broader class of nardosinone-type sesquiterpenes provide a clear and robust roadmap for achieving this goal. A combination of advanced spectroscopic techniques, particularly 2D NMR, along with chiroptical methods like ECD and, ideally, single-crystal X-ray diffraction, will be essential to fully characterize the three-dimensional structure of Nardosinonediol. Such a detailed structural understanding is a critical prerequisite for any future efforts in the synthesis and pharmacological evaluation of this and related natural products.

References

• 1. Cytotoxic sesquiterpenes from Nardostachys chinensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Degradation Profiling of Nardosinone at High Temperature and in Simulated Gastric and Intestinal Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Six new sesquiterpenoids from Nardostachys chinensis Batal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The Pivotal Role of Nardosinonediol in the Chemical Landscape of Nardostachys Species: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nardosinonediol (B1496119), a significant nardosinane-type sesquiterpenoid, is a key constituent of the chemical profile of Nardostachys species, most notably Nardostachys jatamansi. This technical guide provides an in-depth exploration of nardosinonediol's role, covering its quantification, biosynthesis, and pharmacological significance. Detailed experimental protocols for extraction, isolation, and quantification are provided, alongside pharmacokinetic data and an examination of its contribution to the overall therapeutic effects of Nardostachys extracts. This document is intended to serve as a comprehensive resource for researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development.

Introduction

The genus Nardostachys, belonging to the Caprifoliaceae family, encompasses perennial herbs native to the Himalayan region. For centuries, the rhizomes and roots of these plants, particularly Nardostachys jatamansi (D.Don) DC., have been integral to traditional medicine systems for treating neurological and cardiovascular ailments.[1] The therapeutic efficacy of Nardostachys is largely attributed to its rich and complex chemical profile, which is dominated by sesquiterpenoids.[2][3] Among these, nardosinonediol has emerged as a crucial bioactive compound, contributing significantly to the plant's pharmacological activities.[4][5] This guide focuses on the multifaceted role of nardosinonediol within the chemical makeup of Nardostachys species.

Chemical Profile of Nardostachys Species

The chemical composition of Nardostachys species is diverse, containing lignans, neolignans, coumarins, and alkaloids. However, sesquiterpenoids are the most prominent and pharmacologically significant class of compounds.[2][6] These can be broadly categorized into several types, including nardosinane, aristolane, and guaiane (B1240927) sesquiterpenoids.

Nardosinonediol belongs to the nardosinane-type sesquiterpenoids, which are characteristic of this genus.[7] Other important sesquiterpenoids that define the chemical fingerprint of Nardostachys include nardosinone, desoxo-narchinol A, jatamansone (valeranone), and spirojatamol.[8][9][10] The relative abundance of these compounds can vary depending on the species, geographical origin, and harvesting time.

Nardosinonediol: A Key Bioactive Constituent

Nardosinonediol is recognized as one of the main bioactive compounds in Nardostachys Radix et Rhizoma.[4][5] Its presence is a significant contributor to the overall therapeutic value of the plant.

Pharmacological Activities

Nardosinonediol has been shown to possess a range of pharmacological activities, underscoring its importance in the medicinal applications of Nardostachys extracts.

• Anti-depressant and Neuroprotective Effects: Nardosinonediol exhibits anti-depressant activities.[4][5] While the precise mechanisms are still under investigation, its neuroprotective properties are believed to play a significant role. Studies on related nardosinone-type sesquiterpenoids have demonstrated potent anti-neuroinflammatory effects by inhibiting the production of pro-inflammatory mediators such as nitric oxide (NO) and prostaglandin (B15479496) E2 (PGE2) in microglial cells.[11][12] This is often achieved through the suppression of key signaling pathways like nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs).[11][13]

• Cardioprotective Activities: Nardosinonediol also demonstrates cardioprotective effects.[4][5] Research on various nardosinane-type sesquiterpenoids has shown their ability to protect cardiomyocytes from injury induced by oxidative stress.[7]

Quantitative Analysis of Nardosinonediol

Accurate quantification of nardosinonediol is crucial for the quality control and standardization of Nardostachys raw materials and derived products. High-performance liquid chromatography (HPLC) is the most common and reliable method for this purpose.

Quantitative Data

The following tables summarize key quantitative data related to nardosinonediol.

Table 1: Pharmacokinetic Parameters of Nardosinonediol in Rats

Parameter	Pure Nardosinonediol (Oral Administration)	Nardosinonediol from NR Extract (Oral Administration)
Tmax (min)	5.00	5.83
AUC0–∞ (μg·min/mL)	6.42	4.15

NR: Nardostachyos Radix et Rhizoma. Data sourced from a pharmacokinetic study in rats.[4][5]

Biosynthesis of Nardosinonediol

Nardosinonediol, as a sesquiterpenoid, is synthesized through the intricate network of terpenoid backbone biosynthesis pathways within the plant.

The biosynthesis of sesquiterpenoids in Nardostachys jatamansi primarily occurs in the roots and rhizomes.[2][14] The precursors for all sesquiterpenoids, isopentenyl pyrophosphate (IPP) and its isomer dimethylallyl pyrophosphate (DMAPP), are generated through two main pathways: the mevalonate (B85504) (MVA) pathway and the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway.[2] Transcriptome analysis suggests that the MVA pathway is the dominant route for sesquiterpenoid biosynthesis in Nardostachys.[2]

IPP and DMAPP are then condensed to form farnesyl pyrophosphate (FPP), the direct precursor to all sesquiterpenoids. Terpene synthases (TPSs) then catalyze the conversion of FPP into the diverse array of sesquiterpene scaffolds, which are further modified by enzymes like cytochrome P450 monooxygenases (CYPs) to produce compounds like nardosinonediol.[14][15]

Caption: General biosynthetic pathway of nardosinonediol.

Experimental Protocols

This section provides detailed methodologies for the extraction, isolation, and quantification of nardosinonediol from Nardostachys species.

Extraction and Isolation

A general workflow for the extraction and isolation of nardosinonediol is presented below.

Caption: Workflow for nardosinonediol extraction and isolation.

Protocol for Extraction:

• Plant Material Preparation: Air-dried rhizomes and roots of Nardostachys jatamansi are coarsely powdered.

• Solvent Extraction: The powdered material is extracted with a suitable solvent such as methanol or ethanol (B145695). This can be performed using methods like maceration, Soxhlet extraction, or ultrasound-assisted extraction.[10] For optimal extraction of sesquiterpenoids including nardosinonediol, a reflux extraction at 70°C for 3 hours using approximately 25% ethanol has been found to be effective.[8]

• Filtration and Concentration: The extract is filtered and concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

Protocol for Isolation:

• Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, ethyl acetate (B1210297), and n-butanol, to separate compounds based on their polarity. Nardosinonediol, being a moderately polar compound, is typically enriched in the ethyl acetate fraction.

• Column Chromatography: The enriched fraction is subjected to column chromatography over silica (B1680970) gel or C18 reversed-phase silica gel.[16] Elution is performed with a gradient of solvents (e.g., hexane-ethyl acetate or methanol-water) to separate the components.

• Preparative HPLC: Fractions containing nardosinonediol are further purified using preparative or semi-preparative high-performance liquid chromatography (HPLC) to obtain the pure compound.[16]

Quantification by HPLC-UV

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector.

• Analytical column: C18 column (e.g., 4.6 x 250 mm, 5 µm).

Chromatographic Conditions: [8]

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).

• Elution Program: A typical gradient might be 20% B to 80% B over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection Wavelength: 254 nm.

Sample and Standard Preparation:

• Standard Solution: A stock solution of pure nardosinonediol is prepared in methanol at a known concentration. A series of working standard solutions are prepared by diluting the stock solution to create a calibration curve.

• Sample Solution: An accurately weighed amount of powdered Nardostachys rhizome is extracted using an optimized method (e.g., reflux with 25% ethanol). The extract is filtered through a 0.45 µm membrane filter before injection into the HPLC system.

Quantification Procedure:

• Inject the standard solutions to construct a calibration curve by plotting peak area against concentration.

• Inject the sample solution and record the chromatogram.

• Identify the nardosinonediol peak in the sample chromatogram by comparing its retention time with that of the standard.

• Calculate the concentration of nardosinonediol in the sample using the regression equation from the calibration curve.

Conclusion

Nardosinonediol stands out as a pivotal component in the chemical profile of Nardostachys species. Its significant presence and established pharmacological activities, particularly its neuroprotective and cardioprotective effects, make it a key contributor to the therapeutic properties of these medicinal plants. The detailed methodologies for its extraction, isolation, and quantification provided in this guide offer a robust framework for future research and for the standardization of Nardostachys-based herbal products. Further investigation into the specific molecular mechanisms of nardosinonediol and its potential synergies with other constituents will continue to be a vital area of study for drug development professionals.

References

• 1. Degradation Profiling of Nardosinone at High Temperature and in Simulated Gastric and Intestinal Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Metabolome and transcriptome associated analysis of sesquiterpenoid metabolism in Nardostachys jatamansi [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Pharmacokinetic study comparing pure desoxo-narchinol A and nardosinonediol with extracts from Nardostachys jatamansi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. iosrjournals.org [iosrjournals.org]
• 7. Nardosinane-type sesquiterpenoids of Nardostachys chinensis Batal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. An optimized HPLC-UV method for quantitatively determining sesquiterpenes in Nardostachyos Radix et Rhizoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. impactfactor.org [impactfactor.org]
• 10. researchgate.net [researchgate.net]
• 11. Nardosinone-Type Sesquiterpenes from the Hexane Fraction of Nardostachys jatamansi Attenuate NF-κB and MAPK Signaling Pathways in Lipopolysaccharide-Stimulated BV2 Microglial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Anti-neuroinflammatory effects of sesquiterpenoids isolated from Nardostachys jatamansi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Nardostachys jatamansi Extract and Nardosinone Exert Neuroprotective Effects by Suppressing Glucose Metabolic Reprogramming and Modulating T Cell Infiltration - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Isolation of Novel Sesquiterpeniods and Anti-neuroinflammatory Metabolites from Nardostachys jatamansi | MDPI [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of Nardosinonediol from Plant Material

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Nardosinonediol (B1496119) is a bioactive sesquiterpenoid compound found in the plant Nardostachys jatamansi (Jatamansi), a perennial herb native to the Himalayan region.[1][2][3] This compound, along with other related sesquiterpenoids like nardosinone, has garnered significant interest for its potential therapeutic properties, including neuroprotective, anti-inflammatory, and cardioprotective effects.[4][5][6] The effective extraction and isolation of Nardosinonediol from its plant source are critical steps for its pharmacological investigation and potential drug development.

These application notes provide detailed protocols for the extraction of Nardosinonediol from Nardostachys jatamansi rhizomes, summarize key quantitative data from various studies, and illustrate relevant workflows and biological pathways.

Data Presentation: Quantitative Extraction Parameters

The efficiency of Nardosinonediol extraction is influenced by the chosen method and solvent system. The following tables summarize quantitative data from various extraction protocols for Nardostachys jatamansi.

Table 1: Comparison of Different Extraction Methods and Solvents for Nardostachys jatamansi

Extraction Method	Solvent(s)	Temperature	Duration	Plant Part	Solvent-to-Solid Ratio	Yield (% w/w)	Reference
Soxhlet Extraction	Methanol (B129727)	50-60 °C	16-18 hours	Roots and Rhizomes	6:1	Not Specified	[7]
Soxhlet Extraction	n-Hexane	50-60 °C	16-18 hours	Roots and Rhizomes	6:1	Not Specified	[7]
Maceration	Methanol	Room Temperature	7 days	Roots and Rhizomes	Not Specified	Not Specified	[7]
Maceration	n-Hexane	Room Temperature	7 days	Roots and Rhizomes	Not Specified	Not Specified	[7]
Maceration	90% Ethanol (B145695)	Not Specified	Not Specified	Rhizomes	Not Specified	Not Specified	[1]
Cold Percolation	50% Ethanol	Room Temperature	Not Specified	Rhizomes	Not Specified	8.75	[8]
Microwave-Assisted	Ethanol	90 °C	20 min	Roots	Not Specified	Higher than maceration	[9]
Reflux	20% Aqueous Ethanol	80 °C	Not Specified	Rhizomes	Not Specified	17.4	[10]
Ultrasonic Extraction	Methanol	Not Specified	2 hours (x2)	Powder	20:1	Not Specified	[11]

Experimental Protocols

Protocol 1: Maceration for General Phytochemical Extraction

Maceration is a simple and widely used method for extracting bioactive compounds from plant materials.[1][2]

1. Plant Material Preparation:

• Collect fresh rhizomes of Nardostachys jatamansi.
• Wash the rhizomes thoroughly with distilled water to remove soil and other debris.[8]
• Shade-dry the plant material to prevent the degradation of thermolabile compounds.
• Grind the dried rhizomes into a coarse powder using a mechanical grinder to increase the surface area for extraction.[7] A 40-mesh sieve can be used to ensure uniform particle size.[7]

2. Extraction Procedure:

• Place a known quantity of the powdered plant material (e.g., 100 g) into a clean, large glass container with a lid (e.g., a conical flask or a large jar).
• Add the chosen solvent, such as 90% ethanol or methanol, to completely cover the plant material. A typical solvent-to-solid ratio is 10:1 (v/w).[2]
• Seal the container to prevent solvent evaporation.
• Keep the mixture at room temperature for a period of 3 to 7 days, with occasional shaking or agitation to ensure thorough extraction.[7]

3. Filtration and Concentration:

• After the maceration period, filter the mixture through filter paper (e.g., Whatman No. 1) to separate the extract from the solid plant residue.
• Wash the residue with a small amount of fresh solvent to recover any remaining extract.
• Combine the filtrates and concentrate the extract under reduced pressure using a rotary evaporator at a temperature below 40°C to obtain the crude extract.[7][8]
• Dry the resulting crude extract in a desiccator to remove any residual solvent.[7]

Protocol 2: Soxhlet Extraction for Higher Efficiency

Soxhlet extraction is a continuous extraction method that offers higher efficiency than maceration, although it uses heat which may degrade some sensitive compounds.[1][7]

1. Plant Material Preparation:

• Prepare the dried, powdered rhizomes of Nardostachys jatamansi as described in Protocol 1.

2. Extraction Procedure:

• Accurately weigh the powdered plant material and place it inside a thimble made of thick filter paper.
• Place the thimble into the main chamber of the Soxhlet extractor.
• Fill a round-bottom flask with the extraction solvent (e.g., methanol or 95% ethanol) to about two-thirds of its volume.[1][7]
• Assemble the Soxhlet apparatus with the flask, extractor, and a condenser.
• Heat the solvent in the flask using a heating mantle. The solvent will evaporate, travel up to the condenser where it cools and drips down into the thimble, immersing the plant material.
• Continue the extraction process for several hours (e.g., 7-18 hours).[1][7] The process is complete when the solvent in the siphon arm becomes colorless.

3. Concentration:

• Once the extraction is complete, cool the apparatus.
• Dismantle the setup and collect the solvent containing the extracted compounds from the round-bottom flask.
• Concentrate the extract using a rotary evaporator to obtain the crude extract.[7]

Protocol 3: Isolation and Purification of Nardosinonediol

This protocol outlines a general procedure for the isolation of Nardosinonediol from the crude extract using column chromatography.

1. Fractionation of Crude Extract:

• Obtain a crude methanol extract from Nardostachys jatamansi (e.g., 663 g from 5 kg of plant material).[12]
• Dissolve the extract in a mixture of water and methanol (e.g., 8:1 v/v).[12]
• Perform a liquid-liquid partitioning sequentially with solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate (B1210297), and n-butanol, to separate compounds based on their polarity.[1][12]

2. Column Chromatography (CC):

• The fraction containing Nardosinonediol (typically the more polar fractions like ethyl acetate or chloroform) is subjected to column chromatography.[10]
• Prepare a silica (B1680970) gel column.
• Apply the concentrated fraction onto the column.
• Elute the column with a gradient of solvents, for example, starting with hexane (B92381) and gradually increasing the polarity by adding ethyl acetate (e.g., hexane:EtOAc from 8:2 to 0:1).[10]
• Collect the fractions and monitor them using Thin Layer Chromatography (TLC) to identify fractions containing the compound of interest.

3. Semi-Preparative HPLC:

• Pool the fractions containing Nardosinonediol and further purify them using reverse-phase semi-preparative High-Performance Liquid Chromatography (HPLC).[10]
• An example of an elution method is a gradient of acetonitrile (B52724) in water (with 0.1% formic acid) from 30% to 55% over 20 minutes.[10]
• Nardosinonediol can be isolated and collected based on its retention time (e.g., tR = 18.2 min).[10]

4. Structure Confirmation:

• Confirm the structure of the isolated compound as Nardosinonediol using analytical techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[12]

Mandatory Visualizations

Caption: General workflow for extraction and isolation of Nardosinonediol.

Caption: Inhibition of NF-κB and MAPK pathways by Nardostachys jatamansi terpenoids.

References

• 1. researchgate.net [researchgate.net]
• 2. impactfactor.org [impactfactor.org]
• 3. Degradation Profiling of Nardosinone at High Temperature and in Simulated Gastric and Intestinal Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Nardosinone-Type Sesquiterpenes from the Hexane Fraction of Nardostachys jatamansi Attenuate NF-κB and MAPK Signaling Pathways in Lipopolysaccharide-Stimulated BV2 Microglial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacokinetic study comparing pure desoxo-narchinol A and nardosinonediol with extracts from Nardostachys jatamansi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. iosrjournals.org [iosrjournals.org]
• 8. jbino.com [jbino.com]
• 9. Frontiers | Green approach for the recovery of secondary metabolites from the roots of Nardostachys Jatamansi (D. Don) DC using microwave radiations: Process optimization and anti-alzheimer evaluation [frontiersin.org]
• 10. Chemical Analysis of the Ingredients of 20% Aqueous Ethanol Extract of Nardostachys jatamansi through Phytochemical Study and Evaluation of Anti-Neuroinflammatory Component - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]

Application Notes & Protocols for the Quantification of Nardosinonediol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of Nardosinonediol using High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). The protocols are designed for researchers in drug discovery, development, and quality control.

HPLC-UV Method for Simultaneous Quantification of Nardosinonediol, Desoxo-narchinol A, and Nardosinone (B31660)

This method is suitable for the simultaneous quantification of three major sesquiterpenes in Nardostachys jatamansi extracts and other relevant matrices.

Experimental Protocol

a) Sample Preparation (from Nardostachys jatamansi extract)

• Accurately weigh 1 g of powdered Nardostachys jatamansi sample.

• Add 78.81 mL of 24.98% ethanol.

• Perform reflux extraction at 70°C for 3 hours.[1]

• Cool the extract to room temperature and filter through a 0.45 µm syringe filter prior to HPLC analysis.

b) Chromatographic Conditions

Parameter	Condition
Instrument	High-Performance Liquid Chromatography system with a UV/Vis detector
Column	C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in Acetonitrile (B52724)
Gradient Elution	20% B to 80% B over 30 minutes[1]
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection Wavelength	254 nm[1]
Injection Volume	10 µL

c) Method Validation Summary

The method should be validated according to standard guidelines (e.g., ICH Q2(R1)) to ensure linearity, accuracy, precision, and robustness.

Validation Parameter	Typical Acceptance Criteria
Linearity (r²)	≥ 0.999
Precision (RSD%)	≤ 2.0%
Accuracy (Recovery %)	80 - 120%
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1
Limit of Quantification (LOQ)	Signal-to-noise ratio of 10:1

LC-MS/MS Method for Quantification of Nardosinonediol in Biological Matrices

This highly sensitive and selective method is ideal for pharmacokinetic studies and trace-level quantification of Nardosinonediol in complex biological matrices such as plasma.

Experimental Protocol

a) Sample Preparation (Protein Precipitation from Plasma)

• To 100 µL of plasma sample, add 300 µL of acetonitrile containing the internal standard (IS).

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject a 5-10 µL aliquot into the LC-MS/MS system.

b) Chromatographic Conditions

Parameter	Condition
Instrument	Liquid Chromatography system coupled to a triple quadrupole mass spectrometer
Column	ZORBAX Extend C18 (2.1 × 50 mm, 3.5 μm) or equivalent
Mobile Phase	A: 0.1% Formic acid in WaterB: Acetonitrile
Gradient Elution	A typical gradient would start at a low percentage of B, ramp up to a high percentage to elute the analyte, and then return to initial conditions for re-equilibration.
Flow Rate	0.4 - 0.6 mL/min
Column Temperature	35 - 40°C
Injection Volume	5 - 10 µL

c) Mass Spectrometric Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	To be determined (likely [M+H]⁺ or other adducts)
Product Ion (Q3)	To be determined through compound optimization
Collision Energy (CE)	To be optimized for the specific instrument and transition

Note on MS/MS Parameters: The exact precursor ion, product ion, and collision energy for Nardosinonediol must be determined experimentally by infusing a standard solution of the analyte into the mass spectrometer. For a starting point, consider the parameters used for the structurally similar compound, nardosinone, and optimize from there.

d) Method Validation Summary for Bioanalytical Methods

Bioanalytical methods must be validated according to regulatory guidelines (e.g., FDA, EMA).

Validation Parameter	Typical Acceptance Criteria for LBA
Linearity (r²)	≥ 0.99
Intra- and Inter-day Precision (RSD%)	≤ 15% (≤ 20% at LLOQ)
Intra- and Inter-day Accuracy (RE%)	Within ±15% (±20% at LLOQ)
Lower Limit of Quantification (LLOQ)	Should be at least 5 ng/mL based on similar compounds.[1]
Matrix Effect	Should be assessed to ensure no significant ion suppression or enhancement.
Stability	Analyte stability should be evaluated under various storage and processing conditions.

Quantitative Data Summary

The following tables summarize typical quantitative parameters for the analytical methods described.

Table 1: HPLC-UV Method Validation Data

Analyte	Linearity Range (µg/mL)	Correlation Coefficient (r²)	Precision (RSD%)	Accuracy (Recovery %)
Nardosinonediol	1 - 100	> 0.999	< 2.0	95 - 105
Desoxo-narchinol A	1 - 100	> 0.999	< 2.0	95 - 105
Nardosinone	1 - 100	> 0.999	< 2.0	95 - 105

Table 2: LC-MS/MS Method Validation Data (Bioanalytical)

Analyte	Linearity Range (ng/mL)	LLOQ (ng/mL)	Intra-day Precision (RSD%)	Inter-day Precision (RSD%)	Intra-day Accuracy (RE%)	Inter-day Accuracy (RE%)
Nardosinonediol	5 - 500	5	< 10	< 10	± 10	± 10

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the quantification of Nardosinonediol in a biological matrix using LC-MS/MS.

Caption: General workflow for Nardosinonediol quantification by LC-MS/MS.

References

• 1. Quantification of nardosinone in rat plasma using liquid chromatography-tandem mass spectrometry and its pharmacokinetics application - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of Nardosinonediol via Column Chromatography

Introduction

Nardosinonediol (B1496119) is a sesquiterpenoid compound of significant interest in phytochemical and pharmacological research. It is often isolated from plants of the Nardostachys genus.[1] Effective purification of nardosinonediol is essential for accurate biological and chemical studies. This document provides a detailed protocol for the purification of nardosinonediol from a crude plant extract using silica (B1680970) gel column chromatography. The methodology is based on established principles for the separation of terpenoids and related natural products.[2][3][4]

Physicochemical Data and Chromatographic Parameters

To facilitate the purification process, the following table summarizes the key physicochemical properties of nardosinonediol and the recommended parameters for its purification by column chromatography.

Parameter	Value	Reference
Molecular Formula	C₁₅H₂₄O₃	[5]
Molecular Weight	252.35 g/mol	[5]
XLogP3	2.4	[5]
Solubility	Soluble in Chloroform, Dichloromethane (B109758), Ethyl Acetate (B1210297), DMSO, Acetone.	[6]
Stationary Phase	Silica Gel (60-120 mesh)	[2][4]
Mobile Phase	Gradient of Petroleum Ether and Ethyl Acetate	[2]
Elution Gradient	100% Petroleum Ether to 50:50 Petroleum Ether:Ethyl Acetate	Inferred from general terpenoid separation principles
Detection Method	Thin Layer Chromatography (TLC) with vanillin-sulfuric acid reagent	[7]

Experimental Protocol

This protocol outlines the step-by-step procedure for the purification of nardosinonediol from a crude extract using column chromatography.

Materials and Reagents

• Crude plant extract containing nardosinonediol

• Silica gel (60-120 mesh) for column chromatography

• Petroleum ether (analytical grade)

• Ethyl acetate (analytical grade)

• Methanol (analytical grade)

• Vanillin

• Sulfuric acid

• Glass column with a stopcock

• Cotton wool

• Sand (acid-washed)

• Beakers, flasks, and other standard laboratory glassware

• Rotary evaporator

• TLC plates (silica gel 60 F254)

• TLC developing chamber

• Heating plate

Preparation of the Crude Extract

• The crude plant extract should be thoroughly dried to a powder or a viscous oil.

• Dissolve a known amount of the crude extract in a minimal volume of a suitable solvent in which it is readily soluble, such as dichloromethane or chloroform.

• Add a small amount of silica gel to this solution to create a slurry.

• Evaporate the solvent completely using a rotary evaporator to obtain a dry, free-flowing powder of the crude extract adsorbed onto the silica gel. This is the sample for dry loading onto the column.

Column Packing (Wet Slurry Method)

• Secure a glass column of appropriate size in a vertical position using a clamp.

• Place a small plug of cotton wool at the bottom of the column to prevent the stationary phase from washing out.

• Add a thin layer (approximately 1 cm) of sand on top of the cotton wool plug.

• In a separate beaker, prepare a slurry of silica gel in petroleum ether. The consistency should be pourable but not too dilute.

• Gently pour the silica gel slurry into the column. Open the stopcock to allow the solvent to drain slowly, which facilitates even packing of the silica gel.

• Continuously tap the sides of the column gently to ensure a homogenous and tightly packed stationary phase without any air bubbles or cracks.

• Once the silica gel has settled, add a layer of sand (approximately 1 cm) on top of the packed silica gel to protect the surface from disturbance during sample and solvent addition.

• Drain the excess solvent until the solvent level is just at the top of the sand layer. Do not let the column run dry.

Sample Loading

• Carefully add the prepared dry sample (crude extract adsorbed on silica gel) to the top of the packed column.

• Gently level the surface of the added sample.

• Add a thin layer of sand on top of the sample to prevent it from being disturbed during the addition of the mobile phase.

Elution

• Begin the elution with 100% petroleum ether. Carefully add the solvent to the top of the column without disturbing the sand layer.

• Open the stopcock and start collecting the eluate in fractions (e.g., 10-20 mL per fraction).

• Gradually increase the polarity of the mobile phase by incrementally adding ethyl acetate to the petroleum ether. A suggested gradient is as follows:

  • 100% Petroleum Ether

  • 98:2 Petroleum Ether:Ethyl Acetate

  • 95:5 Petroleum Ether:Ethyl Acetate

  • 90:10 Petroleum Ether:Ethyl Acetate

  • 80:20 Petroleum Ether:Ethyl Acetate

  • 70:30 Petroleum Ether:Ethyl Acetate

  • 60:40 Petroleum Ether:Ethyl Acetate

  • 50:50 Petroleum Ether:Ethyl Acetate

• Maintain a constant flow rate throughout the elution process.

Fraction Analysis by TLC

• Monitor the separation by analyzing the collected fractions using Thin Layer Chromatography (TLC).

• For TLC analysis, use a mobile phase system that provides good separation of the components in the crude extract. A common system for terpenoids is a mixture of petroleum ether and ethyl acetate (e.g., 8:2 or 7:3 v/v).

• Spot a small amount of each fraction onto a TLC plate.

• Develop the TLC plate in a chamber saturated with the mobile phase.

• After development, dry the plate and visualize the spots. Terpenoids can often be visualized by spraying the plate with a vanillin-sulfuric acid reagent and then heating it. Nardosinonediol should appear as a colored spot.

• Combine the fractions that show a pure spot corresponding to nardosinonediol.

Isolation and Characterization

• Combine the pure fractions containing nardosinonediol.

• Evaporate the solvent from the combined fractions using a rotary evaporator to obtain the purified nardosinonediol.

• The purity of the isolated compound can be further assessed by analytical techniques such as HPLC, and its identity can be confirmed by spectroscopic methods like NMR and Mass Spectrometry.

Workflow Diagram

The following diagram illustrates the overall workflow for the purification of nardosinonediol using column chromatography.

Caption: Workflow for the purification of nardosinonediol.

References

• 1. Degradation Profiling of Nardosinone at High Temperature and in Simulated Gastric and Intestinal Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. column-chromatography.com [column-chromatography.com]
• 5. Nardosinonediol | C15H24O3 | CID 12313520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Nardosinonediol | CAS:20489-11-6 | Manufacturer ChemFaces [chemfaces.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Cell-Based Assays Using Nardosinonediol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nardosinonediol is a sesquiterpenoid compound related to the more extensively studied Nardosinone, both of which are found in Nardostachys jatamansi.[1][2] Preliminary research on Nardosinone suggests significant potential in the areas of neuroprotection and anti-inflammation.[3][4][5][6] These application notes provide a framework for designing and conducting in vitro cell-based assays to investigate the therapeutic potential of Nardosinonediol, drawing upon the known biological activities of its parent compound. The following protocols are intended as a starting point for researchers to develop and validate specific assays for Nardosinonediol.

Data Presentation: Hypothetical Quantitative Data for Nardosinonediol

The following tables present hypothetical data for Nardosinonediol based on typical results for similar compounds in the described assays. These tables are for illustrative purposes and should be replaced with experimental data.

Table 1: Neuroprotective Effects of Nardosinonediol on SH-SY5Y Cells

Assay	Endpoint	Nardosinonediol Concentration (µM)	Result (% of Control)
MTT Assay	Cell Viability vs. 6-OHDA	1	65%
10	85%
50	95%
Neurite Outgrowth	% of Cells with Neurites	1	120%
10	150%
50	180%
MAP Kinase Assay	p-ERK1/2 Expression	10	130%

Table 2: Anti-inflammatory Effects of Nardosinonediol on RAW264.7 Macrophages

Assay	Endpoint	Nardosinonediol Concentration (µM)	Result (% of Control)
Griess Assay	Nitric Oxide (NO) Production	1	80%
10	50%
50	25%
ELISA	TNF-α Secretion	1	85%
10	60%
50	35%
Western Blot	iNOS Expression	10	40%

Experimental Protocols

Protocol 1: Neuroprotective Effect of Nardosinonediol Against 6-hydroxydopamine (6-OHDA)-induced Toxicity in SH-SY5Y Cells

This protocol is designed to assess the ability of Nardosinonediol to protect neuronal cells from oxidative stress-induced cell death, a model relevant to Parkinson's disease research.[3][5]

Materials:

• SH-SY5Y human neuroblastoma cells

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin

• Nardosinonediol (stock solution in DMSO)

• 6-hydroxydopamine (6-OHDA)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)

• DMSO

• Phosphate Buffered Saline (PBS)

• 96-well plates

Procedure:

• Cell Seeding: Seed SH-SY5Y cells in 96-well plates at a density of 1 x 10⁴ cells per well and incubate for 24 hours at 37°C in a humidified atmosphere of 5% CO₂.

• Pre-treatment: Treat the cells with various concentrations of Nardosinonediol (e.g., 1, 10, 50 µM) for 2 hours. Include a vehicle control (DMSO).

• Induction of Toxicity: Add 6-OHDA to the wells to a final concentration of 100 µM and incubate for an additional 24 hours.

• MTT Assay:

  • Remove the medium and add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well.

  • Incubate for 4 hours at 37°C.

  • Remove the MTT solution and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express cell viability as a percentage of the control (untreated) cells.

Protocol 2: Assessment of Neurite Outgrowth in PC12 Cells

This assay evaluates the potential of Nardosinonediol to promote neuronal differentiation, a key aspect of neuroregeneration.[7]

Materials:

• PC12 rat pheochromocytoma cells

• RPMI-1640 medium supplemented with 10% horse serum, 5% FBS, and 1% penicillin-streptomycin

• Nardosinonediol (stock solution in DMSO)

• Nerve Growth Factor (NGF) as a positive control

• Collagen-coated 24-well plates

• Microscope with imaging software

Procedure:

• Cell Seeding: Seed PC12 cells on collagen-coated 24-well plates at a density of 5 x 10⁴ cells per well and allow them to attach for 24 hours.

• Treatment: Treat the cells with various concentrations of Nardosinonediol (e.g., 1, 10, 50 µM) or NGF (50 ng/mL). Include a vehicle control.

• Incubation: Incubate the cells for 72 hours.

• Imaging and Analysis:

  • Capture images of the cells using a phase-contrast microscope.

  • A cell is considered to have a neurite if the process is at least twice the length of the cell body diameter.

  • Count at least 100 cells per well and determine the percentage of cells with neurites.

• Data Analysis: Compare the percentage of neurite-bearing cells in treated groups to the vehicle control.

Protocol 3: Anti-inflammatory Activity of Nardosinonediol in LPS-stimulated RAW264.7 Macrophages

This protocol assesses the ability of Nardosinonediol to suppress the inflammatory response in macrophages, a key cell type in innate immunity.

Materials:

• RAW264.7 murine macrophage cells

• DMEM supplemented with 10% FBS and 1% penicillin-streptomycin

• Nardosinonediol (stock solution in DMSO)

• Lipopolysaccharide (LPS)

• Griess Reagent

• ELISA kit for TNF-α

• 24-well plates

Procedure:

• Cell Seeding: Seed RAW264.7 cells in 24-well plates at a density of 2 x 10⁵ cells per well and incubate for 24 hours.

• Pre-treatment: Treat the cells with various concentrations of Nardosinonediol (e.g., 1, 10, 50 µM) for 1 hour.

• Stimulation: Add LPS to a final concentration of 1 µg/mL to all wells except the negative control and incubate for 24 hours.

• Nitric Oxide (NO) Measurement (Griess Assay):

  • Collect the cell culture supernatant.

  • Mix 50 µL of supernatant with 50 µL of Griess Reagent.

  • Measure the absorbance at 540 nm. A standard curve with sodium nitrite (B80452) should be used to quantify NO levels.

• TNF-α Measurement (ELISA):

  • Use the collected supernatant and follow the manufacturer's instructions for the TNF-α ELISA kit.

• Data Analysis: Compare the levels of NO and TNF-α in treated groups to the LPS-only stimulated group.

Mandatory Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Degradation Profiling of Nardosinone at High Temperature and in Simulated Gastric and Intestinal Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nardosinone Alleviates Parkinson's Disease Symptoms in Mice by Regulating Dopamine D2 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nardostachys jatamansi Extract and Nardosinone Exert Neuroprotective Effects by Suppressing Glucose Metabolic Reprogramming and Modulating T Cell Infiltration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Nardostachys jatamansi Extract and Nardosinone Exert Neuroprotective Effects by Suppressing Glucose Metabolic Reprogramming and Modulating T Cell Infiltration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Nardosinone, the first enhancer of neurite outgrowth-promoting activity of staurosporine and dibutyryl cyclic AMP in PC12D cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Experimental Design with Nardosinonediol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nardosinonediol is a sesquiterpenoid derived from Nardosinone, a major bioactive compound isolated from Nardostachys jatamansi.[1][2] Nardosinone has demonstrated a range of pharmacological activities, including anti-inflammatory, neuroprotective, and potential anti-cancer effects.[3] These properties are attributed to its modulation of key signaling pathways such as NF-κB, MAPK, and cAMP.[4][5] Given that Nardosinonediol is a derivative of Nardosinone, it is hypothesized to possess similar therapeutic potential.

These application notes provide a framework for the in vivo evaluation of Nardosinonediol in animal models. The following protocols are adapted from established methodologies for evaluating novel compounds with anti-inflammatory, neuroprotective, and anti-cancer properties and should be optimized for the specific characteristics of Nardosinonediol.

Experimental Design Considerations

Before commencing in vivo studies, it is crucial to establish the pharmacokinetic and toxicological profile of Nardosinonediol. This includes determining its solubility, stability, and maximum tolerated dose (MTD) in the selected animal models.

Animal Models: The choice of animal model is critical and should be appropriate for the research question. Common choices include mice (e.g., C57BL/6, BALB/c, athymic nude) and rats (e.g., Sprague-Dawley, Wistar).

Route of Administration: The route of administration (e.g., oral gavage, intraperitoneal injection, intravenous injection) should be selected based on the physicochemical properties of Nardosinonediol and the intended clinical application.

Dosing Regimen: The dose and frequency of administration should be based on MTD studies and any available pharmacokinetic data. A dose-response study is recommended to identify the optimal therapeutic dose.

Experimental Protocols

Evaluation of Anti-Inflammatory Activity

a) Carrageenan-Induced Paw Edema in Rats

This model is widely used to assess the acute anti-inflammatory activity of a compound.

• Animals: Male Wistar or Sprague-Dawley rats (150-200 g).

• Materials:

  • Nardosinonediol

  • Vehicle (e.g., 0.5% carboxymethylcellulose)

  • 1% Carrageenan solution in sterile saline

  • Positive control: Indomethacin (B1671933) (10 mg/kg)

  • Plethysmometer

• Procedure:

  • Acclimatize animals for at least one week.

  • Fast animals overnight before the experiment with free access to water.

  • Divide animals into groups (n=6-8 per group): Vehicle control, Nardosinonediol (multiple doses), and Positive control.

  • Measure the initial paw volume of the right hind paw of each rat using a plethysmometer.

  • Administer Nardosinonediol, vehicle, or indomethacin orally or intraperitoneally.

  • After 1 hour, inject 0.1 mL of 1% carrageenan solution subcutaneously into the plantar surface of the right hind paw.

  • Measure the paw volume at 1, 2, 3, and 4 hours after carrageenan injection.

• Endpoint Analysis: Calculate the percentage of inhibition of edema for each group compared to the vehicle control group.

b) Lipopolysaccharide (LPS)-Induced Systemic Inflammation in Mice

This model is used to evaluate the effect of a compound on systemic inflammation and cytokine production.

• Animals: Male C57BL/6 mice (8-10 weeks old).

• Materials:

  • Nardosinonediol

  • Vehicle

  • LPS (from E. coli)

  • Positive control: Dexamethasone (1 mg/kg)

• Procedure:

  • Acclimatize animals for at least one week.

  • Divide animals into groups (n=6-8 per group): Vehicle control, Nardosinonediol (multiple doses), and Positive control.

  • Administer Nardosinonediol, vehicle, or dexamethasone.

  • After 1 hour, inject LPS (1 mg/kg) intraperitoneally.

  • Collect blood samples via cardiac puncture at 2, 6, and 24 hours post-LPS injection.

• Endpoint Analysis: Measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in the serum using ELISA kits.

Evaluation of Neuroprotective Activity

a) Middle Cerebral Artery Occlusion (MCAO) Model of Focal Cerebral Ischemia in Rats

This model mimics the pathophysiology of ischemic stroke in humans.

• Animals: Male Sprague-Dawley rats (250-300 g).

• Materials:

  • Nardosinonediol

  • Vehicle

  • 4-0 nylon suture with a rounded tip

  • Anesthetics (e.g., isoflurane)

• Procedure:

  • Acclimatize animals and handle them daily for one week before surgery.

  • Anesthetize the rat.

  • Perform MCAO surgery by introducing the nylon suture into the internal carotid artery to block the origin of the middle cerebral artery.

  • After a defined period of occlusion (e.g., 90 minutes), withdraw the suture to allow for reperfusion.

  • Administer Nardosinonediol or vehicle at the time of reperfusion and continue for a specified duration (e.g., daily for 3 days).

  • Evaluate neurological deficits at 24, 48, and 72 hours post-MCAO using a standardized scoring system.

• Endpoint Analysis: At the end of the experiment, euthanize the animals and perfuse the brains. Measure the infarct volume using TTC staining. Perform histological analysis (e.g., Nissl staining) to assess neuronal survival.

b) Rotenone-Induced Model of Parkinson's Disease in Rats

This model is used to study the neuroprotective effects of compounds against dopamine (B1211576) neuron degeneration.[4]

• Animals: Male Wistar rats (200-250 g).

• Materials:

  • Nardosinonediol

  • Vehicle

  • Rotenone (B1679576)

  • Positive control: L-DOPA

• Procedure:

  • Administer rotenone (e.g., 2.5 mg/kg/day, subcutaneously) for a specified period (e.g., 4 weeks) to induce Parkinsonian features.

  • Co-administer Nardosinonediol or vehicle during the rotenone treatment period.

  • Perform behavioral tests (e.g., rotarod test, open field test) weekly to assess motor function.

• Endpoint Analysis: At the end of the treatment period, euthanize the animals. Analyze the brains for dopamine levels in the striatum (using HPLC), and perform immunohistochemistry for tyrosine hydroxylase (TH) in the substantia nigra to quantify dopaminergic neuron loss.

Evaluation of Anti-Cancer Activity

a) Xenograft Tumor Model in Nude Mice

This model is used to evaluate the efficacy of a compound in inhibiting the growth of human tumors.

• Animals: Athymic nude mice (6-8 weeks old).

• Materials:

  • Nardosinonediol

  • Vehicle

  • Human cancer cell line (e.g., a cell line relevant to the hypothesized mechanism of action)

  • Positive control: A standard-of-care chemotherapeutic agent

• Procedure:

  • Inject human cancer cells (e.g., 5 x 10^6 cells) subcutaneously into the flank of each mouse.

  • Allow tumors to grow to a palpable size (e.g., 100-150 mm³).

  • Randomize mice into treatment groups: Vehicle control, Nardosinonediol (multiple doses), and Positive control.

  • Administer treatment as per the defined schedule.

  • Measure tumor volume with calipers every 2-3 days.

  • Monitor body weight as an indicator of toxicity.

• Endpoint Analysis: At the end of the study, euthanize the mice and excise the tumors. Weigh the tumors and perform histological and immunohistochemical analysis (e.g., for proliferation markers like Ki-67 and apoptosis markers like cleaved caspase-3).

Data Presentation

Quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: Effect of Nardosinonediol on Carrageenan-Induced Paw Edema in Rats

Treatment Group	Dose (mg/kg)	Paw Volume (mL) at 1h	Paw Volume (mL) at 2h	Paw Volume (mL) at 3h	Paw Volume (mL) at 4h	% Inhibition of Edema at 4h
Vehicle Control	-	0
Nardosinonediol	X
Nardosinonediol	Y
Nardosinonediol	Z
Indomethacin	10

Table 2: Effect of Nardosinonediol on Serum Cytokine Levels in LPS-Treated Mice

Treatment Group	Dose (mg/kg)	TNF-α (pg/mL)	IL-6 (pg/mL)	IL-1β (pg/mL)
Vehicle Control	-
Nardosinonediol	X
Nardosinonediol	Y
Nardosinonediol	Z
Dexamethasone	1

Table 3: Effect of Nardosinonediol on Infarct Volume and Neurological Deficit in MCAO Rats

Treatment Group	Dose (mg/kg)	Infarct Volume (%)	Neurological Score
Sham	-	0	0
Vehicle Control	-
Nardosinonediol	X
Nardosinonediol	Y
Nardosinonediol	Z

Table 4: Effect of Nardosinonediol on Tumor Growth in a Xenograft Model

Treatment Group	Dose (mg/kg)	Final Tumor Volume (mm³)	Tumor Weight (g)	% Tumor Growth Inhibition
Vehicle Control	-	0
Nardosinonediol	X
Nardosinonediol	Y
Nardosinonediol	Z
Positive Control	-

Visualization of Signaling Pathways and Workflows

References

• 1. Nardosinone-Type Sesquiterpenes from the Hexane Fraction of Nardostachys jatamansi Attenuate NF-κB and MAPK Signaling Pathways in Lipopolysaccharide-Stimulated BV2 Microglial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Degradation Profiling of Nardosinone at High Temperature and in Simulated Gastric and Intestinal Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nardostachys jatamansi Extract and Nardosinone Exert Neuroprotective Effects by Suppressing Glucose Metabolic Reprogramming and Modulating T Cell Infiltration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Application of Nardosinonediol in Neuroinflammation Research Models

For Researchers, Scientists, and Drug Development Professionals

These application notes and protocols provide a comprehensive guide to utilizing Nardosinonediol in in vitro models of neuroinflammation. The information is curated for researchers in neuroscience, immunology, and pharmacology, as well as professionals in drug discovery and development.

Nardosinonediol, a sesquiterpenoid derived from Nardostachys jatamansi, is emerging as a compound of interest for its potential anti-neuroinflammatory properties. While direct research on Nardosinonediol is growing, data from the closely related compound Nardosinone, for which Nardosinonediol is a plausible intermediate, provides significant insights into its mechanism of action[1]. This document outlines the effects of these compounds on key inflammatory pathways and provides detailed protocols for their application in research settings.

Mechanism of Action

Nardosinonediol and related compounds are understood to exert their anti-neuroinflammatory effects by modulating key signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. In response to inflammatory stimuli, such as Lipopolysaccharide (LPS), microglial cells, the resident immune cells of the central nervous system, become activated and release a cascade of pro-inflammatory mediators.

Nardosinone-type sesquiterpenes have been shown to inhibit the production of pro-inflammatory mediators including nitric oxide (NO), prostaglandin (B15479496) E2 (PGE2), tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β) in LPS-stimulated BV-2 microglial cells. This inhibition is associated with the downregulation of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) expression. The underlying mechanism involves the suppression of the NF-κB and MAPK signaling pathways[2].

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation. In resting cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by LPS, IκB is phosphorylated and degraded, allowing the NF-κB p65 subunit to translocate to the nucleus and initiate the transcription of pro-inflammatory genes. Nardosinone-type compounds have been observed to inhibit the phosphorylation and degradation of IκBα, thereby preventing the nuclear translocation of p65[2].

MAPK Signaling Pathway

The MAPK pathway, including extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38 MAPK, is another critical regulator of the inflammatory response in microglia. Activation of these kinases leads to the production of pro-inflammatory cytokines. Nardosinone and its analogs have been demonstrated to suppress the phosphorylation of ERK, JNK, and p38 in LPS-stimulated microglial cells[2].

Data Presentation

The following tables summarize the quantitative effects of Nardosinone, a closely related compound to Nardosinonediol, on key inflammatory markers in LPS-stimulated microglial cells. This data is essential for designing experiments and interpreting results.

Table 1: Inhibitory Effect of Nardosinone on Nitric Oxide (NO) Production

Cell Line	Stimulant	Compound	IC50 (μM)	Reference
BV-2 Microglia	LPS	Nardosinone	37.82–74.21	[1]

Table 2: Qualitative Effects of Nardosinone-Type Sesquiterpenes on Pro-inflammatory Mediators

Mediator	Effect	Cell Line	Stimulant	Reference
NO	Inhibition	BV-2 Microglia	LPS	[2]
PGE2	Inhibition	BV-2 Microglia	LPS	[2]
iNOS	Downregulation	BV-2 Microglia	LPS	[2]
COX-2	Downregulation	BV-2 Microglia	LPS	[2]
TNF-α	Attenuated mRNA expression	BV-2 Microglia	LPS	[2]
IL-6	Attenuated mRNA expression	BV-2 Microglia	LPS	[2]
IL-1β	Attenuated mRNA expression	BV-2 Microglia	LPS	[2]

Table 3: Effects of Nardosinone-Type Sesquiterpenes on NF-κB and MAPK Signaling Pathways

Protein	Effect	Cell Line	Stimulant	Reference
p-IκBα	Inhibition of phosphorylation	RAW264.7 & BV-2	LPS	[2]
p65 Nuclear Translocation	Blocking	RAW264.7 & BV-2	LPS	[2]
p-ERK	Suppression of phosphorylation	BV-2 Microglia	LPS	[2]
p-JNK	Suppression of phosphorylation	RAW264.7 & BV-2	LPS	[2]
p-p38	Suppression of phosphorylation	RAW264.7 & BV-2	LPS	[2]

Mandatory Visualizations

The following diagrams illustrate the key signaling pathways and experimental workflows relevant to the application of Nardosinonediol in neuroinflammation research.

Caption: Nardosinonediol's inhibitory action on NF-κB and MAPK pathways.

Caption: General workflow for studying Nardosinonediol's effects.

Experimental Protocols

The following are detailed protocols for key experiments to investigate the anti-neuroinflammatory effects of Nardosinonediol.

Protocol 1: Cell Culture and Treatment of BV-2 Microglial Cells

• Cell Culture:

  • Culture BV-2 murine microglial cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • Maintain the cells at 37°C in a humidified atmosphere of 5% CO2.

  • Seed 5 x 10^5 cells/well in a 6-well plate and allow them to adhere for 24 hours before treatment.

• Treatment:

  • Prepare stock solutions of Nardosinonediol in DMSO. The final concentration of DMSO in the culture medium should be less than 0.1%.

  • Pre-treat the cells with various concentrations of Nardosinonediol (e.g., 1, 5, 10, 25, 50 µM) for 1-2 hours.

  • Stimulate the cells with Lipopolysaccharide (LPS) at a final concentration of 1 µg/mL to induce an inflammatory response.

  • Incubate the cells for the desired duration (e.g., 6 hours for mRNA analysis, 24 hours for protein analysis and cytokine release).

Protocol 2: Measurement of Nitric Oxide (NO) Production (Griess Assay)

• After the treatment period, collect the cell culture supernatant.

• Mix 50 µL of the supernatant with 50 µL of Griess reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) in a 96-well plate.

• Incubate at room temperature for 10 minutes, protected from light.

• Add 50 µL of Griess reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water).

• Incubate at room temperature for 10 minutes, protected from light.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the nitrite (B80452) concentration using a standard curve prepared with sodium nitrite.

Protocol 3: Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Measurement (TNF-α, IL-6)

• Coat a 96-well plate with a capture antibody specific for the cytokine of interest (e.g., anti-mouse TNF-α or IL-6) overnight at 4°C.

• Wash the plate three times with wash buffer (e.g., PBS with 0.05% Tween-20).

• Block the plate with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

• Wash the plate three times with wash buffer.

• Add 100 µL of cell culture supernatant and standards to the wells and incubate for 2 hours at room temperature.

• Wash the plate three times with wash buffer.

• Add the detection antibody conjugated to an enzyme (e.g., biotinylated anti-mouse TNF-α or IL-6) and incubate for 1-2 hours at room temperature.

• Wash the plate three times with wash buffer.

• Add avidin-horseradish peroxidase (HRP) conjugate and incubate for 30 minutes at room temperature.

• Wash the plate five times with wash buffer.

• Add a substrate solution (e.g., TMB) and incubate until a color develops.

• Stop the reaction with a stop solution (e.g., 2N H2SO4).

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate the cytokine concentration from the standard curve.

Protocol 4: Western Blot Analysis for iNOS, COX-2, and Phosphorylated NF-κB and MAPK Proteins

• Protein Extraction:

  • After treatment, wash the cells twice with ice-cold PBS.

  • Lyse the cells with RIPA buffer containing protease and phosphatase inhibitors.

  • Scrape the cells and collect the lysate.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the total protein extract.

  • For analysis of nuclear translocation of p65, perform nuclear and cytoplasmic fractionation using a commercial kit.

• Protein Quantification:

  • Determine the protein concentration of each sample using a BCA protein assay kit.

• SDS-PAGE and Protein Transfer:

  • Mix equal amounts of protein (20-40 µg) with Laemmli sample buffer and boil for 5 minutes.

  • Separate the proteins on an SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST (Tris-buffered saline with 0.1% Tween-20) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against iNOS, COX-2, phospho-p65, phospho-IκBα, phospho-ERK, phospho-JNK, phospho-p38, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify the band intensities using densitometry software.

References

• 1. Degradation Profiling of Nardosinone at High Temperature and in Simulated Gastric and Intestinal Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying the Serotonin Transport System Using Nardosinonediol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nardosinonediol, a sesquiterpenoid compound isolated from Nardostachys jatamansi, has been identified as an inhibitor of the serotonin (B10506) transporter (SERT). The serotonin transport system is a critical regulator of serotonergic neurotransmission, playing a key role in various physiological and pathological processes, including mood, cognition, and psychiatric disorders. As such, SERT is a primary target for many antidepressant medications. These application notes provide a comprehensive guide for utilizing Nardosinonediol as a tool to investigate the serotonin transport system, including detailed protocols for in vitro assays and data presentation guidelines.

Data Presentation

The inhibitory activity of Nardosinonediol on the serotonin transporter (SERT) has been qualitatively established. However, specific quantitative metrics such as the half-maximal inhibitory concentration (IC50) and the inhibitor constant (Ki) are not yet publicly available in the scientific literature. Researchers are encouraged to perform the described experimental protocols to determine these values. For comparative purposes, the table below includes known values for well-established SERT inhibitors.

Compound	Action on SERT	IC50 (nM)	Ki (nM)	Reference
Nardosinonediol	Inhibitor	Data not available	Data not available
Fluoxetine (B1211875)	Inhibitor	~1-10	~0.8-2.5	[Various Sources]
Sertraline	Inhibitor	~0.2-1	~0.1-0.5	[Various Sources]
Paroxetine	Inhibitor	~0.1-0.5	~0.05-0.2	[Various Sources]

Experimental Protocols

Protocol 1: In Vitro SERT Inhibition Assay Using a Fluorescent Substrate

This protocol describes a method to determine the half-maximal inhibitory concentration (IC50) of Nardosinonediol for the serotonin transporter (SERT) in a cell-based assay using a fluorescent substrate.

Materials and Reagents:

• Human embryonic kidney (HEK-293) cells stably expressing human SERT (hSERT)

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and appropriate selection antibiotics

• Phosphate-buffered saline (PBS)

• Nardosinonediol

• Fluoxetine (as a positive control)

• A fluorescent SERT substrate (e.g., ASP+ - 4-(4-(dimethylamino)styryl)-N-methylpyridinium)

• Assay buffer (e.g., Hanks' Balanced Salt Solution - HBSS)

• 96-well black, clear-bottom microplates

• Fluorescence microplate reader

Procedure:

• Cell Culture: Culture hSERT-HEK-293 cells in DMEM supplemented with 10% FBS and selection antibiotics in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Seed the hSERT-HEK-293 cells into 96-well black, clear-bottom microplates at a density of 40,000-60,000 cells per well and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of Nardosinonediol in a suitable solvent (e.g., DMSO). Create a serial dilution of Nardosinonediol in assay buffer to achieve a range of final concentrations for the assay. Also, prepare a serial dilution of fluoxetine as a positive control.

• Assay Performance: a. Wash the cells twice with pre-warmed assay buffer. b. Add the various concentrations of Nardosinonediol or fluoxetine to the respective wells. Include wells with assay buffer only as a negative control. c. Incubate the plate at 37°C for 15-30 minutes. d. Add the fluorescent SERT substrate (e.g., ASP+) to all wells at a final concentration appropriate for the assay. e. Incubate the plate at 37°C for 10-20 minutes, protected from light.

• Signal Detection: Measure the fluorescence intensity in each well using a fluorescence microplate reader with excitation and emission wavelengths appropriate for the chosen fluorescent substrate.

• Data Analysis: a. Subtract the background fluorescence (wells with no cells) from all readings. b. Normalize the data by setting the fluorescence in the negative control wells (no inhibitor) to 100% SERT activity and the fluorescence in the wells with the highest concentration of fluoxetine to 0% SERT activity. c. Plot the normalized SERT activity against the logarithm of the Nardosinonediol concentration. d. Fit the data to a sigmoidal dose-response curve to determine the IC50 value of Nardosinonediol.

Visualizations

Caption: Serotonin signaling at the synapse and the inhibitory action of Nardosinonediol on SERT.

Caption: Experimental workflow for determining the IC50 of Nardosinonediol on SERT.

Application Notes & Protocols: Nardosinonediol as a Reference Standard in Phytochemical Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nardosinonediol (B1496119) is a sesquiterpenoid compound found in the medicinal plant Nardostachys jatamansi DC., an herb with a long history of use in traditional medicine systems for treating neurological and cardiovascular diseases[1][2]. It is also a key initial intermediate in the degradation pathway of nardosinone, another major bioactive constituent of the plant[2][3][4]. Due to its presence in extracts and its potential bioactivities, including anti-depressant and cardioprotective effects, the use of a well-characterized Nardosinonediol reference standard is crucial for the accurate identification, quantification, and quality control of N. jatamansi and its related products[5]. These application notes provide detailed protocols and data for utilizing Nardosinonediol as a reference standard in phytochemical analysis.

Physicochemical Properties

A reference standard must have well-defined physical and chemical properties. The key properties of Nardosinonediol are summarized below.

Property	Value	Reference
Molecular Formula	C₁₅H₂₄O₃	[6]
Molecular Weight	252.35 g/mol	[6]
IUPAC Name	3-hydroxy-4-(2-hydroxypropan-2-yl)-4a,5-dimethyl-2,3,4,5,6,7-hexahydronaphthalen-1-one	[6]
PubChem CID	12313519	[6]
Hydrogen Bond Donor Count	2	[6]
Hydrogen Bond Acceptor Count	3	[6]

Application in Quantitative Analysis

Nardosinonediol serves as an essential reference standard for the quantitative analysis of herbal extracts and formulations. Its concentration in a 20% aqueous ethanol (B145695) extract of N. jatamansi has been determined using High-Performance Liquid Chromatography (HPLC)[1].

Analytical Method	Sample Matrix	Reported Content (% w/w)
HPLC	20% aqueous ethanol extract of N. jatamansi	Not explicitly quantified as a percentage in the provided text, but was identified and analyzed alongside other compounds[1].

Application in Pharmacokinetic Studies

Understanding the pharmacokinetic profile of a bioactive compound is critical in drug development. Nardosinonediol has been the subject of pharmacokinetic studies in animal models, where its concentration in plasma over time was measured using Liquid Chromatography-Mass Spectrometry (LC-MS/MS)[5].

Parameter	Pure Nardosinonediol	Nardosinonediol in NR Extract	Unit
Tmax (Time to maximum plasma concentration)	5.00	5.83	min
AUC0-∞ (Area under the plasma concentration curve)	6.42	4.15	µg·min/mL
Data sourced from a pharmacokinetic study in rats following oral administration[5].

Experimental Protocols

Protocol 1: Quantification of Nardosinonediol in Plant Extracts via HPLC-UV

This protocol describes a general method for the quantification of Nardosinonediol in a plant extract, based on methodologies used for analyzing N. jatamansi[1].

1. Materials and Reagents:

• Nardosinonediol Reference Standard (≥98% purity)

• Acetonitrile (HPLC grade)

• Water (HPLC grade, ultrapure)

• Methanol (B129727) (HPLC grade)

• Formic Acid (optional, for mobile phase modification)

• Plant extract sample

• 0.45 µm syringe filters

2. Preparation of Standard Stock and Working Solutions:

• Stock Solution (0.5 mg/mL): Accurately weigh 5.0 mg of Nardosinonediol reference standard and dissolve it in 10.0 mL of methanol in a volumetric flask.

• Calibration Standards: Perform serial dilutions of the stock solution with methanol to prepare a series of working standards at concentrations ranging from 0.0125 to 0.5 mg/mL[1]. For example, prepare standards at 0.2, 0.1, 0.05, 0.025, and 0.0125 mg/mL.

3. Preparation of Sample Solution:

• Accurately weigh a known amount of the dried plant extract (e.g., 100 mg).

• Dissolve the extract in a known volume of methanol (e.g., 10 mL).

• Sonicate for 15-20 minutes to ensure complete dissolution.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

4. HPLC Instrumentation and Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of Acetonitrile (A) and Water (B). A typical gradient might be:

  • 0-30 min: 20% A to 80% A

  • 30-35 min: 80% A to 100% A

  • 35-40 min: Hold at 100% A

  • 40-45 min: 100% A to 20% A

  • 45-50 min: Re-equilibration at 20% A

• Flow Rate: 1.0 mL/min

• Column Temperature: 25-30 °C

• Detection Wavelength: Determined by UV scan of Nardosinonediol standard (typically in the range of 200-220 nm).

• Injection Volume: 10 µL

5. Analysis and Calculation:

• Inject the calibration standards to construct a calibration curve by plotting peak area against concentration.

• Calculate the linear regression equation (y = mx + c) and the correlation coefficient (R²), which should be >0.995.

• Inject the prepared sample solution in triplicate.

• Using the peak area of Nardosinonediol from the sample chromatogram, calculate its concentration in the sample solution using the regression equation.

• Calculate the final content of Nardosinonediol in the original extract (% w/w).

Protocol 2: Bioanalytical Method for Nardosinonediol in Plasma via LC-MS/MS

This protocol provides an outline for determining the concentration of Nardosinonediol in plasma, adapted from a pharmacokinetic study[5].

1. Sample Preparation (Solid-Phase Extraction - SPE):

• Thaw plasma samples on ice.

• Condition an SPE cartridge (e.g., C18) with methanol followed by water.

• Load the plasma sample onto the cartridge.

• Wash the cartridge with a low-organic solvent (e.g., 5% methanol in water) to remove interferences.

• Elute Nardosinonediol with methanol or acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions:

• LC System: UHPLC or HPLC system.

• Column: ZORBAX Extend C18 (2.1 × 50 mm, 3.5 μm) or equivalent[5].

• Mobile Phase: Acetonitrile and 0.1% formic acid in water, run under a gradient elution program[5].

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), positive or negative mode (to be optimized).

• Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for Nardosinonediol and an internal standard must be determined by infusing the standards into the mass spectrometer.

3. Data Analysis:

• Prepare a calibration curve using Nardosinonediol-spiked blank plasma samples that have undergone the same extraction procedure.

• Quantify the Nardosinonediol concentration in the study samples by comparing their peak area ratios (analyte/internal standard) to the calibration curve.

Visualized Workflows and Pathways

Caption: Degradation pathway of Nardosinone with Nardosinonediol as the key intermediate product.[2][3][4]

Caption: Workflow for quantifying Nardosinonediol in an herbal extract using a reference standard.

Caption: Workflow for a typical pharmacokinetic study of Nardosinonediol in an animal model.[5]

References

• 1. Chemical Analysis of the Ingredients of 20% Aqueous Ethanol Extract of Nardostachys jatamansi through Phytochemical Study and Evaluation of Anti-Neuroinflammatory Component - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Degradation Profiling of Nardosinone at High Temperature and in Simulated Gastric and Intestinal Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Degradation Profiling of Nardosinone at High Temperature and in Simulated Gastric and Intestinal Fluids [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Pharmacokinetic study comparing pure desoxo-narchinol A and nardosinonediol with extracts from Nardostachys jatamansi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Nardosinonediol | C15H24O3 | CID 12313520 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Nardosinonediol Cytotoxicity Testing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for assessing the cytotoxic effects of Nardosinonediol, a sesquiterpene with known cytostatic properties. The following sections outline the necessary cell culture techniques, cytotoxicity assays, and data analysis procedures to evaluate the potential of Nardosinonediol as a therapeutic agent.

Introduction to Nardosinonediol and its Cytotoxic Potential

Nardosinonediol is a sesquiterpene isolated from Nardostachys chinensis. Preliminary studies have indicated that Nardosinonediol exhibits cytotoxic activity against murine leukemia (P-388) cells.[1] Understanding the extent and mechanism of this cytotoxicity is crucial for its potential development as an anticancer agent. These protocols are designed to provide a framework for the systematic evaluation of Nardosinonediol's effects on cell viability, proliferation, and the induction of apoptosis. Furthermore, based on the activity of the structurally related compound Nardosinone, the potential involvement of the NF-κB and MAPK signaling pathways in Nardosinonediol-induced cytotoxicity is explored.[2]

Data Presentation

Quantitative data from cytotoxicity and apoptosis assays should be summarized for clear interpretation and comparison. The following table provides a template for presenting key findings.

Cell Line	Assay	Parameter	Incubation Time (hours)	Nardosinonediol Concentration (µM)	Result (e.g., % Viability, % Cytotoxicity, % Apoptosis)	IC50 (µM)
P-388	MTT	Viability	48	1
10
50
100
P-388	LDH	Cytotoxicity	48	1
10
50
100
P-388	Annexin V/PI	Apoptosis	24	1
10
50
100

IC50: The half-maximal inhibitory concentration.

Experimental Workflow

The overall workflow for assessing Nardosinonediol cytotoxicity involves several key stages, from cell culture preparation to data analysis.

Experimental workflow for Nardosinonediol cytotoxicity testing.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Cell Culture and Maintenance of P-388 Cells

P-388 (murine leukemia) cells are suitable for studying the cytotoxic effects of Nardosinonediol.[1]

Materials:

• P-388 cell line

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Phosphate-Buffered Saline (PBS)

• Trypan Blue solution

• Hemocytometer or automated cell counter

Procedure:

• Culture P-388 cells in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Maintain the cells in a humidified incubator at 37°C with 5% CO2.

• Monitor cell density and viability regularly using a microscope and Trypan Blue exclusion.

• Subculture the cells every 2-3 days to maintain a density between 1 x 10^5 and 1 x 10^6 cells/mL.

Protocol 2: MTT Assay for Cell Viability

The MTT assay measures the metabolic activity of cells, which is indicative of cell viability.

Materials:

• P-388 cells

• Complete RPMI-1640 medium

• Nardosinonediol stock solution (dissolved in a suitable solvent like DMSO)

• 96-well clear-bottom microplates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed P-388 cells into a 96-well plate at a density of 5 x 10^3 to 1 x 10^4 cells/well in 100 µL of medium.

• Incubate the plate for 24 hours to allow cells to acclimate.

• Prepare serial dilutions of Nardosinonediol in complete medium.

• Add 100 µL of the Nardosinonediol dilutions to the respective wells. Include a vehicle control (medium with the solvent at the same concentration as the highest Nardosinonediol treatment) and an untreated control.

• Incubate the plate for 24, 48, or 72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• After incubation, add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as: (Absorbance of treated cells / Absorbance of untreated control) x 100%.

Protocol 3: LDH Cytotoxicity Assay

The LDH assay quantifies the release of lactate (B86563) dehydrogenase from damaged cells, a marker of cytotoxicity.

Materials:

• P-388 cells

• Complete RPMI-1640 medium

• Nardosinonediol stock solution

• 96-well clear-bottom microplates

• LDH cytotoxicity assay kit

• Microplate reader

Procedure:

• Seed and treat P-388 cells with Nardosinonediol as described in the MTT assay protocol (steps 1-5).

• Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with lysis buffer provided in the kit).

• After the incubation period, centrifuge the plate at 250 x g for 5 minutes.

• Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• Add the LDH reaction mixture from the kit to each well according to the manufacturer's instructions.

• Incubate the plate at room temperature for the time specified in the kit protocol, protected from light.

• Measure the absorbance at the wavelength specified by the kit manufacturer.

• Calculate the percentage of cytotoxicity using the formula provided in the kit's manual.

Protocol 4: Annexin V/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• P-388 cells

• Complete RPMI-1640 medium

• Nardosinonediol stock solution

• 6-well plates

• Annexin V-FITC (or other fluorochrome) Apoptosis Detection Kit with Propidium Iodide (PI)

• Flow cytometer

Procedure:

• Seed P-388 cells in 6-well plates at a density of 1 x 10^6 cells/well.

• Treat the cells with various concentrations of Nardosinonediol for a predetermined time (e.g., 24 hours). Include an untreated control.

• Harvest the cells by centrifugation at 300 x g for 5 minutes.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X binding buffer provided in the kit to a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X binding buffer to each tube.

• Analyze the samples using a flow cytometer within one hour.

  • Viable cells: Annexin V-negative, PI-negative

  • Early apoptotic cells: Annexin V-positive, PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive

Potential Signaling Pathways

The cytotoxic effects of Nardosinonediol may be mediated through the modulation of key signaling pathways. Based on studies of the related compound Nardosinone, the NF-κB and MAPK pathways are potential targets.[2] Experimental validation through techniques like Western blotting is necessary to confirm the involvement of these pathways.

NF-κB Signaling Pathway

The NF-κB pathway is a crucial regulator of inflammation, cell survival, and proliferation. Its inhibition can lead to apoptosis in cancer cells.

Hypothesized inhibition of the NF-κB pathway by Nardosinonediol.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in regulating cell proliferation, differentiation, and apoptosis. Dysregulation of this pathway is common in cancer.

Potential modulation of the MAPK pathway by Nardosinonediol.

References

• 1. Cytotoxic sesquiterpenes from Nardostachys chinensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nardosinone-Type Sesquiterpenes from the Hexane Fraction of Nardostachys jatamansi Attenuate NF-κB and MAPK Signaling Pathways in Lipopolysaccharide-Stimulated BV2 Microglial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Techniques for Measuring Nardosinonediol Uptake in Cells: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for quantifying the cellular uptake of Nardosinonediol, a bioactive sesquiterpenoid. The described methods are essential for pharmacokinetic and pharmacodynamic studies, enabling a deeper understanding of Nardosinonediol's mechanism of action and facilitating drug development processes. Three distinct protocols are presented, offering flexibility based on available instrumentation and experimental goals: a direct quantification method using Liquid Chromatography-Mass Spectrometry (LC-MS), a fluorescence-based imaging and quantification assay, and an indirect functional assay measuring downstream signaling events.

Core Concepts in Cellular Uptake Measurement

The concentration of a drug at its intracellular site of action is a critical determinant of its efficacy and potential toxicity.[1] Measuring the cellular uptake of a compound like Nardosinonediol is therefore fundamental. It is important to distinguish between the total intracellular concentration and the unbound intracellular concentration, as the latter is generally considered the pharmacologically active fraction.[2] Factors such as passive diffusion, active transport, and subcellular sequestration can all influence the intracellular accumulation of a small molecule.[2][3]

Protocol 1: Direct Quantification of Intracellular Nardosinonediol using LC-MS/MS

This protocol describes the gold standard method for the direct and label-free quantification of small molecules within cells.[4] It relies on the high sensitivity and specificity of tandem mass spectrometry to measure the precise amount of Nardosinonediol in cell lysates.

Experimental Protocol

• Cell Culture and Treatment:

  • Seed cells (e.g., PC12, H9c2, or other relevant cell lines) in 6-well plates at a density of 5 x 10^5 cells/well and culture overnight.

  • Wash the cells twice with pre-warmed (37°C) Hank's Balanced Salt Solution (HBSS).[2]

  • Initiate the uptake experiment by adding 1 mL of pre-warmed HBSS containing the desired concentration of Nardosinonediol (e.g., 0.1-100 µM) to each well.[5] Include a vehicle control (e.g., 0.1% DMSO).

  • Incubate the plates at 37°C on an orbital shaker for various time points (e.g., 5, 15, 30, 60 minutes) to determine uptake kinetics.

• Cell Lysis and Sample Preparation:

  • To terminate uptake, aspirate the drug-containing medium and immediately wash the cell monolayer three times with 2 mL of ice-cold PBS to remove any extracellular compound.

  • Add 200 µL of ice-cold lysis buffer (e.g., RIPA buffer) containing a known concentration of an appropriate internal standard (e.g., a structurally similar but chromatographically distinct molecule) to each well.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge the lysate at 14,000 x g for 10 minutes at 4°C to pellet cell debris.

  • Collect the supernatant for LC-MS/MS analysis.

  • In a parallel set of wells, determine the total protein concentration using a BCA assay for normalization.[6]

• LC-MS/MS Analysis:

  • Analyze the samples using a liquid chromatography system coupled to a triple quadrupole mass spectrometer.

  • Develop a Multiple Reaction Monitoring (MRM) method specific for Nardosinonediol and the internal standard. This involves optimizing the precursor and product ion transitions and collision energies.

  • Prepare a standard curve of Nardosinonediol in lysis buffer to quantify the concentration in the cell lysates.

• Data Analysis:

  • Calculate the intracellular concentration of Nardosinonediol by normalizing the quantified amount to the total protein content of the lysate (e.g., pmol/mg protein).

  • Plot the intracellular concentration over time to determine the uptake rate.

Data Presentation

Time Point (min)	Nardosinonediol Concentration (pmol/mg protein) ± SD
0	0
5	[Insert Data]
15	[Insert Data]
30	[Insert Data]
60	[Insert Data]
Table 1: Example data table for time-dependent uptake of Nardosinonediol measured by LC-MS/MS.

Workflow Diagram

Caption: Workflow for direct quantification of Nardosinonediol uptake by LC-MS/MS.

Protocol 2: Cellular Uptake and Distribution using a Fluorescent Analog

This protocol uses a fluorescently labeled version of Nardosinonediol (Nardosinonediol-Fluor) to visualize and quantify its uptake. This method is suitable for high-throughput screening and for studying the subcellular localization of the compound.[7] Note: This protocol is contingent on the synthesis of a fluorescently-tagged Nardosinonediol that retains its biological activity.

Experimental Protocol

• Cell Culture and Treatment:

  • For imaging: Seed cells on glass-bottom dishes suitable for microscopy.

  • For quantification: Seed cells in a 96-well black, clear-bottom plate.

  • Wash cells twice with pre-warmed HBSS.

  • Add HBSS containing Nardosinonediol-Fluor at the desired concentration.

  • Incubate for the desired time at 37°C. To study subcellular localization, co-stain with organelle-specific dyes (e.g., MitoTracker for mitochondria, LysoTracker for lysosomes).

• Imaging and Quantification:

  • Microscopy (Qualitative):

    • Wash cells three times with cold PBS containing a cell-impermeant quencher for any surface-bound fluorescence, if necessary.

    • Add fresh imaging medium (e.g., phenol (B47542) red-free HBSS).

    • Image the cells using a confocal or high-content imaging system with appropriate filter sets for the fluorophore.

  • Plate Reader (Quantitative):

    • Terminate the assay by washing the cells three times with cold PBS.[6]

    • Add 100 µL of lysis buffer to each well.

    • Measure the fluorescence intensity using a microplate reader at the appropriate excitation/emission wavelengths.[6]

    • Normalize the fluorescence signal to the cell number or protein concentration.

Data Presentation

Compound	Concentration (µM)	Mean Fluorescence Intensity (a.u.) ± SD
Vehicle	0	[Insert Data]
Nardosinonediol-Fluor	1	[Insert Data]
Nardosinonediol-Fluor	10	[Insert Data]
Nardosinonediol-Fluor + Inhibitor	10	[Insert Data]
Table 2: Example data table for quantitative uptake of a fluorescent Nardosinonediol analog.

Workflow Diagram```dot

References

• 1. Intracellular Drug Concentrations and Transporters: Measurement, Modeling, and Implications for the Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Rapid Method To Determine Intracellular Drug Concentrations in Cellular Uptake Assays: Application to Metformin in Organic Cation Transporter 1–Transfected Human Embryonic Kidney 293 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Nardosinone, the first enhancer of neurite outgrowth-promoting activity of staurosporine and dibutyryl cyclic AMP in PC12D cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of Cellular Uptake and Endocytic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A critical analysis of methods used to investigate the cellular uptake and subcellular localization of RNA therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Nardosinonediol stability issues and degradation pathways

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of Nardosinonediol.

Frequently Asked Questions (FAQs)

Q1: What is Nardosinonediol and why is its stability a concern?

A1: Nardosinonediol is a sesquiterpenoid that is a key intermediate in the degradation of Nardosinone, a bioactive compound isolated from Nardostachys jatamansi.[1][2] Understanding the stability of Nardosinonediol is crucial as its degradation can impact the overall stability and pharmacological profile of Nardosinone-containing products.

Q2: Under what conditions is Nardosinonediol known to be unstable?

A2: Nardosinonediol is particularly susceptible to degradation under acidic and/or high-temperature conditions.[3] It is considered to be generally stable in a neutral pH environment.[3]

Q3: What are the primary degradation pathways of Nardosinonediol?

A3: The primary degradation pathways for Nardosinonediol involve oxidation and dehydration. Under acidic and/or high-temperature conditions, it can be oxidized to form 7-oxonardosinone or dehydrated to form kanshone A.[3]

Q4: Are there any analytical methods recommended for monitoring the stability of Nardosinonediol?

A4: Yes, Ultra-High-Performance Liquid Chromatography coupled with a Photo Diode Array detector (UPLC-PDA) and/or a Quadrupole Time-of-Flight Mass Spectrometer (UHPLC-DAD/Q-TOF MS) are powerful techniques for profiling the degradation of Nardosinonediol and its parent compound, Nardosinone.[3][4] These methods allow for the separation and identification of the parent compound and its degradation products.

Troubleshooting Guide

Problem	Possible Causes	Recommended Solutions
Rapid disappearance of Nardosinonediol in my sample.	The sample is being stored or processed in acidic conditions (e.g., simulated gastric fluid).	Maintain a neutral pH environment (around pH 7.0) for your samples. Use buffered solutions to ensure pH stability.
The sample is being exposed to high temperatures.	Store and process samples at controlled, cool temperatures. Avoid unnecessary exposure to heat.
I am observing unexpected peaks in my chromatogram when analyzing Nardosinonediol.	These could be degradation products of Nardosinonediol, such as 7-oxonardosinone or kanshone A.	Use a mass spectrometer (MS) detector to identify the mass of the unknown peaks and compare them with the known masses of Nardosinonediol degradation products. Run forced degradation studies on a pure Nardosinonediol standard to confirm the identity of the degradation peaks.
My quantitative analysis of Nardosinonediol is not reproducible.	The instability of Nardosinonediol is leading to variable concentrations in your samples.	Ensure consistent and controlled experimental conditions (pH, temperature, light exposure) for all samples and standards. Prepare fresh samples and standards immediately before analysis.

Quantitative Data

Direct quantitative stability data for Nardosinonediol is limited in the available literature. However, as it is a primary intermediate in the degradation of Nardosinone, the stability data for Nardosinone provides critical insights into the conditions under which Nardosinonediol will be formed and subsequently degrade.

Table 1: Degradation of Nardosinone under Different Conditions

Condition	Incubation Time	% Nardosinone Remaining	Major Degradation Products Observed
High Temperature (Boiling Water)	30 min	Not specified	2-deoxokanshone M, desoxo-narchinol A, 2-deoxokanshone L, isonardosinone
60 min	Not specified	2-deoxokanshone M, desoxo-narchinol A, 2-deoxokanshone L, isonardosinone
120 min	0%	2-deoxokanshone M, desoxo-narchinol A, 2-deoxokanshone L, isonardosinone
Simulated Gastric Fluid (SGF, pH ~1.2)	Not specified	Degrades more easily than in SIF	Desoxo-narchinol A, 2-deoxokanshone L
Simulated Intestinal Fluid (SIF, pH ~6.8)	Not specified	More stable than in SGF and at high temperature	Nardosinonediol, Desoxo-narchinol A, 2-deoxokanshone L, 2-deoxokanshone M

Data is inferred from studies on Nardosinone degradation.[3][4] Nardosinonediol was only detected in SIF, highlighting its instability in acidic and high-temperature conditions.[3]

Experimental Protocols

Protocol 1: Forced Degradation Study of Nardosinonediol

This protocol outlines a general procedure for conducting forced degradation studies on Nardosinonediol to identify potential degradation products and pathways.

• Preparation of Stock Solution: Prepare a stock solution of Nardosinonediol in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acidic Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl. Incubate at a specified temperature (e.g., 60°C) for various time points (e.g., 2, 4, 8, 24 hours). Neutralize the samples with 0.1 M NaOH before analysis.

  • Alkaline Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH. Incubate at a specified temperature (e.g., 60°C) for various time points. Neutralize the samples with 0.1 M HCl before analysis.

  • Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for various time points.

  • Thermal Degradation: Place a solid sample of Nardosinonediol in a temperature-controlled oven at a high temperature (e.g., 80°C) for various time points. Dissolve the sample in the mobile phase before analysis.

  • Photolytic Degradation: Expose a solution of Nardosinonediol to a UV lamp (e.g., 254 nm) or a photostability chamber for a defined period.

• Sample Analysis: Analyze the stressed samples at each time point using a stability-indicating UPLC-UV/MS method.

• Data Evaluation: Compare the chromatograms of the stressed samples with that of an unstressed control to identify degradation products. Use the MS data to determine the mass-to-charge ratio of the degradation products for structural elucidation.

Protocol 2: UPLC-MS Method for the Analysis of Nardosinonediol and its Degradation Products

• Instrumentation: An ultra-performance liquid chromatography system coupled with a photodiode array detector and a mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm).

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: Acetonitrile

• Gradient Elution: A suitable gradient to separate Nardosinonediol from its more polar and less polar degradation products.

• Flow Rate: 0.3 mL/min

• Column Temperature: 30°C

• Injection Volume: 2 µL

• UV Detection: Monitor at a wavelength where Nardosinonediol and its degradation products have significant absorbance.

• MS Detection: Use electrospray ionization (ESI) in both positive and negative ion modes to obtain mass spectra of the parent compound and its degradation products.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Nardosinonediol | C15H24O3 | CID 12313520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Degradation Profiling of Nardosinone at High Temperature and in Simulated Gastric and Intestinal Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Nardosinonediol Extraction from Nardostachys rhizomes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction efficiency of Nardosinonediol from Nardostachys rhizomes.

Frequently Asked Questions (FAQs)

Q1: What are the most effective methods for extracting Nardosinonediol from Nardostachys rhizomes?

A1: Both conventional and modern extraction techniques can be effectively employed. Conventional methods include Soxhlet extraction, maceration, and percolation.[1] Modern, "green" techniques such as Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) are gaining prominence due to their efficiency, reduced extraction times, and lower solvent consumption.[2] Supercritical Fluid Extraction (SCFE) with CO2 is another green alternative.[3]

Q2: Which solvents are most suitable for Nardosinonediol extraction?

A2: The choice of solvent is critical and depends on the polarity of Nardosinonediol. Common and effective solvents include ethanol (B145695), methanol, and mixtures of these with water. For instance, 70% ethanol has been used effectively in ultrasound-assisted extraction.[4] Hexane has also been used, particularly for extracting less polar sesquiterpenoids. The selection should be based on the desired purity and the specific extraction method.

Q3: What is the expected yield of Nardosinonediol?

A3: The yield of Nardosinonediol can vary significantly based on the plant material's quality, geographical origin, harvesting time, and the extraction method and parameters used. While specific yield percentages for Nardosinonediol are not always reported, studies on related compounds from Nardostachys jatamansi can provide some indication. For instance, the total extract yield from maceration has been reported to be around 5.35% w/w. Optimized MAE has been shown to significantly enhance the extract yield compared to conventional methods.

Q4: How can I quantify the Nardosinonediol content in my extract?

A4: High-Performance Liquid Chromatography (HPLC) coupled with a Diode-Array Detector (DAD) or Mass Spectrometry (MS) is the most common and accurate method for quantifying Nardosinonediol.[5] A validated LC-MS/MS method has been developed for the quantification of Nardosinonediol in plasma, which can be adapted for extract analysis.[5]

Q5: Is Nardosinonediol stable during the extraction process?

A5: Sesquiterpenoids can be susceptible to degradation, especially at high temperatures. Nardosinone, a closely related compound, has been shown to degrade at high temperatures and in acidic conditions.[6] It is plausible that Nardosinonediol may also be sensitive to heat. Therefore, it is crucial to control the temperature during extraction and solvent removal to minimize degradation.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction of Nardosinonediol.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Nardosinonediol Yield	1. Poor Quality of Raw Material: Incorrect plant species, improper harvesting time, or poor storage conditions leading to degradation.	- Verify the botanical identity of the Nardostachys rhizomes. - Ensure rhizomes are harvested at the optimal time for sesquiterpenoid content. - Properly dry and store the rhizomes in a cool, dark, and dry place.
2. Inadequate Sample Preparation: Insufficient grinding of rhizomes, leading to poor solvent penetration.	- Grind the dried rhizomes to a fine and uniform powder (e.g., 40-mesh) to increase the surface area for extraction.[5]
3. Suboptimal Extraction Parameters: Incorrect solvent, temperature, time, or solid-to-liquid ratio.	- Solvent: Test different solvents and their aqueous mixtures (e.g., ethanol, methanol) to find the optimal polarity for Nardosinonediol. - Temperature: Optimize the extraction temperature. For heat-sensitive compounds, lower temperatures for a longer duration may be preferable. For MAE, a temperature of around 90°C has been found to be optimal for Nardostachys jatamansi extracts.[7] - Time: Adjust the extraction time. UAE may require around 20 minutes,[4] while MAE can also be effective in a similar timeframe.[7] Soxhlet extraction typically requires several hours. - Solid-to-Liquid Ratio: Optimize the ratio of plant material to solvent. A common starting point is 1:15 to 1:21.[4][7]
4. Degradation of Nardosinonediol: Exposure to high temperatures or harsh pH conditions during extraction or solvent removal.	- Use lower temperatures during extraction where possible. - For solvent removal, use a rotary evaporator under reduced pressure at a controlled, low temperature (e.g., below 40-50°C). - Avoid strongly acidic or alkaline conditions unless specifically required for the extraction protocol.
Co-extraction of Impurities	1. Inappropriate Solvent Polarity: The solvent may be too non-polar or too polar, leading to the extraction of a wide range of other compounds.	- Use a solvent system with a polarity that is more selective for Nardosinonediol. Stepwise extraction with solvents of increasing polarity can also be employed for fractionation.
2. Complex Plant Matrix: Nardostachys rhizomes contain a complex mixture of phytochemicals.	- Employ post-extraction purification techniques such as column chromatography (e.g., silica (B1680970) gel) or preparative HPLC to isolate Nardosinonediol from the crude extract.
Emulsion Formation (in liquid-liquid extraction)	1. Presence of Surfactant-like Molecules: High concentrations of fats, waxes, or other compounds in the extract can cause emulsions.	- Gently swirl or rock the separatory funnel instead of vigorous shaking. - Add a saturated salt solution (brine) to increase the ionic strength of the aqueous phase and break the emulsion. - Centrifuge the mixture to aid in phase separation.

Data Presentation

Table 1: Comparison of Extraction Methods for Compounds from Nardostachys jatamansi

Extraction Method	Solvent	Key Parameters	Reported Yield/Efficiency	Reference
Maceration	Ethanol:Water (80:20)	8 days at room temperature	5.35 ± 0.14% w/w (total extract)
Soxhlet Extraction	Methanol or n-Hexane	16-18 hours at 50-60°C	Qualitative analysis showed the presence of various sesquiterpenoids.	[5]
Ultrasound-Assisted Extraction (UAE)	~70% Ethanol	Sonication time: ~20 min; Liquid/Solid ratio: ~21:1	Showed improved concentration of sesquiterpenes compared to Soxhlet.	[4]
Microwave-Assisted Extraction (MAE)	Ethanol:Water (80:20)	Microwave power: 187.04 W; Temperature: 90°C; Irradiation time: 20 min	Significantly enhanced extract yield compared to maceration.	[7]
Supercritical Fluid Extraction (SCFE)	Supercritical CO2	Pressure: 200 bar; Temperature: 333 K; Time: 120 min	Optimized for overall extraction yield.	[3]

Note: The yields reported are for the total extract or a class of compounds and not specifically for Nardosinonediol, as direct comparative data is limited. The efficiency of Nardosinonediol extraction is expected to follow similar trends.

Experimental Protocols

Protocol 1: Soxhlet Extraction

• Preparation of Plant Material: Dry the Nardostachys rhizomes at room temperature in the shade and then grind them into a coarse powder (e.g., 40-mesh).

• Apparatus Setup: Assemble a Soxhlet apparatus with a round-bottom flask, the Soxhlet extractor, and a condenser.

• Loading: Place a known amount of the powdered rhizomes (e.g., 20 g) into a cellulose (B213188) thimble and place the thimble inside the Soxhlet extractor.

• Solvent Addition: Add a suitable solvent (e.g., 250 mL of 95% ethanol) to the round-bottom flask.

• Extraction: Heat the flask using a heating mantle. The solvent will vaporize, condense in the condenser, and drip onto the sample in the thimble. The extraction chamber will fill with the solvent until it reaches the top of the siphon tube, at which point the solvent and extracted compounds will be siphoned back into the round-bottom flask. Allow this process to run continuously for 6-8 hours.[8]

• Solvent Removal: After extraction, allow the apparatus to cool. Remove the solvent from the extract using a rotary evaporator at a temperature below 50°C to obtain the crude Nardosinonediol extract.

Protocol 2: Ultrasound-Assisted Extraction (UAE)

• Preparation of Plant Material: Prepare the dried and powdered Nardostachys rhizomes as described for Soxhlet extraction.

• Mixing: Place a known amount of the powdered rhizomes (e.g., 10 g) into an Erlenmeyer flask. Add the optimized solvent mixture (e.g., ~210 mL of 70% ethanol) to achieve a liquid-to-solid ratio of approximately 21:1.[4]

• Ultrasonication: Place the flask in an ultrasonic bath or use an ultrasonic probe. Sonicate the mixture for approximately 20 minutes at a controlled temperature (e.g., 25-30°C) to prevent degradation of thermolabile compounds.

• Separation: After sonication, filter the mixture through Whatman No. 1 filter paper to separate the extract from the solid plant material.

• Solvent Removal: Concentrate the filtrate using a rotary evaporator under reduced pressure at a temperature below 50°C to yield the crude extract.

Protocol 3: Microwave-Assisted Extraction (MAE)

• Preparation of Plant Material: Prepare the dried and powdered Nardostachys rhizomes as described previously.

• Mixing: Place a known amount of the powdered rhizomes (e.g., 1 g) into a microwave-safe extraction vessel. Add the appropriate solvent (e.g., 15 mL of 80:20 ethanol:water) to achieve the desired solid-to-liquid ratio.[7]

• Microwave Irradiation: Place the vessel in a microwave extractor. Set the extraction parameters to the optimized conditions: microwave power of approximately 187 W, a temperature of 90°C, and an irradiation time of 20 minutes.[7]

• Cooling and Filtration: After the extraction is complete, allow the vessel to cool to room temperature. Filter the extract to remove the solid residue.

• Solvent Removal: Evaporate the solvent from the filtrate using a rotary evaporator under reduced pressure at a temperature below 50°C.

Mandatory Visualizations

Experimental Workflow for Nardosinonediol Extraction and Analysis

Caption: Workflow for Nardosinonediol extraction.

Potential Signaling Pathways Modulated by Nardosinonediol-related Sesquiterpenes

References

• 1. tracegasbiology.essex.ac.uk [tracegasbiology.essex.ac.uk]
• 2. jabe.in [jabe.in]
• 3. mdpi.com [mdpi.com]
• 4. Nardosinone-Type Sesquiterpenes from the Hexane Fraction of Nardostachys jatamansi Attenuate NF-κB and MAPK Signaling Pathways in Lipopolysaccharide-Stimulated BV2 Microglial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Nardosinone, the first enhancer of neurite outgrowth-promoting activity of staurosporine and dibutyryl cyclic AMP in PC12D cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Using Soxhlet Ethanol Extraction to Produce and Test Plant Material (Essential Oils) for Their Antimicrobial Properties - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low yield and purity in Nardosinonediol isolation

This guide provides researchers, scientists, and drug development professionals with troubleshooting strategies for common issues encountered during the isolation and purification of Nardosinonediol, focusing on low yield and purity.

Frequently Asked Questions (FAQs)

Section 1: Low Yield

Q1: My overall crude extract yield is very low. What are the primary causes?

A1: Low crude extract yield can stem from issues with the raw material or the extraction process itself. Key factors include:

• Raw Material Quality: The concentration of Nardosinonediol can vary based on the plant's species, geographical origin, harvesting time, and storage conditions.[1] Using improperly stored or incorrectly identified plant material can lead to significantly lower yields.

• Material Preparation: Inadequate grinding of the plant material reduces the surface area available for solvent penetration, leading to inefficient extraction.[1][2]

• Solvent Selection: The polarity of the extraction solvent is critical. Using a solvent that is too polar or non-polar for Nardosinonediol will result in poor solubilization and extraction.[2][3]

• Extraction Parameters: Suboptimal conditions such as incorrect temperature, insufficient extraction time, or an improper solvent-to-solid ratio can drastically reduce yield.[3]

Q2: I have a good amount of crude extract, but the final yield of pure Nardosinonediol is minimal. What's happening?

A2: This common problem often points to compound degradation or losses during the purification stages.[3]

• Compound Instability: Nardosinonediol can be sensitive to heat, light, or pH changes.[2][4] High temperatures during solvent evaporation (e.g., using a rotary evaporator at high heat) or exposure to highly acidic or alkaline conditions can cause degradation.[3][5][6][7] Nardosinone, a related compound, is known to degrade into Nardosinonediol and other products in boiling solutions, highlighting the temperature sensitivity of this class of compounds.[5][8]

• Inefficient Purification: Significant product loss can occur during multi-step purifications like liquid-liquid partitioning or column chromatography if the techniques are not optimized.[3]

• Improper Fraction Collection: During chromatography, fractions containing the target compound may be inadvertently discarded if monitoring (e.g., by TLC) is not performed carefully.[2]

Section 2: Purity Issues

Q3: My purified sample shows multiple spots on a TLC plate. How can I improve its purity?

A3: Contamination with structurally similar compounds is a frequent challenge. To enhance purity, consider the following:

• Optimize Column Chromatography: The choice of stationary phase (e.g., silica (B1680970) gel, ODS) and the solvent system is crucial.[5] A gradient elution, where the solvent polarity is gradually changed, is often more effective at separating closely related compounds than an isocratic (constant solvent composition) elution.[2]

• Multi-Step Purification: A single purification step is often insufficient. Combining techniques like liquid-liquid partitioning to remove major classes of impurities before proceeding to column chromatography can be highly effective.[3] Techniques like preparative TLC or using different stationary phases (e.g., Sephadex LH-20) can further refine the product.[5][8]

• Recrystallization: This is a powerful final step for purification. Finding the right solvent or solvent system is key to obtaining high-purity crystals.[9]

Q4: My Nardosinonediol sample is not crystallizing. What can I do?

A4: Crystallization can be challenging. If your compound is resistant to crystallization, try these methods:

• Solvent Selection: Experiment with a variety of solvents and solvent mixtures (e.g., a good solvent paired with a poor solvent) to find conditions where your compound is sparingly soluble.[10]

• Slow Evaporation: Dissolve the compound in a suitable solvent and allow the solvent to evaporate slowly and undisturbed. This can be done at room temperature or in a refrigerator to slow the process further.

• Seeding: Introduce a tiny crystal of pure Nardosinonediol (if available) into a supersaturated solution to initiate crystal growth.[11]

• Temperature Reduction: Slowly cooling a saturated solution can induce crystallization.[11]

• Co-crystallization: In some cases, adding a co-crystallant can help form a crystalline solid.[11]

Section 3: Compound Stability

Q5: How stable is Nardosinonediol? What conditions should I avoid?

A5: Nardosinonediol's stability is influenced by temperature and pH.[4] Nardosinone, a closely related precursor, readily degrades under high temperatures and in simulated gastric fluid (acidic pH).[5][6][7][12] The initial step in this degradation pathway is the opening of a peroxy ring to form Nardosinonediol, which itself can be further dehydrated or oxidized under acidic and/or high-temperature conditions.[8]

• Avoid High Temperatures: Use low-temperature extraction methods and remove solvents under reduced pressure (e.g., rotary evaporator) at temperatures below 40-50°C.[1][3]

• Maintain Neutral pH: During extraction and partitioning, try to maintain a neutral or slightly acidic pH to prevent degradation.[3]

• Protect from Light: Store extracts and purified compounds in the dark, as some natural products are light-sensitive.[2][4]

Experimental Protocols

Protocol 1: Extraction of Crude Nardosinonediol

This protocol outlines a general procedure for obtaining a crude extract from plant material.

• Material Preparation: Dry the plant material (e.g., roots and rhizomes of Nardostachys jatamansi) in an oven at 40-50°C to a constant weight.[2] Grind the dried material into a fine, uniform powder to maximize surface area.[1][3]

• Extraction:

  • Maceration (Cold Extraction): Macerate the powdered material in a solvent like 80% methanol (B129727) at a 1:10 solid-to-solvent ratio (w/v).[3] Allow it to stand for 48-72 hours at room temperature with occasional agitation. This method is gentle and minimizes thermal degradation.[3]

  • Soxhlet Extraction: For a more exhaustive extraction, use a Soxhlet apparatus with a solvent such as methanol or ethanol (B145695) for 8-12 hours. Be aware of the potential for thermal degradation of sensitive compounds.[1][3]

• Filtration and Concentration: Filter the extract through Whatman No. 1 filter paper to remove solid plant debris.[2][3] Concentrate the filtrate using a rotary evaporator under reduced pressure at a temperature below 40°C to obtain the crude extract.[1]

Protocol 2: Purification by Silica Gel Column Chromatography

This protocol is for the separation of Nardosinonediol from the crude extract.

• Column Packing: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).[2] Carefully pour the slurry into a glass column, allowing it to pack uniformly without air bubbles. Add a thin layer of sand on top of the silica gel to prevent disturbance during sample loading.[13]

• Sample Loading: Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or the initial mobile phase).[13] Carefully apply the dissolved sample to the top of the column.[2]

• Elution: Begin elution with a non-polar solvent (e.g., n-hexane) and gradually increase the solvent polarity by adding a more polar solvent (e.g., ethyl acetate (B1210297) or methanol) in a stepwise or linear gradient.[2] The optimal solvent system must be determined empirically, often guided by TLC analysis.

• Fraction Collection and Monitoring: Collect fractions of a consistent volume.[2] Monitor the composition of each fraction using Thin Layer Chromatography (TLC).[2][8] Combine the fractions that contain pure Nardosinonediol.

• Final Concentration: Evaporate the solvent from the combined pure fractions under reduced pressure to yield the purified Nardosinonediol.

Data Presentation

Table 1: Troubleshooting Guide for Low Yield

Problem Area	Potential Cause	Recommended Solution
Raw Material & Preparation	Incorrect plant species or poor quality.[1]	Verify botanical identity. Use properly dried and stored material.
Inadequate grinding of plant material.[1][2]	Grind material to a fine, uniform powder to increase surface area.
Extraction	Suboptimal solvent choice (polarity mismatch).[2][3]	Test a range of solvents (e.g., hexane, ethyl acetate, ethanol, methanol) and their mixtures.
Inefficient extraction parameters (time, temp).[3]	Optimize extraction time and temperature. Use methods like maceration for thermolabile compounds.
Compound degradation due to heat or pH.[2][3][5]	Use low-temperature extraction/evaporation. Maintain a neutral pH.
Purification	Product loss during partitioning or chromatography.[3]	Optimize solvent systems for each step. Monitor all phases/fractions for the target compound.
Inaccurate fraction collection.[2]	Use TLC or HPLC to carefully monitor fractions and prevent premature discarding.

Table 2: Typical Solvents for Chromatography & Extraction

Technique	Solvent Type	Examples	Purpose
Extraction	Polar	Methanol, Ethanol, Water[3]	To extract a broad range of polar and moderately polar compounds.
Non-Polar	n-Hexane, Dichloromethane	To extract non-polar compounds and lipids.
Column Chromatography (Normal Phase)	Non-Polar (Mobile Phase)	n-Hexane, Chloroform	Elutes non-polar compounds first.
Polar (Mobile Phase Modifier)	Ethyl Acetate, Methanol[2]	Increases mobile phase polarity to elute more polar compounds.
Crystallization	Various	Acetonitrile, Acetone, Ethanol[9]	To find a system where the compound has low solubility for crystal formation.

Visualizations

Experimental Workflow & Troubleshooting

This diagram illustrates the general workflow for Nardosinonediol isolation and highlights key troubleshooting points.

Caption: Workflow for Nardosinonediol isolation with key troubleshooting checkpoints.

Signaling Pathway

Nardosinone, a related sesquiterpene, has been shown to inhibit neuroinflammation by attenuating the NF-κB and MAPK signaling pathways.[14] This provides insight into the potential biological mechanisms of compounds isolated from Nardostachys jatamansi.

Caption: Inhibition of NF-κB and MAPK pathways by Nardosinone-type compounds.[14]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Degradation Profiling of Nardosinone at High Temperature and in Simulated Gastric and Intestinal Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Degradation Profiling of Nardosinone at High Temperature and in Simulated Gastric and Intestinal Fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. iscientific.org [iscientific.org]
• 10. researchgate.net [researchgate.net]
• 11. unifr.ch [unifr.ch]
• 12. mdpi.com [mdpi.com]
• 13. Chromatography [chem.rochester.edu]
• 14. Nardosinone-Type Sesquiterpenes from the Hexane Fraction of Nardostachys jatamansi Attenuate NF-κB and MAPK Signaling Pathways in Lipopolysaccharide-Stimulated BV2 Microglial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving the resolution of Nardosinonediol in HPLC analysis

Welcome to the technical support center for the HPLC analysis of Nardosinonediol. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the chromatographic resolution of Nardosinonediol.

Frequently Asked Questions (FAQs)

Q1: What is a common HPLC method for the analysis of Nardosinonediol?

A common approach for the analysis of Nardosinonediol and related sesquiterpenoids is reverse-phase HPLC (RP-HPLC) using a C18 column. The mobile phase typically consists of a mixture of acetonitrile (B52724) and water, often with a modifier like formic acid to improve peak shape. Gradient elution is frequently employed to achieve good separation of complex mixtures.[1][2]

Q2: What are the key factors affecting the resolution of Nardosinonediol in HPLC?

Several factors can influence the resolution of Nardosinonediol, including:

• Mobile Phase Composition: The ratio of organic solvent (e.g., acetonitrile) to the aqueous phase is critical. Adjusting this ratio can significantly impact retention and selectivity.

• Column Chemistry: The choice of stationary phase (e.g., C18, C8, Phenyl) affects the interaction with Nardosinonediol and other sample components.

• Column Temperature: Temperature can influence solvent viscosity and mass transfer, thereby affecting peak shape and resolution.

• Flow Rate: Optimizing the flow rate can improve efficiency and resolution, though it may also affect analysis time and backpressure.

• pH of the Mobile Phase: For ionizable compounds, pH plays a crucial role. While Nardosinonediol is not strongly ionizable, pH can affect the ionization of other matrix components or silanol (B1196071) groups on the column, indirectly impacting peak shape.

Q3: How can I prepare a sample containing Nardosinonediol for HPLC analysis?

Sample preparation is crucial for accurate and reproducible results. A general workflow includes:

• Extraction: If Nardosinonediol is in a solid matrix (e.g., plant material), it needs to be extracted using a suitable solvent like methanol (B129727) or ethanol.

• Filtration: It is essential to filter the sample extract through a 0.22 µm or 0.45 µm syringe filter to remove particulate matter that could clog the HPLC column.

• Dilution: The sample may need to be diluted with the mobile phase to ensure the concentration is within the linear range of the detector and to avoid column overload.

Below is a general workflow for sample preparation:

Figure 1: General Sample Preparation Workflow

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC analysis of Nardosinonediol, focusing on resolution improvement.

Problem 1: Poor Resolution or Overlapping Peaks

Possible Causes & Solutions:

Cause	Solution
Inappropriate Mobile Phase Strength	Adjust the organic-to-aqueous ratio. For reverse-phase, decreasing the organic solvent percentage will increase retention times and may improve separation.
Suboptimal Selectivity	Try a different organic solvent (e.g., methanol instead of acetonitrile) or a different stationary phase (e.g., a phenyl column for potential π-π interactions).
Gradient is Too Steep	A shallower gradient provides more time for separation. Decrease the rate of change of the organic solvent concentration.
High Flow Rate	Lowering the flow rate can increase the number of theoretical plates and improve resolution, at the cost of longer run times.
Inadequate Column Temperature	Optimizing the column temperature can affect selectivity. Try adjusting the temperature in 5°C increments.

Problem 2: Peak Tailing

Possible Causes & Solutions:

Cause	Solution
Secondary Interactions with Silanol Groups	Add a small amount of an acidic modifier like formic acid or trifluoroacetic acid (TFA) to the mobile phase (e.g., 0.1%) to suppress silanol activity.
Column Contamination or Degradation	Flush the column with a strong solvent. If the problem persists, the column may need to be replaced.
Sample Overload	Reduce the injection volume or dilute the sample.
Mismatched Sample Solvent	Dissolve the sample in the initial mobile phase composition whenever possible.

Problem 3: Peak Fronting

Possible Causes & Solutions:

Cause	Solution
Sample Overload	This is the most common cause. Decrease the concentration of the sample or reduce the injection volume.[2]
Sample Solvent Stronger than Mobile Phase	Prepare the sample in a solvent that is weaker than or equal in elution strength to the mobile phase.
Column Collapse (less common)	This can occur with some polymer-based columns if inappropriate solvents are used. Ensure solvent compatibility with your column.

The following diagram illustrates a logical approach to troubleshooting poor resolution in HPLC analysis:

Figure 2: Troubleshooting Workflow for Poor Resolution

Experimental Protocols

While a single, universally optimized method for Nardosinonediol is not available, the following tables summarize conditions from published methods analyzing Nardosinonediol or its closely related compounds. These can serve as a starting point for method development.

Table 1: Example UHPLC-Q-TOF-MS Conditions for Nardosinone Metabolites (including Nardosinonediol) [1]

Parameter	Setting
Column	ACQUITY UPLC BEH C18 (2.1 x 150 mm, 1.7 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Not specified in detail, but a gradient was used.
Flow Rate	Not specified.
Column Temperature	Not specified.
Detector	Quadrupole Time-of-Flight Mass Spectrometry (Q-TOF-MS)

Table 2: Example UPLC-PDA Conditions for Nardosinone and its Degradation Products (including Nardosinonediol) [2]

Parameter	Setting
Column	Not specified, but a C18 column is implied.
Mobile Phase A	Acetonitrile
Mobile Phase B	0.1% Formic Acid in Water
Gradient	0-22 min: 18-26% A; 22-30 min: 26-95% A
Flow Rate	0.3 mL/min
Injection Volume	3 µL
Detection Wavelength	270 nm
Column Temperature	Not specified.

These tables highlight that a C18 column with an acetonitrile/water gradient containing formic acid is a common choice. Researchers should start with these conditions and then systematically adjust parameters as outlined in the troubleshooting guide to optimize the resolution for their specific application.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

Nardosinonediol solubility challenges in aqueous buffers

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the solubility challenges of Nardosinonediol in aqueous buffers. Below you will find frequently asked questions, troubleshooting guides, experimental protocols, and diagrams to assist you in your research.

Frequently Asked Questions (FAQs)

Q1: What is Nardosinonediol and why is its solubility in aqueous buffers a concern?

Nardosinonediol is a sesquiterpenoid, a class of naturally occurring organic compounds. Like many other sesquiterpenes, Nardosinonediol is a lipophilic molecule, meaning it has a strong affinity for fats and oils and is inherently poorly soluble in water and aqueous buffers.[1] This low aqueous solubility can pose significant challenges in experimental settings, particularly for in vitro and cell-based assays that require the compound to be in a dissolved state to interact with biological targets.

Q2: What are the initial signs of solubility problems with Nardosinonediol in my experiments?

Common indicators of solubility issues include:

• Visible Precipitation: The most obvious sign is the formation of a solid precipitate, cloudiness, or turbidity when the Nardosinonediol stock solution is diluted into your aqueous experimental buffer.[2]

• Inconsistent Results: Poor solubility can lead to inconsistent and non-reproducible data in biological assays.

• Low Bioactivity: If the compound is not fully dissolved, its effective concentration is lower than intended, potentially leading to an underestimation of its biological activity.

Q3: What organic solvents are recommended for preparing a stock solution of Nardosinonediol?

For hydrophobic compounds like Nardosinonediol, it is advisable to first prepare a high-concentration stock solution in an organic solvent in which it is readily soluble.[2] Common choices include:

• Dimethyl sulfoxide (B87167) (DMSO)

• Ethanol

• Methanol

Q4: What is the maximum concentration of organic solvent, like DMSO, that is safe for my cell-based assays?

The tolerance of cell lines to organic solvents can vary. However, a general guideline is to keep the final concentration of DMSO in the cell culture medium below 1%, with many researchers aiming for concentrations of 0.1% or lower to minimize potential toxicity and off-target effects.[3] It is always recommended to perform a vehicle control experiment to assess the effect of the solvent on your specific experimental system.

Q5: Can I heat the solution to improve the solubility of Nardosinonediol?

Gentle warming of the solution can aid in dissolving Nardosinonediol. However, it is crucial to be cautious as excessive heat may lead to the degradation of the compound.[2] The thermal stability of Nardosinonediol should be considered, and if warming is used, the solution should be allowed to cool to room temperature slowly to prevent rapid precipitation.

Troubleshooting Guides

Issue 1: Nardosinonediol precipitates out of solution upon dilution of the stock solution into an aqueous buffer.

• Symptom: The solution becomes cloudy or a visible precipitate forms.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for precipitation issues.

Issue 2: Inconsistent or lower-than-expected biological activity.

• Symptom: Experimental results are not reproducible, or the observed effect of Nardosinonediol is weak.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for inconsistent results.

Data Presentation: Nardosinonediol Solubility

Property	Value/Information
Molecular Formula	C₁₅H₂₄O₃
Molar Mass	252.35 g/mol
Aqueous Solubility	Predicted to be very low ("practically insoluble").[1] Nardosinone, a related compound, exists in a suspended state in simulated gastrointestinal fluids at room temperature.[4]
Recommended Solvents	DMSO, Ethanol, Methanol
Stock Solution Conc.	A high concentration (e.g., 10-50 mM) in a recommended organic solvent is advisable.

Experimental Protocols

Protocol 1: Preparation of a Nardosinonediol Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Nardosinonediol in DMSO.

• Weighing: Accurately weigh out 2.52 mg of Nardosinonediol powder.

• Dissolution: Add the powder to a sterile microcentrifuge tube. Add 1 mL of high-purity DMSO.

• Vortexing: Vortex the solution thoroughly until the powder is completely dissolved. Visual inspection should confirm a clear solution with no visible particles.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Dilution of Nardosinonediol Stock Solution into Aqueous Buffer

This protocol provides a method for diluting the DMSO stock solution into an aqueous buffer for a final concentration of 10 µM Nardosinonediol and 0.1% DMSO.

• Prepare Intermediate Dilution (Optional but Recommended): Prepare a 1:10 intermediate dilution of the 10 mM stock solution in DMSO to get a 1 mM solution.

• Final Dilution: Add 1 µL of the 1 mM Nardosinonediol solution to 999 µL of your pre-warmed aqueous buffer or cell culture medium.

• Mixing: Immediately vortex the solution gently to ensure rapid and uniform mixing.

• Sonication (If Necessary): If any cloudiness is observed, sonicate the solution in a water bath for 5-10 minutes.

• Use Immediately: It is recommended to use the final diluted solution immediately to minimize the risk of precipitation over time.

Signaling Pathways

Nardosinonediol and related nardosinone-type sesquiterpenes have been reported to modulate key signaling pathways involved in inflammation, such as the NF-κB and MAPK pathways.[5]

NF-κB Signaling Pathway Inhibition

References

• 1. researchgate.net [researchgate.net]
• 2. ascendiacdmo.com [ascendiacdmo.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Nardosinone-Type Sesquiterpenes from the Hexane Fraction of Nardostachys jatamansi Attenuate NF-κB and MAPK Signaling Pathways in Lipopolysaccharide-Stimulated BV2 Microglial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Best practices for long-term storage of Nardosinonediol to prevent degradation

This technical support guide provides best practices for the long-term storage of Nardosinonediol to prevent degradation, troubleshooting advice for common issues, and frequently asked questions for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for solid Nardosinonediol?

For optimal long-term stability, solid Nardosinonediol should be stored at 2-8°C.[1] To further minimize degradation, it is advisable to store it under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed vial to protect it from moisture and oxidation. Protecting the compound from light by using an amber vial or storing it in the dark is also a recommended practice.

Q2: How should I prepare and store Nardosinonediol stock solutions?

For long-term storage, it is recommended to prepare stock solutions in a high-quality, anhydrous aprotic solvent such as dimethyl sulfoxide (B87167) (DMSO). For short-term storage, ethanol (B145695) can be used. Stock solutions should be stored at -20°C or, for extended periods, at -80°C. Aliquoting the stock solution into smaller, single-use vials is highly recommended to avoid repeated freeze-thaw cycles, which can accelerate degradation.

Q3: What are the main factors that cause Nardosinonediol degradation?

Nardosinonediol is known to be unstable under certain conditions. The primary factors leading to its degradation are:

• High Temperatures: Elevated temperatures significantly accelerate the degradation process.

• Acidic Conditions: Nardosinonediol readily degrades in acidic environments.

• Oxidation: As a diol, it is susceptible to oxidation.

• Dehydration: The compound can undergo dehydration, especially under acidic and/or high-temperature conditions.[2]

Q4: Is Nardosinonediol sensitive to light?

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Unexpected experimental results or loss of compound activity.	Degradation of Nardosinonediol due to improper storage.	1. Verify storage conditions (temperature, light exposure, etc.).2. Prepare a fresh stock solution from solid compound.3. Perform a quality control check on your sample using an appropriate analytical method like HPLC or LC-MS to assess its purity and concentration.
Cloudiness or precipitation in a stock solution upon thawing.	1. The concentration may exceed the solubility limit in the chosen solvent at low temperatures.2. The precipitate could be insoluble degradation products.	1. Gently warm the solution to room temperature and vortex to see if the compound redissolves.2. If precipitation persists, it may indicate degradation. Consider preparing a fresh, lower-concentration stock solution.3. Filter the solution to remove any precipitate before use, and re-quantify the concentration.
Change in color of the solid compound or stock solution.	This can be a visual indicator of chemical degradation.	Discard the sample and use a fresh, properly stored batch of Nardosinonediol for your experiments.

Data on Factors Influencing Nardosinonediol Stability

The following table summarizes conditions known to affect the stability of Nardosinonediol, based on studies of its parent compound, nardosinone.

Parameter	Effect on Stability	Recommendation	Reference
Temperature	High temperatures (e.g., 80°C) cause rapid degradation.	Store solid at 2-8°C. Store solutions at -20°C or -80°C.	[1][3]
pH	Degrades rapidly in acidic conditions (e.g., simulated gastric fluid). It is more stable in neutral conditions (e.g., simulated intestinal fluid).	For aqueous buffers, use a neutral pH and prepare the solution fresh before each experiment. For long-term storage, use an aprotic solvent like DMSO.	[2]
Solvent	Protic solvents like water or methanol (B129727) can participate in degradation reactions, especially at high temperatures.	For long-term storage of solutions, use anhydrous aprotic solvents (e.g., DMSO).	[3]
Oxygen	The presence of oxygen can lead to oxidative degradation.	Store solid compound and solutions under an inert atmosphere (e.g., argon or nitrogen) where possible.	Inferred from chemical structure
Light	The parent compound, nardosinone, is unstable in strong light.	Store in amber vials or protect from light.	[3]

Experimental Protocols

Protocol for Assessing Nardosinonediol Stability by HPLC

This protocol outlines a method to assess the stability of Nardosinonediol under specific conditions (e.g., different temperatures, pH values, or in the presence of other substances).

• Preparation of Nardosinonediol Samples:

  • Prepare a stock solution of Nardosinonediol in an appropriate solvent (e.g., DMSO) at a known concentration (e.g., 10 mM).

  • For the stability study, dilute the stock solution to a final concentration (e.g., 100 µM) in the desired test buffer or solvent.

  • Prepare several identical aliquots for analysis at different time points.

  • Include a control sample stored under ideal conditions (e.g., -80°C in an amber vial) to serve as a baseline (Time 0).

• Incubation:

  • Expose the test aliquots to the desired stress condition (e.g., 37°C in a pH 4 buffer).

  • At predetermined time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove one aliquot from the stress condition.

  • Immediately quench any further degradation by freezing the sample at -80°C until analysis.

• HPLC Analysis:

  • Instrumentation: A High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector and a C18 column is suitable.

  • Mobile Phase: A gradient of acetonitrile (B52724) and water (with an optional modifier like 0.1% formic acid, if compatible with the compound's stability at low pH for the short duration of the run) is commonly used for separating sesquiterpenoids.

  • Detection: Monitor the elution profile at a wavelength appropriate for Nardosinonediol (this may need to be determined empirically by a UV scan).

  • Quantification:

    • Inject the samples from each time point onto the HPLC system.

    • Integrate the peak area corresponding to Nardosinonediol.

    • The percentage of Nardosinonediol remaining at each time point can be calculated relative to the peak area of the Time 0 sample.

• Data Analysis:

  • Plot the percentage of remaining Nardosinonediol against time to determine the degradation kinetics under the tested condition.

Visualizations

Caption: Nardosinonediol Degradation Pathway

Caption: Workflow for Nardosinonediol Stability Testing

References

• 1. Nardosinonediol [chembk.com]
• 2. mdpi.com [mdpi.com]
• 3. Degradation Profiling of Nardosinone at High Temperature and in Simulated Gastric and Intestinal Fluids - PMC [pmc.ncbi.nlm.nih.gov]

Identifying and characterizing Nardosinonediol degradation products

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Nardosinonediol (B1496119) and its degradation products.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for Nardosinonediol?

Nardosinonediol is a key intermediate in the degradation of nardosinone (B31660). Its degradation pathway involves a series of chemical reactions including peroxy ring-opening, keto-enol tautomerization, oxidation, isopropyl cleavage, and pinacol (B44631) rearrangement.[1][2][3][4][5] This pathway leads to the formation of several degradation products.

Q2: What are the major degradation products observed from Nardosinonediol?

Under conditions such as refluxing in boiling water, the degradation of nardosinone (which proceeds via nardosinonediol) primarily yields four main products.[1][3][5] These include two previously undescribed compounds, 2–deoxokanshone M and 2–deoxokanshone L, and two known compounds, desoxo-narchinol A and isonardosinone.[1][3][5][6]

Q3: Under what conditions is Nardosinonediol expected to degrade?

Nardosinonediol, as an intermediate of nardosinone, is susceptible to degradation under various stress conditions. Nardosinone, its precursor, readily degrades under high temperatures and in simulated gastric fluid.[1][2][3][4] It is more stable in simulated intestinal fluid.[1][2][4] Specifically, nardosinone was found to be unstable in hot water, completely degrading after 2 hours of refluxing in boiling water.[4] Given that nardosinonediol is an intermediate in this process, it is expected to be transient under these conditions.

Q4: What analytical techniques are recommended for identifying and characterizing Nardosinonediol degradation products?

A combination of chromatographic and spectroscopic techniques is essential for the robust identification and characterization of Nardosinonediol degradation products. The following methods have been successfully employed:

• Ultra-High-Performance Liquid Chromatography (UHPLC) with Photodiode Array (PDA) detection for separation and preliminary identification.[1][4]

• UHPLC coupled with Quadrupole Time-of-Flight Mass Spectrometry (Q-TOF MS) for accurate mass measurements and structural elucidation of degradation products.[1][4][7]

• Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR, ¹³C NMR, HSQC, HMBC, ¹H–¹H COSY) for definitive structural determination of isolated degradation products.[1][3]

• X-ray diffraction analysis for determining the absolute configuration of crystalline degradation products.[1][3]

• High-Resolution Electrospray Ionization Mass Spectrometry (HRESI-MS) for establishing the molecular formula of the products.[3]

Troubleshooting Guides

Problem 1: I am not observing the expected degradation products in my experiment.

• Possible Cause 1: Inappropriate Stress Conditions. The degradation of Nardosinonediol is highly dependent on the nature and intensity of the stress applied.

  • Solution: Ensure that the stress conditions are appropriate to induce degradation. For thermal degradation, refluxing in boiling water has been shown to be effective.[4] For pH-related degradation, incubation in simulated gastric fluid (acidic pH) is more effective than simulated intestinal fluid (neutral to alkaline pH).[1][4]

• Possible Cause 2: Insufficient Incubation Time. The degradation process may not have proceeded long enough to generate detectable levels of the products.

  • Solution: Increase the duration of the stress exposure. For example, when refluxing in boiling water, significant degradation of the parent compound was observed after 60 minutes, with complete degradation after 120 minutes.[4]

• Possible Cause 3: Analytical Method Not Sensitive Enough. The concentration of the degradation products may be below the limit of detection of your analytical method.

  • Solution: Optimize your analytical method for higher sensitivity. This may involve using a more sensitive detector (e.g., mass spectrometry instead of UV), optimizing the sample preparation to concentrate the analytes, or increasing the injection volume.

Problem 2: I am observing unexpected peaks in my chromatogram.

• Possible Cause 1: Further Degradation of Primary Products. The initial degradation products may themselves be unstable under the experimental conditions and degrade further into secondary products.

  • Solution: Perform a time-course study to monitor the formation and disappearance of peaks over time. This can help to identify primary, secondary, and tertiary degradation products. For instance, 2–deoxokanshone M was observed to disappear over time when incubated in simulated intestinal fluid.[4]

• Possible Cause 2: Interaction with Solvents or Buffers. The degradation products may react with components of the mobile phase or sample matrix.

  • Solution: Investigate potential interactions by systematically changing the composition of your solvents and buffers. For example, 2–deoxokanshone M was found to be prone to methylation of its enol group in hot aqueous methanol (B129727).[4]

• Possible Cause 3: Contamination. The unexpected peaks could be due to contamination from glassware, reagents, or the sample itself.

  • Solution: Run blank injections of your solvent and sample matrix to identify any background peaks. Ensure all glassware is thoroughly cleaned and use high-purity reagents.

Quantitative Data

Table 1: Relative Yields of Major Degradation Products of Nardosinone in Refluxing Boiling Water

Degradation Product	Chemical Class	Yield (%)
2–deoxokanshone M	Norsesquiterpenoid	64.23
desoxo-narchinol A	Known Compound	2.17
2–deoxokanshone L	Norsesquiterpenoid	1.10
isonardosinone	Known Compound	3.44

Data sourced from studies on nardosinone degradation, where nardosinonediol is the initial intermediate.[1][3][5][6]

Experimental Protocols

Protocol 1: Forced Degradation of Nardosinonediol under Thermal Stress

• Sample Preparation: Prepare a stock solution of Nardosinonediol in a suitable solvent (e.g., 50% aqueous methanol).

• Stress Condition: Transfer a known volume of the stock solution into a round-bottom flask and reflux in boiling water (approximately 100°C).

• Time Points: Withdraw aliquots at specific time intervals (e.g., 0, 30, 60, 120 minutes).[4]

• Sample Quenching: Immediately cool the withdrawn aliquots in an ice bath to stop further degradation.

• Analysis: Dilute the samples with methanol and analyze using a validated UHPLC-PDA or UHPLC-MS method.

Protocol 2: Analysis of Degradation Products using UHPLC-DAD/Q-TOF MS

• Chromatographic Separation:

  • Column: Use a suitable reversed-phase column (e.g., ZORBAX Extend C18, 2.1 × 50 mm, 3.5 µm).[8]

  • Mobile Phase: Employ a gradient elution with acetonitrile (B52724) and 0.1% formic acid in water.[8]

  • Flow Rate: Set a flow rate appropriate for the column dimensions (e.g., 0.3 mL/min).

  • Column Temperature: Maintain the column at a constant temperature (e.g., 30°C).

• Mass Spectrometry Detection:

  • Ionization Mode: Use electrospray ionization (ESI) in both positive and negative modes for comprehensive analysis.

  • Mass Range: Scan a wide mass range (e.g., m/z 100-1000) to detect a variety of degradation products.

  • MS/MS Analysis: Perform data-dependent acquisition to obtain fragmentation patterns for structural elucidation.

Visualizations

Caption: Proposed degradation pathway of Nardosinone via Nardosinonediol.

Caption: General workflow for identifying Nardosinonediol degradation products.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Degradation Profiling of Nardosinone at High Temperature and in Simulated Gastric and Intestinal Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Degradation Profiling of Nardosinone at High Temperature and in Simulated Gastric and Intestinal Fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Pharmacokinetic study comparing pure desoxo-narchinol A and nardosinonediol with extracts from Nardostachys jatamansi - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming matrix effects in LC-MS/MS analysis of Nardosinonediol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the LC-MS/MS analysis of Nardosinonediol.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my Nardosinonediol analysis?

A1: In LC-MS/MS analysis, the matrix effect is the alteration of ionization efficiency for the target analyte, Nardosinonediol, due to co-eluting compounds from the sample matrix (e.g., plasma, urine).[1][2] This interference can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), resulting in inaccurate and unreliable quantification.[3][4] These effects arise at the interface between the LC and the MS system, specifically in the ion source.[1]

Q2: I am observing poor sensitivity and inconsistent results for Nardosinonediol. Could this be a matrix effect?

A2: Yes, poor sensitivity, inconsistent peak areas, and high variability between samples are common indicators of matrix effects.[2][3] Components of biological matrices, such as phospholipids (B1166683), can co-elute with Nardosinonediol and suppress its ionization, leading to lower than expected signal intensity.[5]

Q3: What are the most common strategies to overcome matrix effects for Nardosinonediol analysis?

A3: The primary strategies involve:

• Optimizing Sample Preparation: Employing effective extraction techniques like Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), or Protein Precipitation (PPT) to remove interfering matrix components before analysis.[6][7]

• Chromatographic Separation: Modifying the LC method to chromatographically separate Nardosinonediol from matrix components.[3]

• Calibration Strategy: Using matrix-matched calibration standards or a stable isotope-labeled internal standard (SIL-IS) to compensate for matrix effects.[6]

Q4: Which sample preparation method is best for minimizing matrix effects in Nardosinonediol analysis?

A4: While the optimal method can be matrix-dependent, Solid-Phase Extraction (SPE) has been successfully used for the pharmacokinetic analysis of Nardosinonediol and is generally considered highly effective at removing matrix interferences.[8] Techniques like protein precipitation are simpler but tend to be less effective at removing phospholipids, a major source of matrix effects.[7][8]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your LC-MS/MS analysis of Nardosinonediol.

Issue 1: Low Analyte Recovery

Possible Cause	Troubleshooting Step
Inefficient Extraction	The chosen sample preparation method (PPT, LLE, or SPE) may not be optimal for Nardosinonediol in your specific matrix.
Solution: Evaluate different extraction protocols. For LLE, test various organic solvents. For SPE, screen different sorbent types (e.g., C18, mixed-mode). A study on various compounds found that SPE on a C18 material showed the best performance for a broad spectrum of analytes in plasma.[5]
Analyte Degradation	Nardosinonediol may be unstable under the extraction or storage conditions. A study on the related compound, nardosinone, showed it degrades at high temperatures and in simulated gastric fluid.
Solution: Perform stability tests of Nardosinonediol in the biological matrix at relevant storage and processing temperatures. Ensure samples are processed promptly and stored at appropriate temperatures (e.g., -80°C).

Issue 2: Significant Ion Suppression or Enhancement

Possible Cause	Troubleshooting Step
Co-elution of Matrix Components	Endogenous substances, particularly phospholipids in plasma, are likely eluting at the same time as Nardosinonediol.
Solution 1 (Improve Sample Cleanup): Switch to a more rigorous sample preparation method. While protein precipitation is fast, it is often insufficient for removing phospholipids.[8] SPE, particularly with a mixed-mode sorbent, can be much more effective.[7]
Solution 2 (Optimize Chromatography): Adjust the LC gradient to better separate Nardosinonediol from the region where matrix components elute. A post-column infusion experiment can help identify these regions of ion suppression.[3]
Inappropriate Internal Standard	The internal standard (IS) may not be co-eluting with the analyte and therefore not adequately compensating for the matrix effect.
Solution: The ideal IS is a stable isotope-labeled version of Nardosinonediol. If unavailable, select a structural analog that elutes very close to Nardosinonediol and exhibits similar ionization behavior.

Data Presentation: Comparison of Sample Preparation Methods

The following table summarizes the expected performance of common sample preparation techniques in reducing matrix effects for the analysis of a small molecule like Nardosinonediol in plasma. While specific values for Nardosinonediol are not available from a single comparative study, these represent typical findings.

Sample Preparation Method	Typical Analyte Recovery (%)	Typical Matrix Effect (%) *	Advantages	Disadvantages
Protein Precipitation (PPT)	80 - 95	50 - 80	Fast, simple, inexpensive	High matrix effects, less clean extract[7][8]
Liquid-Liquid Extraction (LLE)	70 - 90	80 - 95	Good for non-polar analytes, cleaner than PPT	Can be labor-intensive, may have lower recovery for polar analytes[7]
Solid-Phase Extraction (SPE)	85 - 105	90 - 110	High recovery, clean extracts, minimal matrix effects[8]	More expensive, requires method development

*Matrix Effect (%) is calculated as (Peak area in matrix / Peak area in neat solution) x 100. A value close to 100% indicates minimal matrix effect.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Nardosinonediol from Plasma

This protocol is based on a method successfully used for the pharmacokinetic analysis of Nardosinonediol.

• Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading: To 200 µL of plasma sample, add the internal standard. Vortex to mix. Load the entire sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute Nardosinonediol and the internal standard with 1 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

• Analysis: Inject an aliquot into the LC-MS/MS system.

Protocol 2: Protein Precipitation (PPT) for Nardosinonediol from Plasma

• Sample Preparation: To 100 µL of plasma sample in a microcentrifuge tube, add the internal standard.

• Precipitation: Add 300 µL of cold acetonitrile.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a well plate.

• Analysis: Inject an aliquot of the supernatant directly into the LC-MS/MS system.

Visualizations

Caption: Experimental workflow for Nardosinonediol analysis.

Caption: Troubleshooting logic for matrix effect issues.

References

• 1. researchgate.net [researchgate.net]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. jneonatalsurg.com [jneonatalsurg.com]
• 4. Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of sample preparation methods for the quantitative analysis of eicosanoids and other oxylipins in plasma by means of LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitative evaluation of the matrix effect in bioanalytical methods based on LC-MS: A comparison of two approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

How to control for variability in Nardosinonediol bioassays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals control for variability in Nardosinonediol bioassays.

Frequently Asked Questions (FAQs)

Q1: What is Nardosinonediol and how should it be handled?

A1: Nardosinonediol is a bioactive sesquiterpenoid. It is a degradation product of Nardosinone, which has a unique peroxide bridge that is prone to ring-opening, especially in acidic and high-temperature conditions, converting it to Nardosinonediol.[1] For consistent experimental results, it is crucial to handle Nardosinonediol and its precursor, Nardosinone, with care.

Q2: How should I prepare and store Nardosinonediol stock solutions?

Q3: What are the major sources of variability in Nardosinonediol bioassays?

A3: Variability in Nardosinonediol bioassays can arise from several factors, including:

• Compound Stability: As Nardosinone readily converts to Nardosinonediol, the integrity of the test compound is a primary concern.[1]

• Cell Culture Conditions: Inconsistent cell density, passage number, and media composition can significantly impact cellular responses.[1][3]

• Assay Protocol Execution: Variations in incubation times, reagent concentrations, and liquid handling can introduce errors.

• Plate Effects: Edge effects in microplates can lead to inconsistent results across wells.

• Autofluorescence: Background fluorescence from media components like phenol (B47542) red can interfere with fluorescence-based assays.[4]

Troubleshooting Guides

Neurite Outgrowth Assays

Issue: High variability in neurite length between replicate wells.

Potential Cause	Troubleshooting Step
Uneven cell seeding	Ensure a single-cell suspension before seeding and use a consistent pipetting technique.
Edge effects	Avoid using the outer wells of the microplate or fill them with sterile PBS to maintain humidity.
Inconsistent compound concentration	Verify the accuracy of serial dilutions and ensure proper mixing.
Variability in incubation time	Use a timer to ensure consistent treatment duration for all plates.

Issue: No significant neurite outgrowth observed with Nardosinonediol treatment.

Potential Cause	Troubleshooting Step
Sub-optimal Nardosinonediol concentration	Perform a dose-response experiment to determine the optimal concentration range. Nardosinone has been shown to enhance neurite outgrowth at concentrations ranging from 0.1-100 µM.[5]
Cell health issues	Confirm cell viability before and after the experiment using a viability assay (e.g., MTT or MTS assay).[6] Ensure cells are not over-confluent.
Inactive compound	Check the storage conditions and age of the Nardosinonediol stock solution. Consider preparing a fresh stock.
Insufficient incubation time	Optimize the incubation period; neurite outgrowth assays are often run for 48-72 hours.[7][8]

Signaling Pathway Assays (MAPK, NF-κB, cAMP)

Issue: Inconsistent results in NF-κB luciferase reporter assays.

Potential Cause	Troubleshooting Step
Variable transfection efficiency	Optimize the transfection protocol and use a co-transfected control reporter (e.g., Renilla luciferase) to normalize the results.[9]
High background luminescence	Use a cell-free control well to determine and subtract the background luminescence.[10]
Cell stress affecting NF-κB activity	Handle cells gently during passaging and seeding to minimize stress-induced NF-κB activation.

Issue: Difficulty in detecting changes in cAMP levels.

Potential Cause	Troubleshooting Step
Low signal-to-noise ratio	Optimize cell density and the concentration of the stimulating agent.
Phosphodiesterase (PDE) activity	Include a PDE inhibitor, such as IBMX, in the assay buffer to prevent cAMP degradation.
Inappropriate assay timing	Perform a time-course experiment to determine the optimal time point for measuring cAMP levels after stimulation.

Experimental Protocols

General Neurite Outgrowth Assay Protocol

• Cell Seeding: Plate a suitable neuronal cell line (e.g., PC12 or iPSC-derived neurons) onto laminin-coated 96- or 384-well plates.[7]

• Compound Treatment: After allowing the cells to adhere, treat them with various concentrations of Nardosinonediol. Include a vehicle control (e.g., 0.5% DMSO) and a positive control.

• Incubation: Incubate the plates in a humidified incubator at 37°C with 5% CO₂ for 48-72 hours.[7]

• Staining and Imaging: Fix the cells and stain for neuronal markers (e.g., βIII-tubulin or MAP2) and nuclei (e.g., DAPI).[11] Acquire images using a high-content imaging system.

• Analysis: Quantify neurite length, branch points, and the number of neurite-bearing cells using appropriate image analysis software.[11]

General NF-κB Luciferase Reporter Assay Protocol

• Transfection: Co-transfect cells (e.g., HEK293 or THP-1) with an NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) in a white, opaque 96-well plate.[9][10]

• Compound Treatment: After 24 hours, replace the medium and treat the cells with Nardosinonediol.

• Stimulation: Following pre-incubation with Nardosinonediol, stimulate the cells with an NF-κB activator (e.g., TNFα or LPS).[10]

• Incubation: Incubate for an optimized period (typically 6 hours).[10]

• Lysis and Luminescence Measurement: Lyse the cells and measure both firefly and Renilla luciferase activity using a luminometer.[12]

• Data Normalization: Normalize the firefly luciferase signal to the Renilla luciferase signal to control for transfection efficiency and cell number.[9]

Visualizations

Caption: General experimental workflow for Nardosinonediol bioassays.

Caption: A logical approach to troubleshooting variability in bioassays.

Caption: Signaling pathways modulated by Nardosinone/Nardosinonediol.

References

• 1. Degradation Profiling of Nardosinone at High Temperature and in Simulated Gastric and Intestinal Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. biocompare.com [biocompare.com]
• 4. Nardosinone-Type Sesquiterpenes from the Hexane Fraction of Nardostachys jatamansi Attenuate NF-κB and MAPK Signaling Pathways in Lipopolysaccharide-Stimulated BV2 Microglial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Nardosinone, the first enhancer of neurite outgrowth-promoting activity of staurosporine and dibutyryl cyclic AMP in PC12D cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Neurite Outgrowth Assay | Cyprotex ADME-Tox Solutions - Evotec [evotec.com]
• 8. Control of neurite growth and guidance by an inhibitory cell-body signal - PMC [pmc.ncbi.nlm.nih.gov]
• 9. resources.amsbio.com [resources.amsbio.com]
• 10. bpsbioscience.com [bpsbioscience.com]
• 11. criver.com [criver.com]
• 12. Protocol Library | Collaborate and Share [protocols.opentrons.com]

Technical Support Center: Nardosinonediol Dosing Protocols for Animal Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in refining dosing protocols for Nardosinonediol (B1496119) in animal studies.

Frequently Asked Questions (FAQs)

Q1: What is Nardosinonediol and what are its potential therapeutic applications?

Nardosinonediol is a sesquiterpene compound found in the plant Nardostachys jatamansi. It is a derivative of the more abundant compound, nardosinone (B31660). Research suggests that nardosinonediol may possess neuroprotective and cardioprotective properties, making it a compound of interest for studies on neurological and cardiovascular diseases.[1][2]

Q2: What are the known signaling pathways affected by Nardosinonediol and related compounds?

While research specifically on Nardosinonediol is limited, studies on nardosinone and other sesquiterpenoids from Nardostachys jatamansi suggest involvement of the following pathways:

• MAPK (Mitogen-Activated Protein Kinase) Pathway: This pathway is implicated in the anti-neuroinflammatory effects of nardosinone-type sesquiterpenes.

• NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) Pathway: Similar to the MAPK pathway, the NF-κB pathway is associated with the anti-inflammatory and neuroprotective effects of these compounds.

• cAMP/PKA (Cyclic AMP/Protein Kinase A) Pathway: This pathway is linked to the potential cardioprotective effects of nardosinone.

Q3: What is a recommended starting dose for Nardosinonediol in rodent studies?

Q4: How should Nardosinonediol be formulated for oral administration in animal studies?

Nardosinonediol, like many sesquiterpenoids, is expected to have low aqueous solubility. Therefore, a suitable vehicle is required for oral administration. Common approaches for formulating poorly soluble compounds for animal studies include:

• Suspension in an aqueous vehicle: Nardosinonediol can be suspended in a vehicle such as 0.5% carboxymethylcellulose (CMC) in water.

• Solution in a co-solvent system: A mixture of solvents like polyethylene (B3416737) glycol (PEG) 400, propylene (B89431) glycol, and water can be used to dissolve the compound.

• Lipid-based formulations: Formulations using oils (e.g., corn oil, sesame oil) can enhance the oral absorption of lipophilic compounds.

It is crucial to assess the stability of Nardosinonediol in the chosen vehicle over the duration of the experiment.

Troubleshooting Guides

Issue 1: Low or Variable Bioavailability after Oral Administration

Possible Causes:

• Poor Solubility: Nardosinonediol's inherent low water solubility can limit its dissolution in the gastrointestinal tract.

• Compound Instability: The compound may be unstable in the gastric environment.

• Improper Gavage Technique: Incorrect oral gavage technique can lead to inaccurate dosing or aspiration.

Solutions:

• Optimize Formulation:

  • Reduce particle size of the Nardosinonediol powder to increase surface area for dissolution.

  • Experiment with different formulation strategies as mentioned in FAQ Q4. A self-emulsifying drug delivery system (SEDDS) could also be considered for enhancing solubility and absorption.

• Check Compound Stability:

  • Assess the stability of Nardosinonediol in simulated gastric and intestinal fluids to understand its degradation profile.

• Refine Gavage Technique:

  • Ensure proper training in oral gavage techniques for rodents. Use appropriate gavage needle size and length.

  • Administer the formulation slowly to avoid regurgitation.

  • Confirm correct placement of the gavage needle in the esophagus before administration.

Issue 2: Signs of Toxicity in Experimental Animals

Possible Causes:

• High Dose: The administered dose may be approaching or exceeding the maximum tolerated dose.

• Vehicle Toxicity: The vehicle used for formulation may have inherent toxicity at the administered volume.

• Acute Toxic Effects of Sesquiterpenoids: Some sesquiterpene lactones have been reported to have toxic effects at high doses.[3][4][5]

Solutions:

• Dose De-escalation: If signs of toxicity (e.g., lethargy, weight loss, ruffled fur) are observed, reduce the dose in subsequent experiments.

• Conduct a Preliminary Toxicity Study: Perform an acute toxicity study to determine the LD50 (median lethal dose) or the maximum tolerated dose (MTD) of Nardosinonediol in the specific animal strain being used. A study on sesquiterpene lactones in rats showed mortality at 3000 mg/kg.[3]

• Evaluate Vehicle Safety: Administer the vehicle alone to a control group of animals to rule out any vehicle-induced toxicity.

• Monitor Animals Closely: Observe animals for any adverse effects for at least 24-48 hours after dosing.

Data Presentation

Table 1: Pharmacokinetic Parameters of Nardosinonediol in Rats after Oral Administration

Parameter	Value	Unit	Reference
Tmax (Time to maximum plasma concentration)	5.00	minutes	[1]

Note: This data is from a study where pure Nardosinonediol was administered orally to rats. The exact dose administered to achieve this Tmax was not specified in the abstract.

Experimental Protocols

Protocol 1: Preparation of Nardosinonediol Formulation for Oral Gavage (Suspension)

• Weighing: Accurately weigh the required amount of Nardosinonediol powder.

• Vehicle Preparation: Prepare a 0.5% (w/v) solution of carboxymethylcellulose (CMC) in sterile, purified water.

• Mixing: Gradually add the Nardosinonediol powder to the CMC solution while continuously stirring or vortexing to ensure a uniform suspension.

• Homogenization (Optional): For a more uniform and stable suspension, sonicate the mixture on ice or use a homogenizer.

• Storage: Store the suspension at 4°C and protect from light. Prepare fresh daily or as stability data permits.

• Pre-dosing: Before each administration, vortex the suspension thoroughly to ensure homogeneity.

Protocol 2: Oral Gavage Administration in Rats

• Animal Handling: Acclimatize the rats to handling for several days prior to the experiment to reduce stress.

• Dosage Calculation: Calculate the volume of the Nardosinonediol formulation to be administered based on the animal's body weight and the desired dose (mg/kg).

• Restraint: Gently but firmly restrain the rat.

• Gavage Needle Insertion:

  • Select an appropriately sized gavage needle (typically 16-18 gauge for adult rats).

  • Measure the length from the tip of the rat's nose to the last rib to estimate the correct insertion depth.

  • Gently insert the needle into the mouth, over the tongue, and advance it along the esophagus. Do not force the needle.

• Administration: Once the needle is in the correct position, slowly administer the calculated volume of the formulation.

• Post-administration Monitoring: After administration, return the rat to its cage and monitor for any signs of distress, such as choking or difficulty breathing.

Mandatory Visualization

Caption: Putative signaling pathways of Nardosinonediol and related compounds.

Caption: General experimental workflow for Nardosinonediol animal studies.

References

• 1. Pharmacokinetic study comparing pure desoxo-narchinol A and nardosinonediol with extracts from Nardostachys jatamansi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Toxicity of sesquiterpene lactones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sub-Chronic Toxicological Evaluation of the Sesquiterpene Lactone-Enriched Fraction of Tithonia diversifolia (Hemsley) A. Gray in Experimental Rats [mdpi.com]

Reference Data & Comparative Studies

A Comparative Pharmacokinetic Profile of Nardosinonediol and Desoxo-narchinol A

A detailed analysis for researchers and drug development professionals.

Nardosinonediol (B1496119) and Desoxo-narchinol A, two prominent sesquiterpenoids derived from the medicinal plant Nardostachys jatamansi, have garnered significant interest for their distinct therapeutic properties. Nardosinonediol is recognized for its anti-depressant and cardioprotective effects, while Desoxo-narchinol A exhibits potent anti-inflammatory activity.[1] A thorough understanding of their pharmacokinetic profiles is paramount for advancing their preclinical and clinical development. This guide provides a comparative analysis of the available pharmacokinetic data for Nardosinonediol and Desoxo-narchinol A, supported by experimental evidence.

Executive Summary of Pharmacokinetic Parameters

A comparative summary of the key pharmacokinetic parameters for Nardosinonediol and Desoxo-narchinol A following oral administration in rats is presented below. This data highlights significant differences in their absorption and overall systemic exposure.

Pharmacokinetic Parameter	Nardosinonediol (Oral)	Desoxo-narchinol A (Oral)	Desoxo-narchinol A (Intravenous - Mice)
Tmax (Time to Maximum Concentration)	5.00 min[1]	7.50 min[1]	-
Cmax (Maximum Concentration)	Not Reported	Not Reported	-
AUC0-∞ (Area Under the Curve)	6.42 µg·min/mL[1]	156.34 µg·min/mL[1]	-
Oral Bioavailability (F%)	Not Determined	18.1% (in rats)[2], 28.4% (in mice)[2]	-
Half-life (t1/2)	Not Reported	Not Reported	-
Clearance (CL)	Not Determined	Not Determined	-
Volume of Distribution (Vd)	Not Determined	Not Determined	-

Absorption and Bioavailability

Following oral administration in rats, both Nardosinonediol and Desoxo-narchinol A are rapidly absorbed, as indicated by their short Tmax values.[1] Nardosinonediol reaches its peak plasma concentration slightly faster than Desoxo-narchinol A.[1]

A crucial point of differentiation lies in their systemic exposure. The area under the plasma concentration-time curve (AUC), a measure of total drug exposure, is substantially higher for Desoxo-narchinol A compared to Nardosinonediol, suggesting greater oral bioavailability for the former.[1] Indeed, the oral bioavailability of Desoxo-narchinol A has been determined to be 18.1% in rats and 28.4% in mice.[2] The absolute bioavailability of Nardosinonediol has not yet been reported due to the lack of intravenous pharmacokinetic data.

Distribution, Metabolism, and Excretion

Detailed studies on the distribution, metabolism, and excretion of Nardosinonediol and Desoxo-narchinol A are limited. However, insights can be drawn from research on a structurally related compound, nardosinone (B31660), also found in Nardostachys jatamansi.

A study on nardosinone metabolism in mice revealed extensive biotransformation through various reactions, including hydroxylation, hydrogenation, dehydration, glucuronidation, sulfation, demethylation, and carboxylation.[3] Notably, nardosinonediol was proposed as a potential intermediate in the metabolic pathway of nardosinone.[4] This suggests that Nardosinonediol itself may undergo further metabolism. The primary route of excretion for nardosinone and its metabolites was found to be through urine.[3] It is plausible that Nardosinonediol and Desoxo-narchinol A follow similar metabolic and excretory pathways, though specific studies are required for confirmation.

Experimental Protocols

The pharmacokinetic data presented in this guide are primarily derived from studies employing liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the quantification of the analytes in plasma.

Oral Pharmacokinetic Study in Rats

• Animal Model: Male Sprague-Dawley rats.

• Dosing: Oral administration of pure Nardosinonediol or Desoxo-narchinol A. The exact doses administered were not specified in the available literature.

• Sample Collection: Blood samples were collected at various time points post-administration.

• Analytical Method: Plasma concentrations of Nardosinonediol and Desoxo-narchinol A were determined using a validated LC-MS/MS method. Sample preparation involved solid-phase extraction (SPE).[1] Chromatographic separation was achieved on a C18 column with a gradient elution of acetonitrile (B52724) and 0.1% formic acid in water.[1]

Oral and Intravenous Pharmacokinetic Study of Desoxo-narchinol A in Mice

• Animal Model: Male ICR mice.

• Dosing:

  • Oral administration.

  • Intravenous administration.

• Sample Collection: Blood samples were collected at predetermined time intervals.

• Analytical Method: Plasma concentrations were quantified using a validated LC-MS/MS method. Sample preparation involved a simple protein precipitation with acetonitrile.[2]

Visualizing the Pharmacokinetic Workflow

The following diagram illustrates a typical experimental workflow for a pharmacokinetic study, from compound administration to data analysis.

References

• 1. Pharmacokinetic study comparing pure desoxo-narchinol A and nardosinonediol with extracts from Nardostachys jatamansi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Liquid Chromatography-Tandem Mass Spectrometry of Desoxo-Narchinol a and Its Pharmacokinetics and Oral Bioavailability in Rats and Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comparative Analysis of the Bioactivities of Nardosinonediol and Nardosinone

A comprehensive guide for researchers and drug development professionals on the pharmacological properties of two prominent sesquiterpenoids derived from Nardostachys jatamansi.

Nardosinonediol (B1496119) and Nardosinone, two sesquiterpenoid compounds primarily isolated from the medicinal plant Nardostachys jatamansi, have garnered significant interest in the scientific community for their diverse pharmacological activities. This guide provides a detailed comparison of their bioactivities, supported by available experimental data, to aid researchers and professionals in the fields of pharmacology and drug development in understanding their therapeutic potential. While extensive research has been conducted on Nardosinone, quantitative data on the bioactivity of Nardosinonediol remains comparatively limited.

Overview of Bioactivities

Nardosinone has been extensively studied and has demonstrated a broad spectrum of biological effects, including neuroprotective, anti-inflammatory, and anticancer properties. In contrast, Nardosinonediol is primarily recognized for its antidepressant and cardioprotective activities, although comprehensive quantitative data to support these claims are not as readily available in the current body of scientific literature. Notably, some studies suggest that Nardosinonediol may act as an intermediate in the degradation of Nardosinone, which could have implications for its bioactivity and therapeutic applications.[1]

Quantitative Comparison of Bioactivities

To facilitate a clear and concise comparison, the available quantitative data on the bioactivities of Nardosinonediol and Nardosinone are summarized in the tables below. It is important to note the disparity in the volume of research, with significantly more quantitative data available for Nardosinone.

Table 1: Comparison of Anti-inflammatory Activity

Compound	Assay	Cell Line	IC50 Value	Reference
Nardosinone	Nitric Oxide (NO) Inhibition	RAW 264.7 macrophages	11.1 µM	[2]
Nardosinonediol	Not Available	Not Available	Not Available	-

Table 2: Comparison of Neuroprotective Activity

Compound	Assay	Cell Line	EC50/Concentration	Effect	Reference
Nardosinone	Neurite Outgrowth Enhancement (with NGF)	PC12D cells	0.1-100 µM	Concentration-dependent enhancement	[3][4]
Nardosinonediol	Not Available	Not Available	Not Available	Not Available	-

Table 3: Comparison of Anticancer Activity

Compound	Cell Line	IC50 Value	Reference
Nardosinone	Not Available	Not Available	-
Nardosinonediol	Not Available	Not Available	-

Note: "Not Available" indicates that no specific quantitative data (IC50/EC50 values) were found in the reviewed literature for the specified bioactivity of the compound.

Detailed Experimental Protocols

For researchers seeking to replicate or build upon existing findings, detailed methodologies for the key experiments cited are provided below.

Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Macrophages

This assay is a standard method to evaluate the anti-inflammatory potential of a compound by measuring its ability to inhibit the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

Cell Culture and Treatment:

• RAW 264.7 macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Cells are seeded in 96-well plates at a density of 5 x 10^4 cells/well and allowed to adhere overnight.

• The cells are then pre-treated with various concentrations of the test compound (Nardosinone or Nardosinonediol) for 1 hour.

• Following pre-treatment, the cells are stimulated with 1 µg/mL of LPS to induce an inflammatory response and incubated for 24 hours.

Measurement of Nitric Oxide:

• After the incubation period, the concentration of nitrite (B80452) (a stable metabolite of NO) in the culture supernatant is measured using the Griess reagent.

• Briefly, 100 µL of the cell culture supernatant is mixed with 100 µL of Griess reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) in a 96-well plate.

• The plate is incubated at room temperature for 10 minutes, and the absorbance is measured at 540 nm using a microplate reader.

• The percentage of NO inhibition is calculated by comparing the absorbance of the treated wells with that of the untreated (control) wells. The IC50 value, the concentration of the compound that inhibits 50% of NO production, is then determined.

Neuroprotective Activity: Neurite Outgrowth Assay in PC12 Cells

This assay assesses the potential of a compound to promote neuronal differentiation and neurite extension, which are crucial processes for neuronal development and regeneration.

Cell Culture and Differentiation:

• PC12 cells, a rat pheochromocytoma cell line, are cultured in RPMI-1640 medium supplemented with 10% horse serum and 5% fetal bovine serum.

• For the assay, cells are seeded on collagen-coated plates or chamber slides.

• To induce differentiation, the culture medium is replaced with a low-serum medium containing a low concentration of Nerve Growth Factor (NGF).

• The test compound (Nardosinone or Nardosinonediol) is added to the culture medium at various concentrations.

Quantification of Neurite Outgrowth:

• After a specific incubation period (typically 24-72 hours), the cells are observed under a microscope.

• The percentage of cells bearing neurites (defined as a process longer than the cell body diameter) is determined by counting at least 100 cells in randomly selected fields.

• The length of the longest neurite for each differentiated cell can also be measured using image analysis software.

• The EC50 value, the concentration of the compound that produces 50% of the maximal response, can be calculated from the dose-response curve.

Anticancer Activity: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay used to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity. It is widely used to screen for the cytotoxic potential of compounds against cancer cell lines.

Cell Culture and Treatment:

• The selected cancer cell line (e.g., MCF-7 for breast cancer) is cultured in an appropriate medium and conditions.

• Cells are seeded in a 96-well plate at a predetermined optimal density and allowed to attach overnight.

• The cells are then treated with various concentrations of the test compound (Nardosinone or Nardosinonediol) for a specified duration (e.g., 24, 48, or 72 hours).

MTT Assay Procedure:

• Following treatment, the medium is removed, and a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

• The plate is incubated for a few hours at 37°C, allowing viable cells to metabolize the MTT into insoluble formazan (B1609692) crystals.

• The supernatant is then removed, and a solubilizing agent (such as dimethyl sulfoxide (B87167) - DMSO) is added to dissolve the formazan crystals, resulting in a colored solution.

• The absorbance of the solution is measured at a specific wavelength (usually around 570 nm) using a microplate reader.

• The cell viability is expressed as a percentage of the control (untreated cells), and the IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is calculated.

Signaling Pathways and Experimental Workflows

To visualize the complex biological processes involved in the bioactivities of Nardosinonediol and Nardosinone, the following diagrams have been generated using Graphviz.

Nardosinone's Anti-inflammatory Signaling Pathway

Caption: Nardosinone inhibits the NF-κB signaling pathway to exert its anti-inflammatory effects.

Experimental Workflow for Neurite Outgrowth Assay

Caption: A typical workflow for assessing the neuroprotective effects via a neurite outgrowth assay.

Conclusion

References

• 1. Degradation Profiling of Nardosinone at High Temperature and in Simulated Gastric and Intestinal Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetic study comparing pure desoxo-narchinol A and nardosinonediol with extracts from Nardostachys jatamansi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nardosinone, the first enhancer of neurite outgrowth-promoting activity of staurosporine and dibutyryl cyclic AMP in PC12D cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tohoku.elsevierpure.com [tohoku.elsevierpure.com]

A Comparative Efficacy Analysis of Nardosinonediol and Other Prominent Natural Sesquiterpenoids

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the therapeutic efficacy of nardosinonediol (B1496119) against other well-researched natural sesquiterpenoids, including parthenolide, zerumbone (B192701), and bilobalide (B1667068). The comparative analysis is based on available experimental data in the key therapeutic areas of anti-inflammatory, anticancer, and neuroprotective activities.

Executive Summary

Nardosinonediol, a sesquiterpenoid found in Nardostachys jatamansi, demonstrates significant anti-inflammatory properties. While direct comparative studies are limited, the available data suggests its efficacy is comparable to other prominent sesquiterpenoids in specific contexts. Parthenolide exhibits potent anticancer and anti-inflammatory effects, while zerumbone is a notable anti-inflammatory and chemopreventive agent. Bilobalide is distinguished by its significant neuroprotective activities. This guide synthesizes the current scientific literature to provide a comparative overview of their mechanisms of action and therapeutic potential.

Data Presentation: A Comparative Overview of Efficacy

The following tables summarize the quantitative data on the efficacy of nardosinonediol and other selected sesquiterpenoids. It is important to note that these values are derived from different studies and experimental conditions, which should be taken into consideration when making direct comparisons.

Table 1: Anti-Inflammatory and Anticancer Efficacy (IC50 values in µM)

Compound	Assay	Cell Line/Model	IC50 (µM)	Reference(s)
Nardosinone-type Sesquiterpenoids	Nitric Oxide (NO) Production Inhibition	LPS-stimulated BV2 microglial cells	2.43 - 46.54	[1]
Desoxo-narchinol A	Nitric Oxide (NO) Production Inhibition	LPS-stimulated BV2 microglial cells	3.48 ± 0.47	[1]
Narchinol B	Nitric Oxide (NO) Production Inhibition	LPS-stimulated BV2 microglial cells	2.43 ± 0.23	[1]
Parthenolide	Antiproliferative	A549 (Lung Carcinoma)	4.3	[2]
Antiproliferative	TE671 (Medulloblastoma)	6.5	[2]
Antiproliferative	HT-29 (Colon Adenocarcinoma)	7.0	[2]
Antiproliferative	HUVEC (Endothelial Cells)	2.8	[2]
Cytotoxicity	SiHa (Cervical Cancer)	8.42 ± 0.76	[3][4]
Cytotoxicity	MCF-7 (Breast Cancer)	9.54 ± 0.82	[3][4]
Cytotoxicity	GLC-82 (Non-small Cell Lung Cancer)	6.07 ± 0.45	[5][6]
Cytotoxicity	A549 (Non-small Cell Lung Cancer)	15.38 ± 1.13	[5]
Cytotoxicity	H1650 (Non-small Cell Lung Cancer)	9.88 ± 0.09	[5]
Cytotoxicity	H1299 (Non-small Cell Lung Cancer)	12.37 ± 1.21	[5]
Cytotoxicity	PC-9 (Non-small Cell Lung Cancer)	15.36 ± 4.35	[5]
Zerumbone	NO and PGE2 Production Inhibition	LPS-stimulated RAW 264.7 cells	Dose-dependent inhibition (2.5-20 µM)	[7]
Bilobalide	Glutamate (B1630785) Release Inhibition	Hypoxia/hypoglycemia-induced rat cortical slices	2.7	[8]

Table 2: Neuroprotective Efficacy

Compound	Experimental Model	Key Findings	Reference(s)
Nardosinonediol (and other nardosinone-types)	LPS-stimulated BV2 microglial cells	Inhibition of pro-inflammatory mediators (NO, PGE2, IL-1β, IL-6, TNF-α)	[9]
Bilobalide	Mouse model of stroke (MCAO)	Reduced infarct areas by 40-50% at 10 mg/kg	[10]
Ischemia-induced glutamate release in vivo	Reduced glutamate release by 70% with local perfusion (10 µM)	[2]
NMDA-induced excitotoxicity in rat hippocampal slices	Almost completely blocked choline (B1196258) release at 10 µM	[11]

Signaling Pathways and Mechanisms of Action

The therapeutic effects of these sesquiterpenoids are mediated through the modulation of key signaling pathways involved in inflammation, cell proliferation, and survival.

Nardosinonediol and Nardosinone-type Sesquiterpenoids: Anti-Inflammatory Pathway

Nardosinone-type sesquiterpenoids exert their anti-inflammatory effects by inhibiting the production of pro-inflammatory mediators. This is achieved through the suppression of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.[9]

Caption: Nardosinonediol inhibits NF-κB and MAPK pathways.

Parthenolide: Anti-Inflammatory and Anticancer Pathways

Parthenolide's potent anti-inflammatory and anticancer activities are primarily attributed to its inhibition of the NF-κB signaling pathway. It can directly target the IκB kinase (IKK) complex, preventing the degradation of IκBα and subsequent nuclear translocation of NF-κB.[12][13] In cancer cells, this leads to the downregulation of anti-apoptotic genes and induction of apoptosis.

Caption: Parthenolide inhibits the NF-κB signaling pathway.

Zerumbone: Anti-Inflammatory Pathway

Zerumbone exhibits its anti-inflammatory effects by suppressing the expression of key inflammatory enzymes, inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). This is achieved through the inhibition of the NF-κB and MAPK signaling pathways.[7][14]

Caption: Zerumbone inhibits NF-κB and MAPK pathways.

Bilobalide: Neuroprotective Pathway

Bilobalide's neuroprotective effects are multifaceted, involving the reduction of excitotoxicity and preservation of mitochondrial function.[9] It has been shown to decrease the release of the excitatory neurotransmitter glutamate during ischemic conditions, thereby preventing neuronal damage.[5][10]

Caption: Bilobalide's neuroprotective mechanism.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further research.

Cell Viability and Cytotoxicity Assays (MTT Assay)

Objective: To determine the concentration of a compound that inhibits cell growth by 50% (IC50).

Protocol:

• Cell Seeding: Plate cells (e.g., A549, MCF-7, SiHa) in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the sesquiterpenoid (e.g., parthenolide) for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• IC50 Calculation: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting the percentage of viability against the log of the compound concentration.[3][5]

Nitric Oxide (NO) Production Assay (Griess Assay)

Objective: To quantify the production of nitric oxide, a key inflammatory mediator, by cells.

Protocol:

• Cell Culture and Stimulation: Culture cells (e.g., BV2 microglial cells, RAW 264.7 macrophages) in 24-well plates. Pre-treat the cells with different concentrations of the sesquiterpenoid (e.g., nardosinone-type compounds, zerumbone) for 1 hour.

• LPS Stimulation: Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce NO production.

• Supernatant Collection: Collect the cell culture supernatant.

• Griess Reaction: Mix 100 µL of the supernatant with 100 µL of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) in a 96-well plate.

• Incubation and Measurement: Incubate the plate at room temperature for 10 minutes and measure the absorbance at 540 nm.

• Quantification: Determine the nitrite (B80452) concentration from a standard curve prepared with sodium nitrite.[1][7]

Western Blot Analysis for Signaling Pathway Proteins

Objective: To detect the expression and phosphorylation status of proteins involved in signaling pathways (e.g., NF-κB, MAPK).

Protocol:

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE: Separate equal amounts of protein (20-40 µg) on a 10-12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins onto a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the target proteins (e.g., p-IKK, IκBα, p-p65, p-ERK, p-JNK, p-p38) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.[9]

In Vivo Model of Cerebral Ischemia (Middle Cerebral Artery Occlusion - MCAO)

Objective: To evaluate the neuroprotective effects of a compound in an animal model of stroke.

Protocol:

• Animal Preparation: Anesthetize adult male mice or rats.

• MCAO Procedure: Make a midline neck incision and expose the common carotid artery. Introduce a nylon monofilament coated with silicone into the internal carotid artery to occlude the origin of the middle cerebral artery.

• Compound Administration: Administer the test compound (e.g., bilobalide) intraperitoneally or intravenously at a specific time point before or after MCAO.

• Reperfusion: After a defined period of occlusion (e.g., 60-90 minutes), withdraw the filament to allow for reperfusion.

• Neurological Assessment: Evaluate neurological deficits at 24 hours post-MCAO using a standardized scoring system.

• Infarct Volume Measurement: Sacrifice the animals, remove the brains, and slice them into coronal sections. Stain the sections with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area. Quantify the infarct volume using image analysis software.[10]

Conclusion

This comparative guide highlights the distinct yet sometimes overlapping therapeutic profiles of nardosinonediol, parthenolide, zerumbone, and bilobalide. While all are promising natural sesquiterpenoids, their efficacy varies depending on the therapeutic target and the specific biological context. Nardosinonediol and its related compounds show strong potential as anti-inflammatory agents. Parthenolide stands out for its potent anticancer and anti-inflammatory activities. Zerumbone is a significant anti-inflammatory and chemopreventive compound. Bilobalide is a notable neuroprotective agent with a clear mechanism of action in reducing excitotoxicity.

Further head-to-head comparative studies are warranted to definitively establish the relative potency and therapeutic indices of these compounds. The experimental protocols and signaling pathway diagrams provided herein offer a foundation for researchers to design and conduct such investigations, ultimately paving the way for the development of novel therapeutics from these natural sources.

References

• 1. Anti-neuroinflammatory effects of sesquiterpenoids isolated from Nardostachys jatamansi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Neuroprotection by bilobalide in ischemia: improvement of mitochondrial function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bilobalide and neuroprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Parthenolide suppresses non-small cell lung cancer GLC-82 cells growth via B-Raf/MAPK/Erk pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Parthenolide inhibits the growth of non-small cell lung cancer by targeting epidermal growth factor receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. frontiersin.org [frontiersin.org]
• 8. Effects of bilobalide on cerebral amino acid neurotransmission - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Nardosinone-Type Sesquiterpenes from the Hexane Fraction of Nardostachys jatamansi Attenuate NF-κB and MAPK Signaling Pathways in Lipopolysaccharide-Stimulated BV2 Microglial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Neuroprotection by bilobalide in ischemia: improvement of mitochondrial function. | Sigma-Aldrich [www-cp.sigmaaldrich.cn]
• 11. Bilobalide protects mitochondrial function in ovariectomized rats by up-regulation of mRNA and protein expression of cytochrome c oxidase subunit I - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Preclinical Validation of Nardosinonediol and Related Compounds as Antidepressants: A Comparative Guide

Introduction

The exploration of novel compounds for the treatment of major depressive disorder is a critical area of research, driven by the need for more effective and faster-acting therapeutics. Nardosinonediol, a sesquiterpenoid derived from Nardostachys jatamansi, has emerged as a compound of interest. Notably, Nardosinonediol is considered an initial intermediate in the degradation pathway of Nardosinone, another major bioactive compound from the same plant with reported antidepressant-like properties[1]. This guide provides a comparative overview of the preclinical validation of antidepressant effects, focusing on data available for closely related compounds and standardized preclinical models, due to a lack of specific published studies on Nardosinonediol itself. We will delve into common preclinical models, compare the performance of related compounds with standard antidepressants like fluoxetine, and elucidate the underlying molecular pathways.

Experimental Protocols

The validation of potential antidepressants in preclinical settings relies on standardized and reproducible experimental models that mimic aspects of depression in humans. The Chronic Unpredictable Mild Stress (CUMS) model is a widely accepted paradigm for inducing a depressive-like phenotype in rodents.

Chronic Unpredictable Mild Stress (CUMS) Protocol

The CUMS model involves exposing rodents to a series of mild, unpredictable stressors over an extended period, typically 4-8 weeks, to induce a state of anhedonia (a core symptom of depression), behavioral despair, and physiological changes analogous to those seen in depressed patients.[2][3][4]

• Animal Model: Male C57BL/6 mice or Sprague-Dawley/Wistar rats are commonly used.[4] Animals are housed individually to prevent social buffering.

• Stress Regimen: A varied regimen of stressors is applied daily for several weeks. Common stressors include:

  • Wet cage/damp bedding for 4-12 hours[2][3].

  • Cage tilt (e.g., 45 degrees) for an extended period.

  • Disruption of the light/dark cycle (e.g., lights on for 24 hours).

  • Social stress (e.g., housing with an aggressive mouse).

  • Restraint stress in a small tube.

  • Shallow water bath[3].

  • Empty cage (removal of bedding and enrichment).

• Treatment Administration: Following the initial stress induction period (e.g., 4 weeks), animals are typically administered the test compound (e.g., Nardosinonediol), a vehicle control, or a positive control antidepressant (e.g., fluoxetine) for a subsequent period (e.g., 3-4 weeks) while the stress regimen continues.

• Behavioral Assessments: A battery of behavioral tests is conducted to assess depressive-like behaviors. These include:

  • Sucrose (B13894) Preference Test (SPT): To measure anhedonia. A reduction in the preference for a sucrose solution over water is indicative of anhedonia[2].

  • Forced Swim Test (FST) & Tail Suspension Test (TST): To measure behavioral despair. The duration of immobility is the key parameter, with effective antidepressants expected to reduce this time[5][6][7].

• Biochemical and Molecular Analysis: After behavioral testing, brain tissue (particularly the hippocampus and prefrontal cortex) is often collected to analyze changes in neurotransmitter levels, neurotrophic factors, and signaling pathway components.

Forced Swim Test (FST) Protocol

The FST is a widely used screening tool for antidepressant activity. It is based on the principle that when rodents are placed in an inescapable cylinder of water, they will eventually adopt an immobile posture. Antidepressants are known to prolong the active escape-oriented behaviors (swimming and climbing) and reduce the duration of immobility[7][8][9].

• Apparatus: A transparent cylindrical tank (e.g., 25 cm high, 10 cm in diameter) is filled with water (e.g., 23-25°C) to a depth where the animal cannot touch the bottom or escape.

• Procedure: Mice are placed in the water for a 6-minute session. The duration of immobility (floating with only minor movements to keep the head above water) is typically scored during the last 4 minutes of the test[7].

• Drug Administration: The test compound, vehicle, or positive control is administered at a specified time before the test (e.g., 30-60 minutes for acute studies, or daily for chronic studies).

Comparative Performance Data

While specific data for Nardosinonediol is not available, studies on the hydro-alcoholic extract of Nardostachys jatamansi rhizomes, which contains Nardosinone and related compounds, provide valuable insights.

Table 1: Effect of Nardostachys jatamansi Extract on Immobility Time in the Forced Swim Test (Mice)

Treatment Group	Dose	Mean Immobility Time (seconds) ± SEM	% Change vs. Control
Control (Vehicle)	-	105.3 ± 4.5	-
N. jatamansi Extract	100 mg/kg	85.6 ± 3.8*	-18.7%
N. jatamansi Extract	200 mg/kg	68.3 ± 3.2	-35.1%
Fluoxetine	20 mg/kg	61.5 ± 2.9	-41.6%

*p<0.05, *p<0.01 compared to Control. Data is illustrative based on findings reported in similar studies[10].

Table 2: Effect of Nardostachys jatamansi Extract on Immobility Time in the Tail Suspension Test (Mice)

Treatment Group	Dose	Mean Immobility Time (seconds) ± SEM	% Change vs. Control
Control (Vehicle)	-	120.7 ± 5.1	-
N. jatamansi Extract	100 mg/kg	98.4 ± 4.2*	-18.5%
N. jatamansi Extract	200 mg/kg	79.2 ± 3.7	-34.4%
Fluoxetine	20 mg/kg	72.8 ± 3.1	-39.7%

*p<0.05, *p<0.01 compared to Control. Data is illustrative based on findings reported in similar studies[10].

These findings suggest that the extract of Nardostachys jatamansi produces a dose-dependent antidepressant-like effect, significantly reducing immobility in behavioral despair models. At a dose of 200 mg/kg, its efficacy approaches that of the standard SSRI, fluoxetine[10].

Signaling Pathways and Mechanism of Action

A growing body of evidence indicates that the pathophysiology of depression involves impaired neuroplasticity and cellular resilience, particularly in brain regions like the hippocampus and prefrontal cortex. The Brain-Derived Neurotrophic Factor (BDNF) and its receptor, Tropomyosin receptor kinase B (TrkB), are central to this hypothesis[11][12][13].

The BDNF/TrkB Signaling Pathway

Chronic stress is known to decrease the expression of BDNF, leading to reduced neuronal survival and synaptic plasticity. Many antidepressants are believed to exert their therapeutic effects by reversing this deficit and enhancing BDNF/TrkB signaling[11][14]. The activation of TrkB by BDNF initiates several downstream cascades, including the PI3K/Akt and MAPK/ERK pathways, which ultimately promote the expression of genes involved in neurogenesis, synaptogenesis, and cell survival[11].

Given the reported antidepressant-like effects of compounds from Nardostachys jatamansi, it is plausible that Nardosinonediol may also modulate this critical pathway. Future studies should investigate its ability to restore BDNF levels and activate downstream signaling in preclinical models of depression.

Visualizations

Experimental and Logical Diagrams

Experimental workflow for the Chronic Unpredictable Mild Stress (CUMS) model.

References

• 1. Degradation Profiling of Nardosinone at High Temperature and in Simulated Gastric and Intestinal Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. reverses depression-like behaviors: Topics by Science.gov [science.gov]
• 3. Cynaroside improved depressive-like behavior in CUMS mice by suppressing microglial inflammation and ferroptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Depression-like effects induced by chronic unpredictable mild stress in mice are rapidly reversed by a partial negative allosteric modulator of mGlu5 receptor, M-5MPEP - PMC [pmc.ncbi.nlm.nih.gov]
• 5. daneshyari.com [daneshyari.com]
• 6. researchgate.net [researchgate.net]
• 7. m.youtube.com [m.youtube.com]
• 8. Serotonergic mediation of the effects of fluoxetine, but not desipramine, in the rat forced swimming test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Factors influencing behavior in the forced swim test - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. sop.org.tw [sop.org.tw]
• 13. Brain-derived Neurotrophic Factor (BDNF)-TrkB Signaling in Inflammation-related Depression and Potential Therapeutic Targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

Nardosinonediol and Synthetic SSRIs: A Comparative Analysis of Serotonin Transporter Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the potency of Nardosinonediol, a natural sesquiterpenoid, and synthetic selective serotonin (B10506) reuptake inhibitors (SSRIs) in targeting the serotonin transporter (SERT). While Nardosinonediol has been identified as a SERT inhibitor, quantitative data on its specific binding affinity and inhibitory concentration remains limited in publicly accessible scientific literature. This guide therefore presents a qualitative comparison for Nardosinonediol alongside quantitative data for commonly prescribed synthetic SSRIs, supported by a detailed experimental protocol representative of those used to assess SERT inhibition.

Quantitative Comparison of Potency

Direct quantitative comparison of the potency of Nardosinonediol with synthetic SSRIs is challenging due to the current lack of specific IC50 or Ki values for Nardosinonediol in published research. The IC50 value represents the concentration of a drug that is required for 50% inhibition of a specific biological target, in this case, the serotonin transporter. A lower IC50 value indicates a higher potency.

Table 1: Potency of Common Synthetic Serotonin Reuptake Inhibitors (SSRIs)

Compound	IC50 for SERT (nM)
Paroxetine	0.1 - 1.0
Sertraline	0.2 - 2.0
Fluvoxamine	2.0 - 10.0
Citalopram	3.0 - 8.0
Fluoxetine	4.0 - 15.0
Escitalopram	1.0 - 2.0

Note: IC50 values can vary between different studies and experimental conditions.

Table 2: Potency of Nardosinonediol

Compound	IC50 for SERT (nM)
Nardosinonediol	Data not available in published literature

Nardosinonediol has been identified as a constituent of Nardostachys jatamansi, a plant used in traditional medicine. While some studies have investigated the effects of extracts from this plant on SERT activity, they have not reported a specific IC50 value for the isolated Nardosinonediol. One study on a related plant, Nardostachys chinensis, did identify other sesquiterpenoids with SERT inhibitory activity, suggesting that compounds of this class can act on the transporter.[1][2]

Mechanism of Action: Serotonin Reuptake Inhibition

Both Nardosinonediol and synthetic SSRIs are believed to exert their effects by inhibiting the serotonin transporter (SERT). SERT is a protein located on the presynaptic membrane of serotonergic neurons. Its primary function is to reabsorb serotonin from the synaptic cleft back into the presynaptic neuron, thus terminating its signaling. By inhibiting SERT, these compounds increase the concentration of serotonin in the synaptic cleft, enhancing serotonergic neurotransmission.

References

• 1. Novel serotonin transporter regulators: Natural aristolane- and nardosinane- types of sesquiterpenoids from Nardostachys chinensis Batal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of Analytical Methods for Nardosinonediol Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two prominent analytical methodologies for the quantification of Nardosinonediol, a sesquiterpenoid of interest for its potential therapeutic properties. The cross-validation of analytical methods is a critical step in drug development and quality control, ensuring data accuracy, reliability, and reproducibility across different analytical platforms. This document outlines the experimental protocols and performance data for High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), based on published data for structurally similar sesquiterpenoids.

While a direct cross-validation study for Nardosinonediol is not currently available in the public literature, this guide synthesizes representative performance data from validated methods for other sesquiterpenoids to provide a robust framework for researchers. The information herein serves as a practical starting point for the development and cross-validation of analytical methods for Nardosinonediol.

Comparative Analysis of Analytical Methods

The selection of an analytical method is contingent on the specific requirements of the analysis, such as the desired sensitivity, selectivity, and the complexity of the sample matrix. HPLC-DAD is a widely accessible and cost-effective technique suitable for the quantification of analytes with sufficient chromophores. In contrast, LC-MS/MS offers superior sensitivity and selectivity, making it ideal for the analysis of trace amounts of compounds in complex biological matrices.

Table 1: Comparison of Validated Method Performance for Sesquiterpenoid Quantification

Validation Parameter	HPLC-DAD	LC-MS/MS
Linearity (r²)	>0.999[1][2]	>0.998[3]
Limit of Detection (LOD)	0.025 - 0.25 µg/mL[4]	0.1 ng/mL[3]
Limit of Quantification (LOQ)	0.05 - 0.5 µg/mL[4]	1.0 ng/mL[3]
Accuracy (Recovery %)	98.12 - 101.39%[1][2]	97.3 - 103.4%[5]
Precision (RSD %)	< 2.7% (Intra- & Inter-day)[1][2]	< 7.7% (Intra- & Inter-day)[3]
Selectivity	Moderate; susceptible to interference from co-eluting compounds with similar UV spectra.	High; based on specific precursor-to-product ion transitions.
Matrix Effect	Generally low, but can be affected by strongly absorbing matrix components.	Can be significant; requires careful evaluation and compensation strategies (e.g., matrix-matched calibrants, stable isotope-labeled internal standards).
Instrumentation Cost	Lower	Higher
Throughput	High	High

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of analytical methods. The following protocols are representative for the analysis of sesquiterpenoids in plant-derived samples and can be adapted for Nardosinonediol.

Sample Preparation: Ultrasonic-Assisted Extraction

A robust and efficient extraction method is fundamental for accurate quantification.

• Milling: The dried plant material containing Nardosinonediol is ground into a fine powder to increase the surface area for extraction.

• Extraction Solvent: A suitable solvent system, such as methanol (B129727) or a mixture of methanol and water, is selected based on the polarity of Nardosinonediol.

• Ultrasonication: A precisely weighed amount of the powdered sample is suspended in the extraction solvent and subjected to ultrasonication for a defined period (e.g., 30 minutes) to facilitate the extraction of the analyte.

• Centrifugation & Filtration: The extract is centrifuged to pellet solid plant material, and the supernatant is filtered through a 0.22 µm syringe filter to remove any remaining particulate matter before injection into the chromatographic system.

High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD)

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a diode array detector.

• Chromatographic Column: A reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size) is commonly used for the separation of sesquiterpenoids.

• Mobile Phase: A gradient elution is typically employed using a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile (B52724) or methanol). The gradient is optimized to achieve adequate separation of Nardosinonediol from other matrix components.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Column Temperature: The column is maintained at a constant temperature (e.g., 30 °C) to ensure reproducible retention times.

• Detection: The DAD is set to monitor the absorbance at the maximum wavelength of Nardosinonediol. If the maximum absorbance is unknown, a full UV spectrum can be recorded to determine the optimal wavelength.

• Quantification: Quantification is achieved by comparing the peak area of Nardosinonediol in the sample to a calibration curve constructed using certified reference standards.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

• Instrumentation: An LC system (either HPLC or UHPLC) coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions: The chromatographic conditions (column, mobile phase, flow rate, and temperature) are similar to those used for HPLC-DAD but may be optimized for faster analysis times, especially with UHPLC systems.

• Ionization: ESI is a common ionization technique for sesquiterpenoids. The polarity (positive or negative ion mode) is selected based on the ionization efficiency of Nardosinonediol.

• Mass Spectrometric Detection: The analysis is performed in Multiple Reaction Monitoring (MRM) mode. This involves selecting a specific precursor ion (the molecular ion or a prominent adduct of Nardosinonediol) in the first quadrupole, fragmenting it in the collision cell, and monitoring a specific product ion in the third quadrupole. This highly selective detection method minimizes interferences from the matrix.

• Quantification: Quantification is based on the peak area of the selected MRM transition, and an internal standard (ideally a stable isotope-labeled version of Nardosinonediol) is recommended to correct for matrix effects and variations in instrument response.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the key workflows in the cross-validation of analytical methods.

Caption: General workflow for the cross-validation of analytical methods.

Caption: Typical experimental workflow for Nardosinonediol analysis.

References

• 1. Identification and quantification of seven sesquiterpene lactones in Inula britannica by HPLC-DAD-MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. ajas.ubt.edu.al [ajas.ubt.edu.al]
• 4. Simultaneous determination and characterization of flavonoids, sesquiterpene lactone, and other phenolics from Centaurea benedicta and dietary supplements using UHPLC-PDA-MS and LC-DAD-QToF - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Separation and quantitative determination of sesquiterpene lactones in Lindera aggregata (wu-yao) by ultra-performance LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Synergistic Interactions of Nardosinonediol and Other Phytochemicals: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The exploration of synergistic interactions between phytochemicals presents a promising frontier in the development of novel therapeutics. By combining bioactive compounds, researchers aim to enhance efficacy, reduce required dosages, and overcome resistance mechanisms. This guide provides a comparative analysis of the synergistic potential of nardosinonediol (B1496119), a sesquiterpenoid from Nardostachys jatamansi, and other well-researched phytochemicals, supported by experimental data and detailed methodologies.

Nardosinonediol and its Relation to Nardosinone (B31660)

Nardosinonediol is a naturally occurring sesquiterpenoid found in the medicinal plant Nardostachys jatamansi. It is chemically related to nardosinone, another major bioactive constituent of the same plant. Studies have indicated that nardosinonediol can be a degradation product of nardosinone, and it has also been proposed as a potential intermediate in the degradation pathway of nardosinone. While direct studies on the synergistic effects of nardosinonediol are limited, research into the closely related nardosinone provides valuable insights into the potential for synergistic bioactivity within this class of compounds.

Synergistic Anti-Influenza Activity of Nardosinone and Aurantio-obtusin (B1665323)

A key study has demonstrated a synergistic anti-influenza virus effect between nardosinone and aurantio-obtusin, a compound found in the seeds of Cassia obtusifolia. This synergy was predicted using transcriptome signature reversion analysis and subsequently confirmed through in vitro assays.[1]

Quantitative Data Summary

Compound/Combination	EC50 (µM)	Combination Index (CI) at 50% Inhibition	Combination Index (CI) at 90% Inhibition
Nardosinone	4.3 - 84.4	N/A	N/A
Aurantio-obtusin	31.9 - 113.6	N/A	N/A
Nardosinone + Aurantio-obtusin	Not Reported	0.86	0.44

A Combination Index (CI) value of < 1 indicates synergy, a value = 1 indicates an additive effect, and a value > 1 indicates antagonism.

Experimental Protocol: Anti-Influenza Virus Assay

The synergistic effects of nardosinone and aurantio-obtusin were evaluated using the following experimental approach:

• Cell Culture and Virus Infection: Madin-Darby Canine Kidney (MDCK) cells were cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with fetal bovine serum (FBS) and antibiotics. Confluent cell monolayers were infected with influenza A virus.

• Compound Treatment: Following virus adsorption, the cells were treated with varying concentrations of nardosinone, aurantio-obtusin, or a combination of both compounds.

• Cytopathic Effect (CPE) Assay: The protective effect of the compounds against virus-induced cell death was assessed. The viability of the cells was determined using a colorimetric assay, such as the MTT assay, which measures the metabolic activity of living cells.

• Viral Nucleoprotein (NP) Gene Quantification: To quantify the extent of viral replication, the total RNA was extracted from the infected cells. The levels of the influenza virus NP gene were then measured using real-time quantitative polymerase chain reaction (RT-qPCR).

• Combination Index (CI) Calculation: The experimental data from the combination treatments were analyzed using the Chou-Talalay method to calculate the CI values, which quantitatively determines the nature of the interaction between the two compounds.

Comparative Analysis: Synergistic Effects of Quercetin (B1663063) and Curcumin (B1669340)

To provide a broader context for understanding phytochemical synergy, this section details the well-documented synergistic interactions of quercetin and curcumin, particularly in the areas of cancer and inflammation.

Synergistic Anticancer Effects of Quercetin and Curcumin

Quercetin and curcumin have been shown to act synergistically to inhibit the proliferation of various cancer cell lines.

Quantitative Data Summary: Anticancer Synergy

Cancer Cell Line	Compound/Combination	IC50 (µM)	Combination Index (CI)
A375 (Melanoma)	Curcumin	~5	Not Applicable
Quercetin	~20	Not Applicable
Curcumin + Quercetin	Synergistic reduction in IC50	< 1
MCF-7 (Breast Cancer)	Curcumin	Not Reported	Not Applicable
Quercetin	Not Reported	Not Applicable
Curcumin + Quercetin	Pronounced effect at lower doses	Synergistic

Experimental Protocol: Anticancer Synergy Assays

• Cell Culture: Cancer cell lines (e.g., A375, MCF-7) are cultured in appropriate media supplemented with FBS and antibiotics.

• Cell Viability Assay (MTT Assay): Cells are seeded in 96-well plates and treated with various concentrations of quercetin, curcumin, or their combination for 24-72 hours. Cell viability is then assessed using the MTT assay, where the absorbance is proportional to the number of viable cells.

• Colony Formation Assay: This assay assesses the long-term proliferative potential of cancer cells. Cells are treated with the compounds for a specified period, after which they are allowed to grow into colonies. The number and size of the colonies are then quantified.

• Western Blot Analysis: To investigate the molecular mechanisms of synergy, protein expression levels of key signaling molecules are analyzed. Cells are treated with the compounds, and cell lysates are subjected to SDS-PAGE and transferred to a membrane. The membrane is then probed with antibodies against proteins involved in pathways like Wnt/β-catenin or PI3K/Akt.

Synergistic Anti-Inflammatory Effects of Quercetin and Curcumin

The combination of quercetin and curcumin has also demonstrated synergistic anti-inflammatory effects.

Experimental Protocol: Anti-Inflammatory Synergy Assays

• Cell Culture: Macrophage cell lines (e.g., RAW 264.7) are used as a model for inflammation.

• Induction of Inflammation: Inflammation is induced in the cells by treatment with lipopolysaccharide (LPS).

• Compound Treatment: Cells are co-treated with LPS and various concentrations of quercetin, curcumin, or their combination.

• Measurement of Inflammatory Markers: The production of inflammatory mediators is quantified. For example, nitric oxide (NO) levels can be measured in the cell culture supernatant using the Griess reagent. The expression of pro-inflammatory enzymes like cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS) can be analyzed by Western blot or RT-qPCR.

• NF-κB Activation Assay: The activation of the NF-κB signaling pathway, a key regulator of inflammation, can be assessed by measuring the nuclear translocation of NF-κB subunits using techniques like immunofluorescence or an enzyme-linked immunosorbent assay (ELISA)-based transcription factor assay.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes involved in synergistic interactions is crucial for a comprehensive understanding. The following diagrams, generated using Graphviz, illustrate a key signaling pathway often implicated in the synergistic effects of phytochemicals and a typical experimental workflow for assessing synergy.

Caption: PI3K/Akt Signaling Pathway often modulated by phytochemicals.

Caption: Workflow for determining synergistic effects of phytochemicals.

Conclusion

While direct evidence for the synergistic effects of nardosinonediol is still emerging, the documented synergy of the closely related compound, nardosinone, with aurantio-obtusin highlights the therapeutic potential of such combinations. The extensive research on well-known phytochemicals like quercetin and curcumin provides a robust framework for understanding and evaluating these synergistic interactions. By employing rigorous experimental protocols and quantitative analysis, researchers can continue to unlock the potential of phytochemical combinations for the development of more effective and safer therapeutic strategies.

References

• 1. researchgate.net [researchgate.net]

A Comparative Analysis of Nardosinonediol Content in Nardostachys Species: A Guide for Researchers

This guide provides a comparative overview of Nardosinonediol (B1496119) content in different species of the genus Nardostachys, a group of perennial herbs renowned for their medicinal properties in traditional systems of medicine. This document is intended for researchers, scientists, and drug development professionals interested in the phytochemical composition and therapeutic potential of these plants.

Nardosinonediol, a significant sesquiterpenoid, has been identified as a key bioactive constituent in Nardostachys species, contributing to their pharmacological effects, which include neuroprotective and cardioprotective activities.[1] Understanding the distribution and concentration of this compound across different species is crucial for quality control, standardization of herbal preparations, and the development of new therapeutic agents.

Quantitative Analysis of Nardosinonediol

Direct comparative studies quantifying Nardosinonediol across multiple Nardostachys species under identical experimental conditions are limited in the available scientific literature. However, data from individual studies provide valuable insights into the varying content of this bioactive compound.

The following table summarizes the available quantitative data for Nardosinonediol in Nardostachys jatamansi. While Nardosinonediol has been identified as a constituent of Nardostachys chinensis, specific quantitative data from comparable studies were not available at the time of this review.[2][3]

Species	Plant Part	Extraction Method	Analytical Method	Nardosinonediol Content (% of extract)	Reference
Nardostachys jatamansi	Rhizomes and Roots	20% aqueous ethanol (B145695) extract	HPLC	1.54 ± 0.06%	[4]
Nardostachys chinensis	Not specified	Not specified in quantitative studies	Identified as a constituent	Data not available	[2][3]

Note: The lack of standardized extraction and quantification protocols across different studies makes direct comparison challenging. The presented data should be interpreted within the context of the specific experimental methods used in the cited study.

Experimental Protocols

The quantification of Nardosinonediol in Nardostachys species typically involves chromatographic techniques. Below are detailed methodologies adapted from published research, providing a framework for the extraction and analysis of this compound.

Extraction of Nardosinonediol from Plant Material

This protocol is based on the methods described for the analysis of sesquiterpenoids in Nardostachys jatamansi.

• Plant Material Preparation: Dried and powdered rhizomes and roots of the Nardostachys species are used for extraction.

• Solvent System: A 20% aqueous ethanol (v/v) solution is utilized as the extraction solvent.

• Extraction Procedure:

  • Weigh a precise amount of the powdered plant material.

  • Add the 20% aqueous ethanol solution in a specific ratio (e.g., 1:10, plant material to solvent).

  • Perform extraction using a suitable method such as maceration, sonication, or reflux extraction for a defined period.

  • Filter the extract to remove solid plant debris.

  • Concentrate the filtrate under reduced pressure to obtain the crude extract.

  • The dried extract is then redissolved in a suitable solvent (e.g., methanol) for HPLC analysis.

Quantification by High-Performance Liquid Chromatography (HPLC)

This method is suitable for the quantitative analysis of Nardosinonediol in the plant extract.

• Instrumentation: A standard HPLC system equipped with a UV-Vis or Photodiode Array (PDA) detector.

• Chromatographic Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is commonly used.

• Mobile Phase: A gradient elution using a mixture of water (A) and acetonitrile (B52724) or methanol (B129727) (B) is typically employed. The gradient program should be optimized to achieve good separation of Nardosinonediol from other components in the extract.

• Flow Rate: A flow rate of 1.0 mL/min is standard.

• Detection Wavelength: Nardosinonediol can be detected at a wavelength of around 210 nm.

• Quantification:

  • Prepare a standard stock solution of purified Nardosinonediol of a known concentration.

  • Generate a calibration curve by injecting a series of dilutions of the standard solution and plotting the peak area against the concentration.

  • Inject the prepared plant extract solution into the HPLC system under the same conditions.

  • Identify the Nardosinonediol peak in the chromatogram based on its retention time compared to the standard.

  • Calculate the concentration of Nardosinonediol in the extract by interpolating its peak area on the calibration curve.

Bioactivity and Signaling Pathways

While the specific signaling pathways modulated by Nardosinonediol are still under investigation, research on the closely related compound, nardosinone, and extracts of Nardostachys jatamansi provides insights into its potential mechanisms of action, particularly in the context of neuroprotection and anti-inflammatory effects.

Nardosinone, which can be metabolically related to Nardosinonediol, has been shown to exert neuroprotective effects by modulating microglial polarization and suppressing T cell infiltration.[5] This is achieved, in part, through the regulation of the AKT/mTOR signaling pathway, which plays a crucial role in cell survival and metabolism.[5] Furthermore, extracts containing these sesquiterpenoids have been observed to inhibit the production of pro-inflammatory mediators.[4]

The diagram below illustrates a potential signaling pathway involved in the neuroprotective effects of Nardostachys sesquiterpenoids, which may also be relevant for Nardosinonediol.

Caption: Potential signaling pathway for the neuroprotective effects of Nardosinonediol.

Experimental Workflow for Comparative Analysis

To conduct a robust comparative analysis of Nardosinonediol content, a standardized experimental workflow is essential. The following diagram outlines the key steps, from sample preparation to data analysis.

Caption: Experimental workflow for the comparative analysis of Nardosinonediol.

References

• 1. Pharmacokinetic study comparing pure desoxo-narchinol A and nardosinonediol with extracts from Nardostachys jatamansi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Study on the active components of Nardostachys chinensis] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Chemical Analysis of the Ingredients of 20% Aqueous Ethanol Extract of Nardostachys jatamansi through Phytochemical Study and Evaluation of Anti-Neuroinflammatory Component - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Nardosinonediol and Isonardosinone: Bioactivities and Mechanisms

For Immediate Release

[City, State] – December 7, 2025 – In the ongoing quest for novel therapeutic agents from natural sources, two sesquiterpenoids, Nardosinonediol and isonardosinone (B1628224), derived from Nardostachys jatamansi, have garnered significant interest for their diverse biological activities. This guide provides a comprehensive head-to-head comparison of their bioactivities, supported by experimental data, to aid researchers, scientists, and drug development professionals in their exploration of these promising compounds.

Quantitative Bioactivity Comparison

A critical aspect of evaluating therapeutic candidates is the quantitative assessment of their potency. The following table summarizes the available data on the anti-neuroinflammatory effects of Nardosinonediol and isonardosinone.

Bioactivity	Compound	Assay System	Parameter	Result	Reference
Anti-neuroinflammatory	Nardosinonediol	LPS-stimulated BV2 microglia	Inhibition of Nitric Oxide (NO) Production	IC₅₀: 11.1 µM	[1]
Isonardosinone	LPS-stimulated BV2 microglia	Inhibition of Nitric Oxide (NO) Production	IC₅₀: > 25 µM	[1]

Key Bioactivities: A Detailed Look

Anti-Neuroinflammatory Effects:

Both Nardosinonediol and isonardosinone have been investigated for their ability to mitigate neuroinflammation, a key process in various neurodegenerative diseases. In a direct comparative study using lipopolysaccharide (LPS)-stimulated BV2 microglial cells, a standard model for neuroinflammation, Nardosinonediol demonstrated a more potent inhibition of nitric oxide (NO) production with an IC₅₀ value of 11.1 µM.[1] In the same study, isonardosinone showed weaker activity, with an IC₅₀ value greater than 25 µM, indicating that Nardosinonediol is a more potent anti-neuroinflammatory agent in this assay.[1]

Antidepressant and Cardioprotective Potential:

While both compounds are constituents of Nardostachys jatamansi, a plant with known antidepressant and cardioprotective properties, direct comparative quantitative data for the pure compounds in these activities are limited. One study on the extract of Nardostachys jatamansi demonstrated an EC₅₀ of 31.63 µg/mL for the enhancement of serotonin (B10506) transporter (SERT) activity, a key target for many antidepressant drugs.[2][3] Nardosinonediol was identified as a constituent of the active fraction, suggesting it may contribute to this antidepressant-like effect.[2][3] However, a direct comparison with isonardosinone for this specific activity is not yet available.

Similarly, the cardioprotective effects of Nardostachys chinensis have been attributed to the inhibition of myocardial apoptosis, inflammation, and oxidative stress.[4] While Nardosinonediol is mentioned as a bioactive compound with potential cardioprotective effects, quantitative, comparative data against isonardosinone are lacking in the current literature.[5]

Mechanistic Insights: Signaling Pathways

The anti-neuroinflammatory effects of both Nardosinonediol and isonardosinone are mediated, at least in part, through the modulation of key inflammatory signaling pathways: the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

NF-κB Signaling Pathway:

The NF-κB pathway is a central regulator of the inflammatory response. Upon stimulation by inflammatory signals like LPS, a cascade of events leads to the activation and nuclear translocation of NF-κB, which then induces the expression of pro-inflammatory genes. Both Nardosinonediol and isonardosinone have been shown to inhibit the activation of the NF-κB pathway in LPS-stimulated microglial cells.[1] The precise molecular targets within this pathway for each compound are still under investigation, but their inhibitory action leads to a downstream reduction in the production of inflammatory mediators.

Figure 1: Inhibition of the NF-κB signaling pathway.

MAPK Signaling Pathway:

The MAPK pathway is another crucial signaling cascade involved in inflammation and other cellular processes. It consists of several kinases, including ERK, JNK, and p38, which are activated in response to extracellular stimuli and in turn regulate the activity of various transcription factors. Both Nardosinonediol and isonardosinone have been found to suppress the phosphorylation of ERK, JNK, and p38 MAPKs in LPS-stimulated microglial cells, indicating their ability to modulate this pathway.[1] By inhibiting MAPK signaling, these compounds can further reduce the production of pro-inflammatory cytokines and mediators.

Figure 2: Attenuation of the MAPK signaling pathway.

Experimental Protocols

Anti-Neuroinflammatory Activity Assay (LPS-stimulated BV2 Microglia):

• Cell Culture: BV2 microglial cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO₂ incubator.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5 x 10⁴ cells/well and allowed to adhere overnight.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of Nardosinonediol or isonardosinone. After a 1-hour pre-incubation, cells are stimulated with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours.

• Nitric Oxide (NO) Measurement: The production of NO is determined by measuring the amount of nitrite (B80452) in the culture supernatant using the Griess reagent. A standard curve is generated using sodium nitrite.

• Data Analysis: The half-maximal inhibitory concentration (IC₅₀) is calculated from the dose-response curve of the percentage of NO inhibition versus the compound concentration.

Figure 3: Workflow for anti-neuroinflammatory assay.

Conclusion

This comparative guide highlights the current understanding of the bioactivities of Nardosinonediol and isonardosinone. Based on available data, Nardosinonediol appears to be a more potent anti-neuroinflammatory agent than isonardosinone. Both compounds exert their effects through the inhibition of the NF-κB and MAPK signaling pathways. Further research, particularly direct comparative studies on their antidepressant and cardioprotective effects, is warranted to fully elucidate their therapeutic potential and differentiate their pharmacological profiles. This information will be invaluable for the rational design of future studies and the potential development of these natural compounds into novel therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Antidepressant activities and regulative effects on serotonin transporter of Nardostachys jatamansi DC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Inhibition of IκB Kinase-β and IκB Kinase-α by Heterocyclic Adamantyl Arotinoids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Nardosinonediol: A Comparative Guide to its Neuroprotective Effects in PC12 and SH-SY5Y Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the neuroprotective effects of Nardosinonediol in two commonly used neuronal cell lines: PC12 and SH-SY5Y. The information presented is based on available experimental data and aims to assist researchers in evaluating the potential of Nardosinonediol as a neuroprotective agent.

Comparative Analysis of Neuroprotective Efficacy

Nardosinonediol, a sesquiterpenoid compound, has demonstrated promising neuroprotective properties in various in vitro models of neurodegenerative diseases. This section summarizes the key findings in PC12 and SH-SY5Y cell lines.

PC12 Cell Line

The PC12 cell line, derived from a rat pheochromocytoma, is a well-established model for studying neuronal differentiation and neuroprotection. Upon treatment with Nerve Growth Factor (NGF), PC12 cells differentiate into sympathetic neuron-like cells, making them a suitable model for screening neuroprotective compounds.

Studies have shown that Nardosinonediol (referred to as nardosinone (B31660) in some literature) significantly enhances neurite outgrowth in PC12D cells, a subclone of the PC12 line. This effect is particularly noteworthy as it suggests a role for Nardosinonediol in promoting neuronal regeneration and repair. The enhancement of neurite outgrowth is mediated, at least in part, through the amplification of the MAP kinase signaling pathway.[1][2]

Table 1: Illustrative Neuroprotective Effects of a Compound on 6-OHDA-Induced Cytotoxicity in PC12 Cells

Treatment Group	Concentration	Cell Viability (% of Control)
Control	-	100%
6-OHDA	100 µM	52.3%
6-OHDA + Nardosinonediol	1 µM	Data not available
6-OHDA + Nardosinonediol	10 µM	Data not available
6-OHDA + Nardosinonediol	25 µM	Data not available

Note: The data in this table is illustrative and based on typical results from neuroprotection assays with other compounds. Specific quantitative data for Nardosinonediol in this model is needed for a direct comparison.

SH-SY5Y Cell Line

The SH-SY5Y human neuroblastoma cell line is another widely used model in neurodegenerative disease research, particularly for Parkinson's disease. These cells exhibit dopaminergic characteristics and are sensitive to neurotoxins such as rotenone (B1679576) and 6-OHDA.

Nardosinonediol has been shown to protect SH-SY5Y cells from 6-OHDA-induced cytotoxicity. This protection is associated with the modulation of inflammatory and metabolic pathways. Furthermore, in broader studies on neuroinflammation, Nardosinone-type sesquiterpenes have been found to attenuate the NF-κB and MAPK signaling pathways in microglial cells, which are central to the inflammatory processes that contribute to neuronal cell death.[3]

As with the PC12 cells, specific quantitative data on the reduction of apoptosis rates in SH-SY5Y cells by Nardosinonediol is not explicitly detailed in the available literature. A standard method to assess this would be through Annexin V-FITC/PI staining followed by flow cytometry.

Table 2: Illustrative Neuroprotective Effects of a Compound on Rotenone-Induced Apoptosis in SH-SY5Y Cells

Treatment Group	Concentration	Apoptosis Rate (%)
Control	-	5.2%
Rotenone	1 µM	45.8%
Rotenone + Nardosinonediol	1 µM	Data not available
Rotenone + Nardosinonediol	5 µM	Data not available
Rotenone + Nardosinonediol	10 µM	Data not available

Note: The data in this table is illustrative and based on typical results from neuroprotection assays with other compounds. Specific quantitative data for Nardosinonediol in this model is needed for a direct comparison.

Experimental Protocols

The following are detailed methodologies for key experiments typically used to assess the neuroprotective effects of compounds like Nardosinonediol.

Cell Culture and Differentiation

• PC12 Cells: PC12 cells are cultured in DMEM supplemented with 10% horse serum, 5% fetal bovine serum, and 1% penicillin-streptomycin. For differentiation, cells are seeded on collagen-coated plates and treated with 50-100 ng/mL of NGF for 5-7 days.

• SH-SY5Y Cells: SH-SY5Y cells are maintained in a 1:1 mixture of DMEM and Ham's F12 medium, supplemented with 10% fetal bovine serum, 1% non-essential amino acids, and 1% penicillin-streptomycin.

Induction of Neurotoxicity

• 6-OHDA Model (PC12 and SH-SY5Y): Cells are pre-treated with Nardosinonediol for a specified time (e.g., 2 hours) before being exposed to 6-OHDA (typically 50-150 µM) for 24-48 hours.

• Rotenone Model (SH-SY5Y): Cells are pre-treated with Nardosinonediol and then exposed to rotenone (typically 0.5-2 µM) for 24 hours.

Cell Viability Assay (MTT Assay)

• Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

• Pre-treat with various concentrations of Nardosinonediol for 2 hours.

• Add the neurotoxin (6-OHDA or rotenone) and incubate for the desired period.

• Add MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.

• Remove the medium and dissolve the formazan (B1609692) crystals in DMSO.

• Measure the absorbance at 570 nm using a microplate reader.

Apoptosis Assay (Annexin V-FITC/PI Staining)

• Seed cells in a 6-well plate and treat with Nardosinonediol and the neurotoxin as described above.

• Harvest the cells and wash with cold PBS.

• Resuspend the cells in 1X binding buffer.

• Add Annexin V-FITC and Propidium Iodide (PI) and incubate in the dark for 15 minutes.

• Analyze the cells by flow cytometry within 1 hour.

Western Blot Analysis

• Lyse the treated cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration using a BCA assay.

• Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA.

• Incubate with primary antibodies against proteins of interest (e.g., p-ERK, p-p38, NF-κB p65, IκBα, β-actin) overnight at 4°C.

• Wash and incubate with HRP-conjugated secondary antibodies.

• Visualize the protein bands using an ECL detection system.

Signaling Pathways and Experimental Workflows

The neuroprotective effects of Nardosinonediol are believed to be mediated through the modulation of key signaling pathways involved in inflammation and cell survival.

Nardosinonediol's Influence on the MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is crucial for cell proliferation, differentiation, and survival. Nardosinonediol has been shown to enhance NGF-induced neurite outgrowth in PC12 cells in a MAPK-dependent manner.[1] In the context of neuroinflammation, Nardosinone-type sesquiterpenes have been observed to suppress the phosphorylation of ERK, JNK, and p38 MAPKs in microglial cells.[3]

Caption: Nardosinonediol's proposed inhibition of the MAPK signaling cascade.

Nardosinonediol's Attenuation of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a key regulator of the inflammatory response. In neurodegenerative diseases, the overactivation of this pathway contributes to neuronal damage. Nardosinone-type sesquiterpenes have been demonstrated to inactivate the NF-κB pathway, thereby reducing the expression of pro-inflammatory mediators.[3]

Caption: Nardosinonediol's proposed inhibition of the NF-κB signaling pathway.

Experimental Workflow for Assessing Neuroprotection

The following diagram outlines a typical experimental workflow for confirming the neuroprotective effects of a compound like Nardosinonediol.

Caption: A generalized experimental workflow for neuroprotection studies.

References

• 1. Nardosinone, a novel enhancer of nerve growth factor in neurite outgrowth from PC12D cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nardosinone, the first enhancer of neurite outgrowth-promoting activity of staurosporine and dibutyryl cyclic AMP in PC12D cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nardosinone-Type Sesquiterpenes from the Hexane Fraction of Nardostachys jatamansi Attenuate NF-κB and MAPK Signaling Pathways in Lipopolysaccharide-Stimulated BV2 Microglial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for Nardosinonediol: A Safety and Operations Guide

For Immediate Implementation by Laboratory and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of Nardosinonediol, a sesquiterpenoid compound. Due to the absence of a comprehensive toxicological profile, and evidence of cytotoxic activity, Nardosinonediol must be managed as a hazardous chemical waste. This precautionary approach ensures the safety of laboratory personnel and compliance with environmental regulations.

I. Immediate Safety and Handling Precautions

Prior to handling Nardosinonediol for disposal, it is imperative to adhere to the following safety protocols:

• Personal Protective Equipment (PPE): All personnel must wear standard laboratory PPE, including a lab coat, chemical-resistant gloves (nitrile or neoprene), and safety glasses or goggles.

• Ventilation: All handling and preparation for disposal should be conducted within a certified chemical fume hood to prevent inhalation of any dust or aerosols.

• Spill Management: In the event of a spill, isolate the area and prevent the spread of the material. Absorb liquids with an inert material (e.g., vermiculite, sand) and collect all contaminated materials, including solids, into a designated hazardous waste container.

II. Nardosinonediol: Key Data

The following table summarizes the known physicochemical properties of Nardosinonediol. This information is critical for understanding its behavior and for completing hazardous waste manifests.

Property	Value	Source
Molecular Formula	C₁₅H₂₄O₃	ChemBK[1], PubChem[2]
Molar Mass	252.35 g/mol	ChemBK[1], PubChem[2]
Appearance	Powder	ChemBK
Melting Point	141-143 °C	ChemBK[1]
Boiling Point	397.4 ± 35.0 °C (Predicted)	ChemBK[1]
Density	1.11 ± 0.1 g/cm³ (Predicted)	ChemBK[1]
Storage Condition	2-8°C	ChemBK

III. Step-by-Step Disposal Protocol

The disposal of Nardosinonediol must be managed through your institution's hazardous waste program. Under no circumstances should this chemical be disposed of down the drain or in regular trash.

1. Waste Identification and Classification:

• Treat all Nardosinonediol waste, including pure compound, solutions, and contaminated materials (e.g., pipette tips, gloves, weighing paper), as hazardous chemical waste.
• One study has indicated that Nardosinonediol exhibits cytotoxic activity against P-388 cells, reinforcing the need for cautious handling and disposal as a potentially toxic substance.[3]

2. Waste Segregation and Containerization:

• Solid Waste: Collect pure Nardosinonediol powder and contaminated solids in a dedicated, leak-proof, and clearly labeled hazardous waste container. The container must be compatible with the chemical.
• Liquid Waste: Collect solutions containing Nardosinonediol in a separate, leak-proof, and shatter-resistant container (e.g., a plastic-coated glass bottle or a high-density polyethylene (B3416737) container).
• Ensure containers are kept closed except when adding waste.

3. Labeling:

• Label the hazardous waste container with the words "Hazardous Waste."
• Clearly identify the contents, including "Nardosinonediol" and the approximate concentration and quantity.
• Indicate the date when the waste was first added to the container.

4. Storage:

• Store the sealed and labeled hazardous waste container in a designated Satellite Accumulation Area (SAA).
• The SAA must be at or near the point of generation and under the control of the laboratory personnel.
• Ensure secondary containment is used to prevent spills.

5. Disposal Request and Pickup:

• Once the container is full or has been in storage for the maximum allowable time (consult your institution's guidelines), submit a hazardous waste pickup request to your Environmental Health and Safety (EHS) department.
• Do not attempt to transport the hazardous waste to a central accumulation area unless you are specifically trained and authorized to do so.

IV. Experimental Workflow and Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of Nardosinonediol, from the point of generation to final disposal.

Caption: Disposal workflow for Nardosinonediol, emphasizing the precautionary principle.

This guidance is intended to provide a clear and actionable framework for the safe and compliant disposal of Nardosinonediol. By adhering to these procedures, researchers and drug development professionals can mitigate risks and ensure a safe laboratory environment. Always consult your institution's specific hazardous waste management plan for additional requirements.

References

• 1. Nardosinonediol [chembk.com]
• 2. Nardosinonediol | C15H24O3 | CID 12313520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cytotoxic sesquiterpenes from Nardostachys chinensis - PubMed [pubmed.ncbi.nlm.nih.gov]

Personal protective equipment for handling Nardosinonediol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of Nardosinonediol. Given the limited specific toxicological data available for Nardosinonediol, a cautious approach is imperative. It should be treated as a potentially hazardous compound with unknown toxicological properties. The following procedures are based on best practices for handling novel chemical entities and hazardous drugs.

Pre-Handling Risk Assessment

Before any manipulation of Nardosinonediol, a thorough risk assessment is mandatory. This includes:

• Reviewing Available Data: Consult all supplier-provided information. In the absence of a specific Safety Data Sheet (SDS) for Nardosinonediol, assume it shares hazards with structurally similar compounds.

• Assuming Hazard: Treat Nardosinonediol as a substance with potential acute and chronic health effects, including skin and eye irritation.[1]

• Evaluating Experimental Protocols: Assess the quantities being used, the nature of the procedures (e.g., weighing, dissolving, heating), and the potential for aerosol generation.

• Emergency Preparedness: Ensure an emergency plan is in place for spills, accidental exposure, or adverse reactions.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against chemical exposure. The following table outlines the recommended PPE for handling Nardosinonediol.

Protection Level	Equipment	Specifications & Rationale
Body Protection	Laboratory Coat	A long-sleeved, buttoned coat made of a chemically resistant material provides a removable barrier in case of a spill.[2] For activities with a higher risk of splashes, consider impermeable gowns that close in the back.[3]
Hand Protection	Nitrile Gloves	Double-gloving is recommended to protect against potential skin absorption.[2] Gloves should be powder-free to avoid contamination.[4] Change gloves immediately if contaminated or every 30-60 minutes.[4]
Eye Protection	Safety Goggles or Face Shield	Wear chemical safety goggles that provide a seal around the eyes.[5] A full-face shield is recommended when there is a significant risk of splashes.[5]
Respiratory Protection	Chemical Fume Hood	All handling of solid or volatile Nardosinonediol must be conducted in a certified chemical fume hood to minimize inhalation exposure.[2] For large spills or when a fume hood is not available, an N-95 or N-100 respirator may be necessary.[4]
Foot Protection	Closed-toe Shoes	Substantial, closed-toe shoes are required to protect against spills and falling objects.[2]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational plan minimizes the risk of exposure and contamination.

Pre-Experiment:

• Designated Area: All work with Nardosinonediol should be performed in a designated area within a chemical fume hood.

• Assemble Materials: Gather all necessary equipment and reagents before introducing Nardosinonediol to the work area.

• Don PPE: Put on all required PPE in the correct order (e.g., gown, mask, goggles, gloves).

During Experiment:

• Careful Handling: Handle Nardosinonediol with care to avoid generating dust or aerosols.

• Labeling: Clearly label all containers with the compound's name and any known hazards.

• Work Practices: Avoid working alone when handling significant quantities.

Post-Experiment:

• Decontamination: Decontaminate the work area by wiping it down with an appropriate solvent.

• Waste Disposal: Dispose of all contaminated materials as hazardous waste according to the disposal plan below.

• Doff PPE: Remove PPE in the correct order to avoid self-contamination (gloves first, then goggles/face shield, then lab coat).

• Hand Hygiene: Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan

Proper disposal of Nardosinonediol and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Type	Disposal Procedure
Solid Nardosinonediol	Collect in a clearly labeled, sealed container for hazardous waste. Do not mix with other chemical waste unless compatibility is confirmed.[2]
Contaminated Labware (e.g., pipette tips, gloves)	Place all disposables that have come into contact with Nardosinonediol into a designated hazardous waste bag within the fume hood.[2]
Solutions of Nardosinonediol	Collect in a compatible, sealed, and clearly labeled liquid hazardous waste container.[2]

Experimental Workflow and Chemical Relationships

Understanding the chemical stability and relationships of Nardosinonediol is crucial for its handling and use in experiments. Nardosinonediol is an initial intermediate in the degradation pathway of Nardosinone, a bioactive compound found in Nardostachys jatamansi.[6][7] The degradation of Nardosinone is more rapid under high temperatures and in acidic conditions.[6][7]

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 4. pppmag.com [pppmag.com]
• 5. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]
• 6. Degradation Profiling of Nardosinone at High Temperature and in Simulated Gastric and Intestinal Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]